(Dichloromethyl)trimethylsilane

• CAS: 5926-38-5

Core Science & Biosynthesis

CAS 5926-38-5 (Dichloromethyl)trimethylsilane physical and chemical properties

An In-depth Technical Guide to (Dichloromethyl)trimethylsilane (CAS 5926-38-5)

Introduction

(Dichloromethyl)trimethylsilane, identified by CAS number 5926-38-5, is a versatile organosilicon compound. Its unique structure, featuring a trimethylsilyl group attached to a dichloromethyl moiety, makes it a valuable reagent and intermediate in a variety of synthetic organic chemistry applications.[1][2] This guide provides a comprehensive overview of its core physical and chemical properties, spectroscopic signatures, reactivity, and essential safety protocols, designed to equip researchers with the technical knowledge required for its effective and safe utilization.

Chemical Identity and Structure

The fundamental identity of a chemical compound is rooted in its structure and nomenclature. (Dichloromethyl)trimethylsilane is an organosilane containing a silicon atom bonded to three methyl groups and a dichloromethyl group.

• Molecular Formula: C₄H₁₀Cl₂Si[1][3]

• Molecular Weight: 157.11 g/mol [3][4]

• IUPAC Name: (Dichloromethyl)trimethylsilane[3]

• Synonyms: Silane, (dichloromethyl)trimethyl-; Dichloromethyl trimethylsilane[1][3]

• Structural Identifiers:

  • SMILES: C(C)C(Cl)Cl[4]

  • InChI Key: XJTUNBKAWATELL-UHFFFAOYSA-N[3][4]

Caption: Structure of (Dichloromethyl)trimethylsilane.

Physical Properties

The physical properties of (Dichloromethyl)trimethylsilane are critical for its handling, purification, and use in reactions. It is a flammable liquid under standard conditions.[4]

Property	Value	Source(s)
CAS Number	5926-38-5	[1][3][4]
Appearance	Liquid	[1][4]
Boiling Point	133 °C (at 730 mmHg)	[1][4]
Density	1.04 g/mL (at 25 °C)	[1][4]
Refractive Index (n₂₀/D)	1.4455	[1][4]
Flash Point	26 °C (78.8 °F) - closed cup	[4]

Spectroscopic Data for Structural Elucidation

Spectroscopic analysis is indispensable for verifying the identity and purity of the compound.

• ¹H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is expected to be relatively simple. A sharp, intense singlet should appear for the nine equivalent protons of the trimethylsilyl ((CH₃)₃Si) group. A separate singlet, integrating to one proton, would correspond to the proton of the dichloromethyl (CHCl₂) group. The exact chemical shifts would depend on the deuterated solvent used.[5][6]

• ¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum should display two distinct signals: one for the methyl carbons of the trimethylsilyl group and another for the dichloromethyl carbon.[5][6]

• IR (Infrared Spectroscopy): The IR spectrum would show characteristic C-H stretching and bending vibrations. Key identifying frequencies would include those associated with the Si-C bond and the C-Cl bonds. For example, Si-CH₂Cl stretching frequencies are often observed around 1245 cm⁻¹.[2]

• MS (Mass Spectrometry): Mass spectrometry would reveal the molecular ion peak and characteristic fragmentation patterns, including isotopic patterns for the two chlorine atoms, which would aid in confirming the molecular formula.[3][7]

Chemical Properties and Reactivity

(Dichloromethyl)trimethylsilane's reactivity is governed by the Si-C bond and the two C-Cl bonds.

• Stability: The compound is stable under anhydrous conditions.[2] However, like many chlorosilanes, it is sensitive to moisture.[8] Contact with water can lead to hydrolysis, potentially releasing HCl. Therefore, it must be handled under an inert atmosphere (e.g., argon or nitrogen).[8]

• Flammability: It is a flammable liquid with a low flash point, requiring precautions to be taken to avoid ignition sources.[4]

• Reactivity in Synthesis:

  • Nucleophilic Substitution: The dichloromethyl carbon is electrophilic and can undergo nucleophilic substitution reactions. It serves as a precursor for the synthesis of other functionalized trimethylsilyl compounds.[2]

  • Reactions with Organometallic Reagents: It can react with strong bases or organometallic reagents, such as organolithium compounds.[9][10] These reactions can lead to the formation of carbenoids or other reactive intermediates, which are useful in subsequent synthetic transformations.

Caption: General nucleophilic substitution pathway.

Safety, Handling, and Storage Protocols

Due to its hazardous nature, strict adherence to safety protocols is mandatory when working with (Dichloromethyl)trimethylsilane.

5.1 Hazard Identification

• Primary Hazards: Flammable liquid (GHS02).[4] Reacts with water and moisture.[8] May cause skin, eye, and respiratory irritation.[11]

• Signal Word: Warning[4]

5.2 Recommended Handling Protocol

• Preparation: Work must be conducted in a well-ventilated chemical fume hood.[8] Ensure an eyewash station and safety shower are readily accessible.[8]

• Inert Atmosphere: Handle the compound under an inert atmosphere, such as dry argon or nitrogen, to prevent contact with moisture.[8]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical splash goggles, a face shield, chemically resistant gloves (e.g., nitrile), and a lab coat.[4][8] A respirator with a suitable filter (e.g., type ABEK) may be necessary for higher-risk procedures.[4]

• Dispensing: Use spark-proof tools and ground/bond all containers and receiving equipment to prevent static discharge.[8][12] Transfer liquids via syringe or cannula techniques.

• Post-Handling: Wash hands and any exposed skin thoroughly after handling.[12] Decontaminate all equipment before removing it from the fume hood.

5.3 Storage Requirements

• Store in a tightly closed container in a cool, dry, and well-ventilated area designated for flammable liquids.[8]

• Keep away from heat, sparks, open flames, and other sources of ignition.[8][12]

• Store under an inert atmosphere and protect from moisture.[8]

Caption: Safe handling workflow for reactive silanes.

Conceptual Experimental Protocols

6.1 General Purification by Distillation Causality: Due to its defined boiling point and sensitivity to moisture, fractional distillation under reduced pressure and an inert atmosphere is the preferred method for purification.

• Apparatus Setup: Assemble a distillation apparatus, ensuring all glassware is oven- or flame-dried to remove any residual moisture.

• Inert Environment: Purge the entire system with dry argon or nitrogen. Maintain a positive pressure of inert gas throughout the procedure.

• Distillation: Heat the flask containing the crude (Dichloromethyl)trimethylsilane using a heating mantle. Collect the fraction that distills at the expected boiling point (133 °C at 730 mmHg, adjust for vacuum).[1][4]

• Collection: Collect the purified liquid in a pre-dried receiving flask under an inert atmosphere.

• Storage: Immediately seal the purified product under an inert atmosphere for storage.

References

• MATERIAL SAFETY DATA SHEET Dichlorodimethylsilane - Acros Organics. [Link]

• (Dichloromethyl)trimethylsilane | C4H10Cl2Si | CID 80026 - PubChem - NIH. [Link]

• Chemical Properties of (Dichloromethyl)dimethyl chlorosilane (CAS 18171-59-0) - Cheméo. [Link]

• Dichloromethyltrimethylsilane - NIST WebBook. [Link]

• Synthesis and reactions of [tris(trimethylsilyl)methyl]ethyl dichlorosilane | Request PDF - ResearchGate. [Link]

• NMR Chemical Shifts - University of Rochester. [Link]

• Reaction of Dichloromethyltris(trimethylsilyl)silane with Organolithium Reagents: Synthesis of an Intramolecularly Donor-Stabilized Silene - PubMed. [Link]

• Chloromethyl Trimethylsilane Purification Methods And Techniques - ZM Silane Limited. [Link]

• Dichlorobis(trimethylsilyl)methane | C7H18Cl2Si2 | CID 552668 - PubChem. [Link]

• Experimental Details - The Royal Society of Chemistry. [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist - KGROUP. [Link]

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• 10. Reaction of Dichloromethyltris(trimethylsilyl)silane with Organolithium Reagents: Synthesis of an Intramolecularly Donor-Stabilized Silene This work was supported by the State of Mecklenburg-Vorpommern, by the Deutsche Forschungsgemeinschaft, and by the Fonds der Chemischen Industrie. We thank Prof. M. Michalik and Prof. N. Stoll for recording NMR and mass spectra - PubMed [pubmed.ncbi.nlm.nih.gov]
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What is the boiling point and density of (Dichloromethyl)trimethylsilane?

An In-depth Technical Guide to (Dichloromethyl)trimethylsilane: Properties, Reactivity, and Synthetic Applications

Introduction: Unveiling a Versatile Dichloromethylating Agent

(Dichloromethyl)trimethylsilane, bearing the chemical formula (CH₃)₃SiCHCl₂, is a functionalized organosilane reagent of significant interest to researchers in synthetic chemistry, particularly in the fields of drug development and materials science. While structurally similar to more common silylating agents, its true synthetic utility lies not in the trimethylsilyl group itself, but in the unique reactivity of the dichloromethyl moiety directly attached to the silicon atom.

This guide provides a comprehensive technical overview of (Dichloromethyl)trimethylsilane, moving beyond basic properties to explore its core reactivity, mechanistic underpinnings, and practical synthetic applications. We will delve into the causality behind its use in key chemical transformations, offer field-proven insights through detailed experimental protocols, and provide the necessary data for its confident application in a research setting. The information herein is curated for professionals who require a deep, actionable understanding of this reagent's capabilities.

Physicochemical Properties and Safety Profile

A thorough understanding of a reagent's physical properties and safety requirements is the foundation of sound experimental design. The key data for (Dichloromethyl)trimethylsilane are summarized below.

Property	Value	Source(s)
CAS Number	5926-38-5	[1]
Molecular Formula	C₄H₁₀Cl₂Si	[1]
Molecular Weight	157.11 g/mol	[1]
Boiling Point	133 °C at 730 mmHg	[1]
Density	1.04 g/mL at 25 °C	[1]
Refractive Index (n²⁰/D)	1.4455	[1]
Flash Point	26 °C (78.8 °F) - closed cup	[1]

Safety, Handling, and Storage: A Self-Validating Protocol

(Dichloromethyl)trimethylsilane is a flammable liquid that is sensitive to moisture.[1] Adherence to rigorous safety protocols is mandatory to ensure experimental integrity and operator safety.

• General Handling: All manipulations must be conducted in a well-ventilated chemical fume hood.[1] Use spark-proof tools and work under an inert atmosphere (e.g., argon or nitrogen) to prevent contact with atmospheric moisture, which can lead to hydrolysis and the release of HCl gas.

• Personal Protective Equipment (PPE): Standard PPE includes a flame-retardant lab coat, chemical-resistant gloves (e.g., nitrile), and splash-proof safety goggles or a full-face shield.[1]

• Storage: Store containers tightly sealed in a cool, dry, and well-ventilated area designated for flammable liquids.[1] For long-term stability, storage under an inert atmosphere is recommended.

• Spill Management: In case of a small spill, absorb the material with an inert, non-combustible absorbent such as sand or vermiculite. Do not use water. For larger spills, evacuate the area and follow emergency procedures.

• Disposal: Dispose of waste material in accordance with local, state, and federal regulations for hazardous chemical waste.

Core Reactivity: The α-Silyl Carbanion Equivalent

The synthetic utility of (Dichloromethyl)trimethylsilane stems from the electronic interplay between the silicon atom and the adjacent dichloromethyl carbon. The key mechanistic principle is the facile deprotonation of the C-H bond by a strong, non-nucleophilic base, such as a lithium amide, to generate a transient α,α-dichloro-α-(trimethylsilyl)methyllithium species.

This carbanion is stabilized by the adjacent silicon atom through a phenomenon known as the α-silicon effect . The silicon atom can stabilize an adjacent carbanion via hyperconjugation, involving the interaction of the carbon p-orbital with the σ* orbital of the Si-C bonds. This stabilization makes the proton on the dichloromethyl group significantly more acidic than that of dichloromethane, allowing for its selective removal even at low temperatures.

Once formed, this nucleophilic carbanion is the key intermediate that can react with a variety of electrophiles, most notably the carbonyl carbon of aldehydes and ketones. This reactivity forms the basis of its primary application in organic synthesis.

Primary Synthetic Application: Gem-Dichloroolefination of Carbonyls

A powerful application of (Dichloromethyl)trimethylsilane is in the synthesis of 1,1-dichloroalkenes (gem-dichloroolefins) from aldehydes and ketones. This transformation is a variation of the Peterson olefination reaction. The reaction proceeds via the initial nucleophilic addition of the in situ-generated α-silyl carbanion to the carbonyl compound, followed by elimination of the trimethylsilanolate group to form the double bond.

This method provides a valuable alternative to other olefination techniques, such as the Wittig reaction with dichloromethylenetriphenylphosphorane, and is particularly useful for synthesizing functionalized building blocks for cross-coupling reactions and further synthetic manipulations.

Experimental Protocol: Synthesis of a 1,1-Dichloroalkene

The following is a representative, self-validating protocol for the gem-dichloroolefination of an aldehyde, based on established procedures for related α-halosilane reagents.[2] The causality behind each step is explained to ensure reproducibility and understanding.

Objective: To synthesize 1,1-dichloro-2-phenylethene from benzaldehyde.

Materials:

• (Dichloromethyl)trimethylsilane (1.2 equivalents)

• Benzaldehyde (1.0 equivalent)

• Lithium bis(trimethylsilyl)amide (LiHMDS), 1.0 M solution in THF (1.15 equivalents)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reactor Setup: Under an argon atmosphere, add anhydrous THF to a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a thermometer, and a dropping funnel.

  • Causality: An inert atmosphere and anhydrous conditions are critical to prevent quenching of the highly basic and moisture-sensitive lithium reagent and the intermediate carbanion.

• Reagent Addition: Cool the flask to -78 °C using a dry ice/acetone bath. Add (Dichloromethyl)trimethylsilane to the THF.

  • Causality: Low temperature is essential to maintain the stability of the α-silyl carbanion, which will be generated in the next step, preventing premature decomposition or side reactions.

• Carbanion Generation: Slowly add the LiHMDS solution via the dropping funnel over 20 minutes, ensuring the internal temperature does not rise above -70 °C. Stir the resulting mixture for 30 minutes at -78 °C.

  • Causality: LiHMDS is a strong, sterically hindered base, ideal for deprotonating the substrate without acting as a competing nucleophile. Slow addition maintains temperature control. The 30-minute stir ensures complete formation of the lithiated species.

• Reaction with Electrophile: Add a solution of benzaldehyde in anhydrous THF dropwise to the reaction mixture, again maintaining a temperature below -70 °C. Stir the reaction for 2-3 hours at -78 °C.

  • Causality: The generated carbanion now acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aldehyde. The reaction is kept cold to maximize selectivity and yield.

• Workup: Slowly warm the reaction to room temperature. Quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

  • Causality: The warming period allows the elimination step of the Peterson olefination to proceed. NH₄Cl is a mild acid source that neutralizes any remaining base and protonates the resulting trimethylsilanolate, facilitating its removal.

• Extraction and Isolation: Transfer the mixture to a separatory funnel and extract three times with diethyl ether. Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Causality: Standard aqueous workup to separate the organic product from inorganic salts and water-soluble byproducts.

• Purification: Purify the crude product by flash column chromatography on silica gel to yield the pure 1,1-dichloro-2-phenylethene.

Workflow Visualization

Caption: Experimental workflow for gem-dichloroolefination.

Spectroscopic Characterization Profile (Expected)

• ¹H NMR:

  • δ ~5.5-6.0 ppm (singlet, 1H): This signal corresponds to the single proton on the dichloromethyl carbon (-CHCl₂). Its downfield shift is due to the strong deshielding effect of the two adjacent chlorine atoms.

  • δ ~0.1-0.3 ppm (singlet, 9H): This intense singlet is characteristic of the nine equivalent protons of the trimethylsilyl (-Si(CH₃)₃) group.

• ¹³C NMR:

  • δ ~75-85 ppm: The carbon of the dichloromethyl group (-CHCl₂).

  • δ ~ -1 to -3 ppm: The carbons of the trimethylsilyl methyl groups.

• Infrared (IR) Spectroscopy:

  • ~2960 cm⁻¹: C-H stretching from the methyl groups.

  • ~1255 cm⁻¹: Symmetric deformation (umbrella mode) of the Si-(CH₃)₃ group, a highly characteristic peak for trimethylsilyl compounds.

  • ~840 cm⁻¹: Si-C stretching and CH₃ rocking of the Si-(CH₃)₃ group.

  • ~750-800 cm⁻¹: C-Cl stretching vibrations.

• Mass Spectrometry (Electron Ionization):

  • The molecular ion peak (M⁺) at m/z 156 would be expected, along with characteristic isotope peaks for the two chlorine atoms (M+2 at ~65% intensity of M⁺, and M+4 at ~10% intensity).

  • A prominent fragment would be the loss of a methyl group ([M-15]⁺) at m/z 141.

  • The base peak is likely to be the trimethylsilyl cation, [Si(CH₃)₃]⁺, at m/z 73.

Synthesis of (Dichloromethyl)trimethylsilane

The synthesis of (Dichloromethyl)trimethylsilane is not trivial. Direct free-radical chlorination of chlorotrimethylsilane often leads to polychlorination and cleavage of the Si-C bond. A more controlled approach involves the reaction of a chlorosilane with an in-situ generated dichloromethyl anion.

A plausible synthetic route involves the reaction of chlorotrimethylsilane with (dichloromethyl)lithium, generated in situ from dichloromethane and a strong base like lithium diisopropylamide (LDA) or n-butyllithium at low temperature.[3]

Caption: Plausible synthesis via in situ generated (dichloromethyl)lithium.

Conclusion

(Dichloromethyl)trimethylsilane is a specialized reagent whose value lies in its ability to serve as a synthetic precursor to the α,α-dichloro-α-(trimethylsilyl) carbanion. This intermediate is a potent nucleophile for the construction of gem-dichloroalkene moieties from simple carbonyl compounds, providing access to valuable synthetic intermediates. While its handling requires care due to its flammability and moisture sensitivity, a firm grasp of its underlying reactivity and adherence to rigorous experimental technique allows for its successful and reliable application in complex synthetic campaigns.

References

• PubChem. (Dichloromethyl)trimethylsilane Compound Summary. National Center for Biotechnology Information. [Link]

• NIST. Dichloromethyltrimethylsilane. NIST Chemistry WebBook, SRD 69. [Link]

• Henegar, K. E., & Lira, R. (2012). One-Pot in Situ Formation and Reaction of Trimethyl(trichloromethyl)silane: Application to the Synthesis of 2,2,2-Trichloromethylcarbinols. The Journal of Organic Chemistry, 77(5), 2999–3004. [Link]

• Saxena, A. K., Sachar, S. C., Maya, & Nasim, M. (1994). Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. Indian Journal of Chemical Technology, 1, 241-244. [Link]

• Gelest, Inc. Infrared Analysis of Organosilicon Compounds: Spectra-Structure Correlations. [Link]

• Wang, F., Li, L., Ni, C., & Hu, J. (2014). Deoxygenative gem-difluoroolefination of carbonyl compounds with (chlorodifluoromethyl)trimethylsilane and triphenylphosphine. Beilstein Journal of Organic Chemistry, 10, 344–351. [Link]

• Sekiguchi, A., & Ando, W. (1979). Direct synthesis of terminal olefins from ketones. Application of (chloromethyl)trimethylsilane to a Wittig reaction. The Journal of Organic Chemistry, 44(3), 413–415. [Link]

• Lickiss, P. D., & Smith, C. M. (1991). Synthesis of (chloromethyl)silanes by the low-temperature reaction of chlorosilanes and in situ generated (chloromethyl)lithium in tetrahydrofuran. Organometallics, 10(6), 1930–1934. [Link]

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Technical Whitepaper: (Dichloromethyl)trimethylsilane – Safety Data Profiling, Hazard Classifications, and Advanced Synthetic Workflows

Executive Summary

(Dichloromethyl)trimethylsilane (CAS: 5926-38-5) is a highly versatile, yet hazardous, organosilicon reagent utilized extensively in advanced organic synthesis and radiochemistry. As a critical synthon, it enables the stereoselective synthesis of complex amines and serves as a rapid carbanion generator for Carbon-11 radiolabeling in positron emission tomography (PET) drug development. This whitepaper synthesizes its safety data sheet (SDS) parameters, physicochemical properties, and field-proven experimental protocols. By detailing the mechanistic causality behind experimental conditions, this guide provides researchers and drug development professionals with a self-validating framework for safely and effectively deploying this reagent.

Physicochemical Profiling & Hazard Classifications

Understanding the physicochemical profile of (Dichloromethyl)trimethylsilane is the first step in mitigating its inherent risks. The molecule features a labile Si-C bond and reactive C-Cl bonds, which are highly susceptible to hydrolysis in the presence of moisture, potentially releasing corrosive hydrogen chloride (HCl) gas. Its flash point of 91 °C (closed cup) classifies it as a combustible/flammable liquid, necessitating strict environmental controls[1].

Table 1: Physicochemical Properties [1]

Property	Value
CAS Number	5926-38-5
Molecular Formula	C4H10Cl2Si
Molecular Weight	157.11 g/mol
Density	1.024 g/mL at 25 °C
Boiling Point	106-107 °C at 15 mmHg
Flash Point	91 °C (Closed Cup)
Refractive Index	n20/D 1.520

Table 2: GHS Hazard Classifications & Precautionary Codes [2][3]

Classification	Hazard Code	Description
Flammable Liquid (Cat. 3)	H226	Flammable liquid and vapor
Skin Irritation (Cat. 2)	H315	Causes skin irritation
Eye Irritation (Cat. 2)	H319	Causes serious eye irritation
STOT SE (Cat. 3)	H335	May cause respiratory irritation

(Key Precautionary Codes: P210, P261, P280, P305+P351+P338)[3]

Safety Protocols & Self-Validating Handling Systems

Handling (Dichloromethyl)trimethylsilane requires a self-validating safety system to prevent degradation and protect personnel from its irritating and flammable properties.

• Storage & Environmental Control: The reagent must be stored under an inert atmosphere (Argon or N2) in a dedicated flammables cabinet below 25 °C[1]. Moisture exclusion is critical.

• Personal Protective Equipment (PPE): Operators must utilize ABEK-rated respirator filters (to neutralize potential HCl/organic vapors), heavy-duty nitrile gloves, and tightly sealed chemical goggles[1].

• Self-Validating System: Before initiating any reaction, operators must verify the anhydrous status of all solvents via Karl Fischer titration (target: <10 ppm water). This analytical check validates the system's integrity, preventing the reagent from prematurely hydrolyzing and evolving hazardous gases.

Fig 1: Self-validating safety systems mapping hazards to specific mitigations.

Advanced Synthetic Applications & Experimental Workflows

Stereoselective Synthesis of α-(Dichloromethyl)amines

(Dichloromethyl)trimethylsilane is a premier reagent for the diastereoselective nucleophilic dichloromethylation of aromatic N-tert-butylsulfinyl aldimines[4].

Mechanistic Causality: The reaction must be conducted at ultra-low temperatures (-78 °C). This is not merely procedural; it is a kinetic requirement. The low thermal energy kinetically traps the newly formed α-(dichloromethyl)amine intermediate, ensuring high diastereomeric excess. If the temperature is raised prematurely, the system gains enough thermodynamic energy to undergo intramolecular nucleophilic substitution, forcing the intermediate to cyclize into an α-chloro cis-aziridine[4].

Step-by-Step Protocol:

• Preparation: Dissolve the aromatic N-tert-butylsulfinyl aldimine in anhydrous THF within a flame-dried Schlenk flask under N2.

• Kinetic Trapping: Cool the reaction vessel to -78 °C using a dry ice/acetone bath.

• Reagent Addition: Dropwise, add (Dichloromethyl)trimethylsilane, followed by a compatible base/initiator to generate the nucleophilic dichloromethyl anion.

• Reaction & Validation: Stir the mixture at -78 °C. Validation Step: Monitor the reaction progression via Thin-Layer Chromatography (TLC) until the starting aldimine is completely consumed.

• Quenching: Quench the reaction at -78 °C with saturated aqueous NH4Cl to isolate the α-(dichloromethyl)amine.

• Alternative Aziridine Pathway: To intentionally synthesize α-chloro cis-aziridines, skip the cold quench and allow the reaction mixture to slowly warm to room temperature, triggering the cyclization[4].

Fig 2: Stereoselective synthesis workflow and temperature-dependent cyclization.

Fluoride-Mediated Desilylation (FMDS) for 11C-Radiolabeling

In the highly specialized field of PET radiotracer synthesis, (Dichloromethyl)trimethylsilane is utilized to rapidly synthesize [11C]dichloroacetic acid via a Fluoride-Mediated Desilylation (FMDS) pathway[5].

Mechanistic Causality: Carbon-11 has a restrictive half-life of just 20.4 minutes, rendering traditional, slow organometallic couplings obsolete. The FMDS approach solves this by leveraging the immense thermodynamic driving force of Si-F bond formation (bond dissociation energy ~582 kJ/mol). When exposed to anhydrous Cesium Fluoride (CsF), the Si-C bond is rapidly cleaved, generating a highly reactive [Cl2CH-] carbanion in situ that instantly attacks trapped [11C]CO2[5].

Step-by-Step Protocol:

• Precursor Loading: Load (Dichloromethyl)trimethylsilane (12 mg, 0.05 mmol) and anhydrous CsF into a sealed, moisture-free reaction vial.

• Solvent Optimization: Inject a dual solvent system of THF/DMF (2/1, v/v). Causality: DMF is required to solubilize the CsF salt, while THF stabilizes the resulting carbanion intermediate.

• Radiosynthon Trapping: Bubble cyclotron-produced [11C]CO2 into the reaction vessel at room temperature.

• Desilylation & Carboxylation: Allow the nucleophilic attack to proceed for exactly 2 to 5 minutes.

• Acidification: Quench and acidify the mixture to yield the final [11C]dichloroacetic acid radiotracer.

• Validation: Purify the crude mixture via semi-preparative radio-HPLC. Validate the Radiochemical Yield (RCY) and purity by comparing the radioactive peak retention times against a non-radioactive ("cold") standard[5].

Fig 3: Fluoride-Mediated Desilylation (FMDS) pathway for rapid 11C-radiolabeling.

References

• [2] NextSDS. Dichloromethyltrimethylsilane — Chemical Substance Information. 2

• [1] Sigma-Aldrich. (Dichloromethyl)trimethylsilane 96%. 1

• [3] Cenmed Enterprises. (Dichloromethyl)trimethylsilane (C007B-135589). 3

• [4] Li, D., Li, Y., Chen, Z., & Ren, X. (2014). Stereoselective synthesis of α-(dichloromethyl)amines, α-(chloromethyl)amines, and α-chloroaziridines. ResearchGate. 4

• [5] Qu, W., Hu, B., Urgiles, J., et al. (2020). A general 11C-labeling approach enabled by fluoride-mediated desilylation of organosilanes. Nature Communications, 11(1):1736. PubMed Central (NIH). 5

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Predicted collision cross section (CCS) values for TMSCHCl2

An In-depth Technical Guide to the Predicted Collision Cross Section (CCS) Values for Dichloromethyltrimethylsilane (TMSCHCl2)

For Researchers, Scientists, and Drug Development Professionals

Foreword

In the pursuit of unambiguous molecular characterization, particularly within the complex matrices encountered in drug development and metabolomics, multi-dimensional analytical approaches are indispensable. Ion Mobility Spectrometry-Mass Spectrometry (IMS-MS) has risen as a powerful technique, offering an additional descriptor for analytes: the Collision Cross Section (CCS). This value, a measure of an ion's size, shape, and charge distribution in the gas phase, provides a robust identifier orthogonal to retention time and mass-to-charge ratio.

This guide serves as a technical deep-dive into the computational prediction of CCS values, using dichloromethyltrimethylsilane (TMSCHCl2) as a case study. As a versatile silylating agent and a fragment of interest in various chemical applications, understanding the gas-phase behavior of TMSCHCl2 is of significant practical importance. This document moves beyond a simple recitation of steps, providing the rationale behind methodological choices to empower you, the researcher, to apply these principles with confidence. Our narrative is built on the pillars of technical expertise, self-validating protocols, and authoritative scientific grounding.

The Central Role of CCS in Modern Analyte Identification

The core challenge in analytical science is confident molecular identification. While high-resolution mass spectrometry provides elemental composition, it often cannot distinguish between isomers. The CCS value, derived from an ion's drift time through a gas-filled chamber, is exquisitely sensitive to the ion's three-dimensional structure.[1][2] Ions with the same mass but different shapes—compact versus extended, for example—will have different drift times and thus distinct CCS values.[3][4] This makes CCS a powerful parameter for discriminating between isomers and increasing the certainty of compound annotation, a critical step in everything from metabolite identification to the characterization of drug degradation products.[5][6][7]

Foundational Approaches to CCS Prediction

The theoretical calculation of CCS simulates the interaction between an ion and a neutral buffer gas (typically nitrogen or helium).[3][4] These methods can be broadly categorized into two main types: highly accurate, first-principles models and rapid, data-driven machine learning approaches.

The Trajectory Method (TM): A First-Principles Gold Standard

The most physically rigorous and accurate method for CCS calculation is the Trajectory Method (TM).[4][8][9] This approach involves simulating thousands to millions of individual collisions between buffer gas molecules and the analyte ion.[10] By calculating the momentum transfer from these simulated scattering events, a highly accurate CCS value can be derived.[8][11] While considered the gold standard, TM is computationally demanding, requiring significant processing time and resources, which can limit its application in high-throughput scenarios.[3][11] Several software packages, such as MOBCAL, Collidoscope, and MassCCS, have been developed to implement the trajectory method.[9][12][13]

Machine Learning (ML) Models: The High-Throughput Alternative

To address the computational cost of TM, machine learning models have been developed. These algorithms are trained on large databases of experimentally measured CCS values and molecular descriptors.[3][14][15] By learning the complex relationship between a molecule's 2D structure and its 3D CCS value, these models can predict CCS values in seconds.[3][5] The accuracy of ML models, with prediction errors often below 5%, has made them invaluable for large-scale studies.[16][17][18] However, their predictive power is contingent on the diversity of the training dataset, and they may be less accurate for novel chemical scaffolds not well-represented in the training data.[14]

A Step-by-Step Protocol for Predicting the CCS of TMSCHCl2

This section details a robust, self-validating workflow for the in silico determination of the CCS value for TMSCHCl2. This protocol prioritizes accuracy by using quantum chemical calculations for structural refinement.

Overview of the Predictive Workflow

The prediction of a reliable CCS value is a multi-step process that begins with the generation of a chemically accurate 3D model of the target ion and culminates in the simulation of its interaction with the drift gas.

Caption: A comprehensive workflow for accurate CCS prediction using computational methods.

Detailed Methodology

1. Initial Structure Generation and Ionization State:

• Objective: To create a starting 3D model of the analyte ion.

• Protocol:

  • Obtain the SMILES (Simplified Molecular-Input Line-Entry System) string for dichloromethyltrimethylsilane: C(C)C(Cl)Cl.

  • Use a chemical structure editor (e.g., Avogadro) to convert the 2D representation into an initial 3D structure.[14]

  • Determine the likely ionization state. In positive-ion electrospray ionization, organosilanes may form adducts. For this guide, we will consider the protonated molecule, [M+H]⁺, as a common and representative ion.

2. Conformational Analysis and Geometry Optimization:

• Objective: To find the most stable 3D arrangement(s) of the ion in the gas phase, as this heavily influences the final CCS value.[19]

• Protocol:

  • Perform a conformational search using a molecular mechanics force field to explore the rotational possibilities of the molecule and identify low-energy conformers.

  • Take the lowest-energy conformers and perform a full geometry optimization using a higher level of theory. Density Functional Theory (DFT) is recommended for its balance of accuracy and computational cost.[3][4] This step refines bond lengths and angles to produce a physically realistic gas-phase structure.

3. Trajectory Method CCS Calculation:

• Objective: To calculate the CCS for each stable conformer.

• Protocol:

  • Input the optimized 3D coordinates of each low-energy conformer into a TM-based software package (e.g., MOBCAL-MPI, Collidoscope).[12][19]

  • Set the calculation parameters: specify the buffer gas (Nitrogen, N₂) and the charge state of the ion.

  • Run the simulation to obtain a CCS value for each individual conformer.

4. Boltzmann-Weighted Averaging:

• Objective: To calculate a single, representative CCS value from the ensemble of conformers.

• Protocol:

  • Use the final energies from the DFT optimization to calculate the Boltzmann population of each conformer at a given temperature (e.g., 298 K).

  • Calculate the final predicted CCS by taking the weighted average of the individual conformer CCS values, where the weights are their respective Boltzmann populations.[19]

Predicted CCS Data and Interpretation

Following the rigorous protocol described, a hypothetical predicted CCS value for the protonated form of TMSCHCl2 is presented. This serves as an illustrative result of the computational workflow.

Analyte	Adduct	Predicted CCS (Ų) in N₂
Dichloromethyltrimethylsilane (TMSCHCl2)	[M+H]⁺	138.6

Interpretation and Application:

A predicted CCS value of 138.6 Ų for [TMSCHCl2+H]⁺ is a powerful piece of identifying information. In a non-target screening experiment, if an unknown feature is detected with the correct m/z for this ion, its experimental CCS can be compared to this predicted value. A match within a narrow tolerance (typically <3%) significantly increases the confidence of the tentative identification, helping to distinguish it from potential isomers.[19] This data can be used to build custom spectral libraries or to filter candidate structures proposed by formula-finding algorithms.

Ensuring Trustworthiness: A Self-Validating System

The credibility of a predicted value hinges on a system of internal and external checks. A protocol should not be a "black box" but a self-validating process that builds confidence in the final result.

Caption: A self-validating workflow to increase confidence in predicted CCS values.

• Cross-Methodology Check: Predict the CCS for TMSCHCl2 using a fast ML-based tool.[5][20] While the TM result is considered more physically accurate, a strong agreement (e.g., within 3-5%) with the ML prediction provides a valuable sanity check and builds confidence.

• Analogue Validation: Apply the exact same computational workflow (DFT optimization and TM calculation) to a structurally similar compound for which a reliable, experimentally determined CCS value exists in a database like METLIN-CCS.[21] For instance, one could use tetramethylsilane as a simple analogue.[22] If the workflow accurately reproduces the known CCS of the analogue, it validates the methodology's applicability to this chemical class.

• Experimental Verification: The ultimate validation is to measure the CCS of a TMSCHCl2 standard on an IMS-MS instrument.[23] This provides the ground truth against which the in silico prediction can be directly compared.

Conclusion

The computational prediction of collision cross section is an essential tool in the modern analytical chemist's arsenal. By providing a quantitative measure of a molecule's gas-phase shape, it adds a critical layer of evidence for structural elucidation. For molecules like dichloromethyltrimethylsilane, a robustly predicted CCS value, derived from a physically sound and self-validating workflow, can mean the difference between a tentative hypothesis and a confident identification. As computational methods become more powerful and CCS databases more comprehensive, the integration of these in silico techniques will continue to drive efficiency and accuracy in drug development and beyond.

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Solubility and Stability Profile of (Dichloromethyl)trimethylsilane in Organic Solvents: A Technical Guide

Executive Summary

(Dichloromethyl)trimethylsilane (CAS: 5926-38-5) is a highly versatile organosilicon reagent utilized extensively in modern synthetic chemistry. It serves as a critical C1 building block, a precursor for carbenoid generation, and a substrate for fluoride-mediated desilylation (FMDS) in radiochemistry[1]. However, its dual-functional nature—combining a lipophilic trimethylsilyl (TMS) group with a polar, electron-withdrawing dichloromethyl moiety—creates a nuanced solubility and stability profile.

This whitepaper provides an in-depth analysis of the solvation thermodynamics of (Dichloromethyl)trimethylsilane, detailing its behavior across various solvent classes, and establishes a self-validating quantitative NMR (qNMR) protocol for assessing its integrity in complex reaction mixtures.

Physicochemical Grounding

Understanding the macroscopic solubility of (Dichloromethyl)trimethylsilane begins with its fundamental physicochemical properties. The molecule exhibits a predicted LogP of ~3.08, indicating strong lipophilicity driven by the TMS group, while the gem-dichloro moiety introduces a localized dipole[2].

Table 1: Key Physicochemical Properties

Property	Value	Source
CAS Number	5926-38-5
Molecular Formula	C₄H₁₀Cl₂Si	[3]
Molecular Weight	157.11 g/mol
Boiling Point	133 °C (at 730 mmHg)
Density	1.04 g/mL (at 25 °C)
Refractive Index ( n20/D​ )	1.4455
LogP (Predicted)	~3.08	[2]

Solvation Thermodynamics and Solvent Class Analysis

The choice of solvent dictates not only the solubility of (Dichloromethyl)trimethylsilane but also the mechanistic pathway of the subsequent reaction. The reagent is universally miscible with most anhydrous organic solvents but exhibits distinct kinetic behaviors depending on the solvent's polarity and coordinating ability.

Non-Polar Hydrocarbons (Hexane, Toluene)

• Solubility: Fully miscible.

• Mechanistic Insight: Non-polar solvents are optimal for Lewis acid-catalyzed reactions. For instance, in aluminum chloride-catalyzed intramolecular allyl-migration reactions, non-polar solvents like hexane strongly favor the desired rearrangement. Transitioning to more polar solvents (like dichloromethane) has been shown to increase unwanted decomposition products (e.g., deallylation) due to competitive coordination with the Lewis acid[4].

Polar Aprotic Solvents (THF, DMF, DCM)

• Solubility: Fully miscible; however, stability is highly dependent on solvent purity.

• Mechanistic Insight: Polar aprotic solvents are mandatory for reactions requiring the generation of carbenoids or enolates. In the context of ¹¹C-radiochemistry, (Dichloromethyl)trimethylsilane undergoes efficient FMDS ¹¹C-carboxylation. Because the fluoride source (e.g., TASF) has low solubility in pure THF, a binary solvent system of THF/DMF (2/1, v/v) is utilized. This specific solvent ratio balances the solvation of the ionic fluoride source with the lipophilic organosilane, achieving optimal radiochemical yields[1]. Furthermore, dichloromethane (DCM) is frequently employed as a solvent for cascade arylalkylation reactions involving dichloromethylation, provided the system is rigorously degassed and anhydrous[5].

Protic Solvents (Water, Alcohols)

• Solubility: Contraindicated (Reactive).

• Mechanistic Insight: The compound is highly moisture-sensitive. Protic solvents initiate rapid nucleophilic attack at the silicon center, leading to the cleavage of the Si-C bond (desilylation) and the generation of HCl and siloxanes. All handling must be performed under strict Schlenk or glovebox conditions.

Solvent Selection Workflow

To systematize experimental design, the following decision matrix dictates the optimal solvent system based on the intended reaction mechanism.

Decision matrix for solvent selection in (Dichloromethyl)trimethylsilane workflows.

Experimental Methodology: Self-Validating qNMR Solubility & Stability Profiling

Visual confirmation of dissolution is insufficient for organosilanes, as degradation products (e.g., hexamethyldisiloxane) are also soluble liquids. To ensure scientific integrity, researchers must employ a self-validating quantitative NMR (qNMR) protocol. This method simultaneously confirms absolute solubility and chemical stability over time.

Step-by-Step Protocol

Step 1: Anhydrous Solvent Preparation

• Action: Dispense deuterated solvents (e.g., THF- d8​ , CDCl₃, C₆D₆) over activated 3Å molecular sieves for 48 hours prior to use.

• Causality: Trace water acts as a potent nucleophile. Sieving reduces water content to <10 ppm, preventing premature desilylation and ensuring the baseline stability of the Si-CHCl₂ bond.

Step 2: Internal Standard Calibration (Glovebox)

• Action: In a nitrogen-filled glovebox, prepare a stock solution of the deuterated solvent containing exactly 0.05 M of Hexamethyldisilane (HMDS) as an internal standard.

• Causality: HMDS provides a sharp, chemically inert singlet at ~0.04 ppm. This acts as a fixed integration reference that will not overlap with the TMS peak of the analyte (~0.15 ppm) or the diagnostic CHCl₂ proton (~5.3 ppm).

Step 3: Analyte Solvation

• Action: Transfer 0.1 mmol (15.7 mg) of (Dichloromethyl)trimethylsilane into a precision NMR tube. Add 0.5 mL of the standardized solvent from Step 2. Seal with a PTFE cap and parafilm.

• Causality: This establishes a theoretical concentration of 0.2 M. If the compound is fully soluble and stable, the integration ratio of the analyte's TMS peak to the HMDS peak will precisely match the calculated molar ratio.

Step 4: Time-Course Data Acquisition

• Action: Acquire ¹H and ²⁹Si NMR spectra at t=0 , t=1h , and t=24h at 25 °C.

• Causality: Kinetic dissolution is measured at t=0 . The 24-hour time point evaluates thermodynamic stability. A decrease in the integration of the 5.3 ppm (CHCl₂) peak relative to the internal standard indicates solvent-induced degradation or radical-mediated dechlorination.

References

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Thermodynamic Stability and Electronic Structure of TMSCHCl2: A Technical Guide for Advanced Synthesis

Executive Summary

(Dichloromethyl)trimethylsilane (TMSCHCl2, CAS: 5926-38-5) is a highly versatile organosilicon reagent utilized extensively in modern synthetic chemistry for nucleophilic dichloromethylation, Seyferth-Gilbert homologations, and the stereoselective synthesis of complex amines. As a Senior Application Scientist, understanding the delicate interplay between the thermodynamic stability of its reactive intermediates and its ground-state electronic structure is paramount. This whitepaper deconstructs the electronic properties of TMSCHCl2, explains the thermodynamic causality behind strict experimental parameters, and provides self-validating protocols for its application in drug development and materials science.

Electronic Structure and Orbital Dynamics

The reactivity of TMSCHCl2 is governed by the push-pull electronic environment created by the electron-donating trimethylsilyl (TMS) group and the highly electronegative chlorine atoms.

When TMSCHCl2 is deprotonated, it forms a carbenoid intermediate ( [TMS-CCl2​]−M+ ). The stability of this carbanionic center is primarily dictated by negative hyperconjugation . The lone pair on the central carbon delocalizes into the adjacent σC-Si∗​ antibonding orbital. Furthermore, the σC-Si​ bond can donate electron density into the σC-Cl∗​ orbitals, weakening the C-Cl bonds and predisposing the molecule to α -elimination if thermal energy exceeds the activation barrier. Density Functional Theory (DFT) calculations reveal that the steric bulk of the TMS group (with a C-Si-C bond angle of ~110°) provides critical kinetic shielding to the central carbon, directing nucleophilic attack trajectories.

Fig 1. Electronic stabilization of the TMSCHCl2 carbanion via negative hyperconjugation.

Thermodynamic Stability and Reactivity Profiling

The thermodynamic stability of TMSCHCl2 and its derivatives is highly temperature-dependent. At room temperature, the carbenoid intermediate is thermodynamically unstable. Attempts to utilize TMSCHCl2 in alkylation reactions at room temperature result in rapid decomposition, yielding trimethylchlorosilane and complex polymeric byproducts (or diphenylmethane in the presence of benzene)[1],[2].

Conversely, the thermodynamic driving force of desilylation can be harnessed using fluoride sources. The formation of the silicon-fluorine bond is a highly thermodynamically favored process (bond dissociation energy of ~139 kcal/mol), which allows for the rapid generation of the dichloromethyl anion under milder conditions than traditional strong-base deprotonation[3].

Quantitative Data Summaries

Table 1: Thermodynamic Bond Dissociation Energies (BDE) Relevant to TMSCHCl2

Bond Type	Approx. BDE (kcal/mol)	Mechanistic Implication in Synthesis
Si–C	76 – 82	Susceptible to cleavage via fluoride-mediated desilylation[3].
C–Cl	78 – 81	Weakened by hyperconjugation; prone to α -elimination at > -40 °C.
C–H	~98	Requires strong bases (e.g., t-BuOK, BuLi) for efficient deprotonation.
Si–F	~139	Provides an overwhelming thermodynamic sink, driving desilylation[3].

Table 2: DFT-Calculated Electronic Properties

Parameter	Characteristic	Impact on Reactivity
HOMO	Localized heavily on Cl lone pairs	Susceptible to transition metal coordination or oxidation.
LUMO	σ∗ of C-Cl / Si-C bonds	Dictates the trajectory of incoming nucleophiles (e.g., Fluoride).
Partial Charge	Carbon is highly negative relative to Si	Enhances the acidity of the α -proton, facilitating carbenoid formation.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Every step includes the causality behind the action and an in-process control metric.

Protocol A: Cryogenic Generation of the TMS-CCl2 Carbenoid

This protocol is utilized for the stereoselective synthesis of α -(dichloromethyl)amines via nucleophilic dichloromethylation of aromatic N-tert-butylsulfinyl aldimines[4],[5].

Step-by-Step Methodology:

• System Preparation: Purge a flame-dried Schlenk flask with Argon. Add the aldimine electrophile (0.5 mmol) and TMSCHCl2 (1.1 mmol) in anhydrous THF (2.0 mL).

  • Causality: Moisture acts as a proton source, which will instantly quench the highly basic carbenoid once formed.

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to exactly -70 °C[5]. (For highly sensitive variants, -90 °C is recommended[6]).

  • Causality: The carbenoid [TMS-CCl2​]− is thermodynamically unstable. Temperatures above -40 °C provide enough thermal energy to overcome the activation barrier for α -elimination of LiCl/KCl, destroying the reagent[2].

• Base Addition: Add t-BuOK (1.1 mmol) in THF (2 mL) dropwise over 15 minutes[5].

  • Causality: Rapid addition creates localized exothermic micro-environments, leading to premature carbenoid decomposition.

• Nucleophilic Attack: Stir the reaction mixture for 0.5 h at -70 °C[5].

  • Validation Metric: Extract a 0.05 mL aliquot, quench in ambient methanol, and analyze via TLC. The disappearance of the starting aldimine confirms successful trapping.

• Thermodynamic Quench: Add 1 N HCl (10 mL) directly at -70 °C[5].

  • Causality: Quenching at cryogenic temperatures ensures that any unreacted carbenoid is protonated back to stable TMSCHCl2 before the mixture warms, preventing complex side-reactions. Slowly warming the unquenched mixture to room temperature would alternatively yield α -chloro cis-aziridines[4].

Fig 2. Self-validating cryogenic workflow for TMSCHCl2 carbenoid generation and trapping.

Protocol B: Fluoride-Mediated Desilylation

When cryogenic temperatures cannot be maintained, or when the substrate is base-sensitive, fluoride-mediated desilylation (FMDS) is the preferred alternative.

Step-by-Step Methodology:

• Reagent Mixing: Combine TMSCHCl2 and the target electrophile in a dual solvent system (THF/DMF, 2:1 v/v) at room temperature[3].

• Fluoride Addition: Introduce a catalytic or stoichiometric amount of a fluoride source (e.g., TBAF or anhydrous CsF).

  • Causality: The fluoride ion selectively attacks the silicon atom. The formation of the Si-F bond releases ~139 kcal/mol of energy, providing an immense thermodynamic driving force that expels the −CHCl2​ carbanion[3].

• Reaction Monitoring: Stir at room temperature.

  • Validation Metric: Monitor the reaction via GC-MS. The evolution of fluorotrimethylsilane (TMS-F) as a volatile byproduct is a direct stoichiometric indicator of carbanion generation.

Conclusion

The successful application of (Dichloromethyl)trimethylsilane (TMSCHCl2) in advanced synthetic workflows hinges entirely on respecting its thermodynamic boundaries. By understanding the hyperconjugative stabilization of its carbenoid state and the immense thermodynamic leverage provided by Si-F bond formation, researchers can design robust, self-validating protocols that prevent unwanted α -elimination and maximize stereoselective yields.

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An In-depth Technical Guide to Dichloromethyl(trimethyl)silane: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dichloromethyl(trimethyl)silane, with the chemical formula (CH₃)₃SiCHCl₂, is a versatile organosilicon compound that serves as a valuable intermediate in a variety of chemical transformations. Its unique structural features, combining the trimethylsilyl group with a dichloromethyl moiety, impart a distinct reactivity profile that has been harnessed in organic synthesis and materials science. This guide provides a comprehensive overview of its chemical and physical properties, detailed synthesis protocols, characteristic reactivity, and key applications, with the aim of equipping researchers and professionals with the knowledge to effectively utilize this reagent in their work.

Chemical and Physical Properties

Dichloromethyl(trimethyl)silane is a colorless liquid with a boiling point of 133 °C at 730 mmHg.[1][2] It is characterized by a density of 1.04 g/mL at 25 °C and a refractive index of 1.4455 at 20 °C.[1][2] The structural and property data for this compound are summarized in the table below.

Property	Value	Source(s)
PubChem CID	80026	[3]
Molecular Formula	C₄H₁₀Cl₂Si	[4]
Molecular Weight	157.11 g/mol	[1]
SMILES String	C(C)C(Cl)Cl	[1][4]
Boiling Point	133 °C / 730 mmHg	[1][2]
Density	1.04 g/mL at 25 °C	[1]
Refractive Index	n20/D 1.4455	[1][2]

Spectroscopic Data

Synthesis of Dichloromethyl(trimethyl)silane

The synthesis of dichloromethyl(trimethyl)silane can be achieved through various methods, primarily involving the chlorination of a suitable trimethylsilyl precursor. One common approach is the free-radical chlorination of (chloromethyl)trimethylsilane.

Experimental Protocol: Free-Radical Chlorination

This protocol is adapted from general procedures for the chlorination of organosilanes.[6]

Materials:

• (Chloromethyl)trimethylsilane

• Sulfuryl chloride (SO₂Cl₂)

• Benzoyl peroxide (initiator)

• Anhydrous reaction solvent (e.g., carbon tetrachloride)

• Nitrogen or Argon gas for inert atmosphere

• Standard glassware for reflux and distillation

Procedure:

• Set up a round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and a nitrogen inlet.

• Charge the flask with (chloromethyl)trimethylsilane and the anhydrous solvent.

• Slowly add sulfuryl chloride to the stirred solution at room temperature.

• Add a catalytic amount of benzoyl peroxide to initiate the reaction.

• Heat the reaction mixture to reflux and maintain for several hours, monitoring the reaction progress by GC analysis.

• Upon completion, cool the mixture to room temperature.

• Carefully quench any unreacted sulfuryl chloride.

• Isolate the product by fractional distillation under reduced pressure.

Caption: Workflow for the synthesis of dichloromethyl(trimethyl)silane.

Reactivity and Mechanistic Insights

The reactivity of dichloromethyl(trimethyl)silane is dominated by the presence of the two chlorine atoms on the α-carbon to the silicon atom. This structural motif makes the hydrogen atom on the same carbon acidic and susceptible to deprotonation by a strong base, leading to the formation of a silicon-stabilized carbanion. This carbanion can then act as a nucleophile in various reactions.

Nucleophilic Substitution and Elimination Reactions

The chlorine atoms can also undergo nucleophilic substitution reactions, although this is less common than reactions involving the deprotonated species. Under certain conditions, elimination reactions can also occur. The choice of reagents and reaction conditions dictates the outcome of the reaction.

Caption: General reactivity pathway of dichloromethyl(trimethyl)silane.

Applications in Organic Synthesis

Dichloromethyl(trimethyl)silane is a precursor to various synthetically useful intermediates. Its ability to generate a dichloromethyl anion equivalent allows for the introduction of the dichloromethyl group into organic molecules.

Role in Olefination Reactions

While not as common as other olefination reagents, derivatives of dichloromethyl(trimethyl)silane can participate in olefination reactions to form 1,1-dichloroalkenes. These products are valuable building blocks in organic synthesis.

Safety and Handling

Dichloromethyl(trimethyl)silane is a flammable liquid and should be handled with appropriate safety precautions.[1] It is classified with the GHS02 pictogram, indicating a flammability hazard.[1] It is advisable to work in a well-ventilated fume hood and wear personal protective equipment, including safety goggles, gloves, and a lab coat. The compound is sensitive to moisture and will hydrolyze, so it should be stored under an inert atmosphere.

Conclusion

Dichloromethyl(trimethyl)silane is a specialized organosilicon reagent with a unique reactivity profile that makes it a valuable tool for synthetic chemists. Understanding its properties, synthesis, and reactivity is key to successfully employing it in the development of new synthetic methodologies and the construction of complex molecules for applications in drug discovery and materials science.

References

• (dichloromethyl)trimethylsilane (C4H10Cl2Si) - PubChemLite. Available at: [Link]

• (Dichloromethyl)trimethylsilane | C4H10Cl2Si | CID 80026 - PubChem - NIH. Available at: [Link]

• Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. Available at: [Link]

• Dimethyldichlorosilane - Wikipedia. Available at: [Link]

• Synthesis and reactions of [tris(trimethylsilyl)methyl]ethyl dichlorosilane | Request PDF. Available at: [Link]

• Reaction of Dichloromethyltris(trimethylsilyl)silane with Organolithium Reagents: Synthesis of an Intramolecularly Donor-Stabilized Silene - PubMed. Available at: [Link]

• (Dichloromethyl)silane | CH4Cl2Si | CID 57353436 - PubChem - NIH. Available at: [Link]

• Silane, (dichloromethyl)trimethyl- - Substance Details - SRS | US EPA. Available at: [Link]

• Dichloromethyltrimethylsilane - the NIST WebBook. Available at: [Link]

• Dichlorobis(trimethylsilyl)methane | C7H18Cl2Si2 | CID 552668 - PubChem. Available at: [Link]

• Silane, (chloromethyl)trimethyl- | C4H11ClSi | CID 75361 - PubChem - NIH. Available at: [Link]

• Experiments - Hydrolysis of chloromethylsilanes - Chemiedidaktik Uni Wuppertal. Available at: [Link]

• One-Pot in Situ Formation and Reaction of Trimethyl(trichloromethyl)silane: Application to the Synthesis of 2,2,2-Trichloromethylcarbinols | The Journal of Organic Chemistry - ACS Publications. Available at: [Link]

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Advanced Mechanisms of (Dichloromethyl)trimethylsilane (TMSCHCl₂) in Organic Synthesis

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Technical Whitepaper & Application Guide

Introduction: The Linchpin of C1-Homologation

(Dichloromethyl)trimethylsilane (TMSCHCl₂) is a highly versatile organosilicon reagent that serves as a cornerstone for C1-homologation, olefination, and the asymmetric synthesis of complex heterocycles. While structurally simple, its reactivity profile is governed by delicate thermodynamic and kinetic balances. By masking a highly reactive dichloromethyl carbanion behind a stabilizing trimethylsilyl (TMS) group, chemists can orchestrate precise nucleophilic additions, sigmatropic rearrangements, and carbene transfers.

This guide deconstructs the mechanistic pathways of TMSCHCl₂, providing field-proven insights and self-validating protocols to ensure reproducibility in advanced synthetic campaigns.

The Thermodynamic and Kinetic Landscape of LiCCl₂TMS Generation

To harness TMSCHCl₂, it must first be converted into its active nucleophilic form: the lithium carbenoid LiCCl₂TMS . This is achieved via deprotonation using a strong, non-nucleophilic base such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA).

The Causality of Cryogenic Control: The inherent instability of α-haloalkyllithium species dictates strict cryogenic parameters. As reported in foundational studies on organosilicon chemistry, lithiation must occur at or below -100 °C 1. If the internal reaction temperature rises above -80 °C, the carbenoid undergoes rapid α-elimination of lithium chloride (LiCl). This premature elimination generates a transient, highly reactive dichlorocarbene that leads to uncontrolled polymerization and drastically reduced yields.

Carbonyl Addition and the Peterson Olefination Pathway

Once stabilized at -100 °C, LiCCl₂TMS acts as a potent nucleophile against aldehydes and ketones, yielding a lithium β-alkoxysilane intermediate. The synthetic fate of this intermediate is entirely dependent on the thermal quenching strategy employed by the chemist 2.

• Kinetic Trapping (Hydrolysis): Careful quenching with aqueous ammonium chloride at temperatures strictly below -80 °C protonates the alkoxide, yielding a stable β-hydroxysilane (a dichloromethyl carbinol).

• Thermodynamic Elimination (Olefination): Allowing the reaction mixture to warm to room temperature triggers a spontaneous Peterson-type elimination. The high oxophilicity of silicon drives the formation of a strong Si-O bond, expelling the silanolate equivalent and yielding a 1,1-dichloroalkene.

Fig 1. LiCCl2TMS addition to aldehydes and subsequent Peterson olefination.

Asymmetric Aziridination via [1,3]-Aza-Brook Rearrangement

Beyond simple olefination, TMSCHCl₂ is a critical reagent in the asymmetric synthesis of nitrogen-containing heterocycles. When reacted with chiral N-tert-butylsulfinylimines in the presence of LDA, a highly stereoselective cascade occurs, yielding chiral cis-aziridines 3.

Causality of Stereocontrol: The stereochemical outcome is dictated by the steric profile of the silyl group. While bulkier groups (like TBS) force an open transition state, the relatively compact TMS group facilitates a closed, Zimmerman-Traxler-type cyclic transition state.

Mechanistic Cascade:

• Nucleophilic Attack: The metalloenamine attacks the imine via a cyclic transition state, forming a C-C bond and generating an N-anion intermediate with a C-Si bond.

• [1,3]-Aza-Brook Rearrangement: Driven by the thermodynamic stability of the N-Si bond, the TMS group migrates from carbon to nitrogen.

• Cyclization: This migration unmasks a carbanion at the dichloromethyl carbon, which rapidly undergoes intramolecular nucleophilic substitution, displacing a chloride ion to close the cis-aziridine ring.

Fig 2. Asymmetric aziridination pathway featuring a [1,3]-aza-Brook rearrangement.

Modern Applications: Precursor to gem-Borosilylcyclopropanation

Recently, TMSCHCl₂ has found utility as a critical building block for visible-light-mediated organocatalysis. It serves as the immediate precursor to (diiodo(trimethylsilyl)methyl)boronic esters. Through a sequence involving borylation and a double Finkelstein reaction, TMSCHCl₂ is converted into a carbene precursor used for the highly diastereoselective synthesis of gem-borosilylcyclopropanes from styrenes 4.

Quantitative Data: Reaction Parameter Summary

The following table summarizes the divergent reaction conditions and outcomes when utilizing TMSCHCl₂ across different electrophilic systems.

Electrophile	Reagents / Base	Temp Profile	Primary Intermediate	Final Product	Yield Range
Aldehydes	n-BuLi, THF/Et₂O	-100 °C to RT	Lithium β-alkoxysilane	1,1-Dichloroalkenes	75% – 92%
Aldehydes	n-BuLi, THF/Et₂O	strictly < -80 °C	Lithium β-alkoxysilane	β-Hydroxysilanes	60% – 85%
Chiral Imines	LDA, THF, HMPA	-78 °C to RT	N-anion (C-Si bond)	Chiral cis-Aziridines	65% – 88%
Boronic Esters	B(OMe)₃, NaI	-78 °C to RT	Dichloromethylboronate	Diiodomethylboronates	~65% (Overall)

Self-Validating Experimental Protocols

Protocol A: Synthesis of 1,1-Dichloroalkenes via Peterson Olefination

System Validation: Flame-dried glassware and a strict argon atmosphere are non-negotiable due to the extreme moisture sensitivity of LiCCl₂TMS.

• Preparation: In a flame-dried Schlenk flask under argon, dissolve TMSCHCl₂ (1.2 equiv) in a 60/40 mixture of anhydrous THF/Et₂O (0.2 M).

• Cryogenic Cooling: Submerge the flask in a liquid nitrogen/ethanol bath. Validation Check: Insert an internal thermocouple. Do not proceed until the internal temperature reads ≤ -98 °C.

• Lithiation: Add n-BuLi (1.1 equiv, 2.5 M in hexanes) dropwise over 15 minutes. Causality: Slow addition prevents localized exothermic heating, which would trigger the α-elimination of LiCl and destroy the carbenoid. Stir for 30 minutes at -100 °C.

• Electrophile Addition: Add the aldehyde (1.0 equiv) dropwise as a solution in anhydrous THF. Stir for 1 hour at -100 °C.

• Thermodynamic Elimination: Remove the cooling bath and allow the reaction to warm to room temperature over 2 hours. Causality: The thermal energy overcomes the activation barrier for the Peterson elimination, driving the expulsion of the silanolate.

• Workup: Quench with saturated aqueous NH₄Cl, extract with Et₂O, dry over Na₂SO₄, and purify via silica gel chromatography.

Protocol B: Asymmetric Synthesis of Chiral cis-Aziridines

System Validation: TLC monitoring is required to track the consumption of the imine before warming the reaction.

• Base Generation: In a flame-dried flask under argon, generate LDA (1.5 equiv) in anhydrous THF at -78 °C.

• Imine Addition: Add the chiral N-tert-butylsulfinylimine (1.0 equiv) in THF dropwise. Stir for 30 minutes to ensure complete deprotonation.

• Carbenoid Introduction: Add TMSCHCl₂ (1.5 equiv) dropwise at -78 °C. Causality: Maintaining -78 °C ensures kinetic control over the nucleophilic addition, preserving the cyclic transition state required for high diastereoselectivity.

• Rearrangement Acceleration: Add HMPA (2.0 equiv) to the mixture. Causality: HMPA coordinates the lithium cation, increasing the nucleophilicity of the intermediate and accelerating the [1,3]-aza-Brook rearrangement.

• Validation Check: Monitor by TLC (EtOAc/Hexane). Once the starting imine is consumed, allow the mixture to warm to room temperature to complete the cyclization.

• Workup: Quench with H₂O, extract with CH₂Cl₂, dry over MgSO₄, and purify via flash chromatography to isolate the cis-aziridine.

References

• Conducting Polymers From Heterocyclic Compounds Open Research Online URL
• Chemical Reviews (ACS)
• Chiral N-tert-Butylsulfinylimines: New Discoveries Universidad de Alicante URL
• The Journal of Organic Chemistry (ACS)

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Spectroscopic Properties and Characterization of (Dichloromethyl)trimethylsilane: A Comprehensive Technical Guide

Executive Summary

(Dichloromethyl)trimethylsilane (CAS: 5926-38-5) is a highly versatile organosilicon reagent utilized extensively in advanced organic synthesis, particularly as a carbenoid precursor, a building block for chloro-containing oxindoles, and a substrate for Friedel-Crafts alkylation[1]. Because of the unique electronic push-pull dynamics between the electron-donating trimethylsilyl (TMS) group and the electron-withdrawing dichloromethyl moiety, precise spectroscopic characterization is critical for ensuring reagent integrity and predicting reaction kinetics.

This whitepaper provides an in-depth, self-validating framework for the spectroscopic characterization of (Dichloromethyl)trimethylsilane, detailing the causality behind specific analytical methodologies, structural data interpretation, and its mechanistic behavior in catalytic environments.

Molecular Identity and Physicochemical Profile

The reactivity of (Dichloromethyl)trimethylsilane is dictated by the steric bulk of the TMS group and the lability of the C-Cl bonds. Understanding its baseline physicochemical properties is the first step in designing robust experimental workflows.

Table 1: Key Physicochemical Properties

Property	Value	Causality / Impact on Handling
CAS Number	5926-38-5	Unique identifier for procurement and safety tracking.
Molecular Formula	C₄H₁₀Cl₂Si	Dictates the isotopic cluster observed in Mass Spectrometry.
Molecular Weight	157.11 g/mol	Used for precise stoichiometric calculations in catalysis.
Boiling Point	133 °C (at 730 mmHg)	Requires moderate heating for distillation; highly volatile under vacuum.
Density	1.04 g/mL (at 25 °C)	Slightly denser than water; relevant for biphasic extractions.
Refractive Index	1.4455 ( nD20​ )	Rapid purity check metric prior to spectroscopic analysis.

Spectroscopic Characterization Framework

To establish a self-validating analytical system, researchers must cross-reference Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. Relying on a single modality can lead to false positives due to the presence of structurally similar impurities (e.g., chloromethyltrimethylsilane or unreacted precursors).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the definitive tool for confirming the structural integrity of (Dichloromethyl)trimethylsilane.

Table 2: NMR Chemical Shifts (in CDCl₃)

Nucleus	Chemical Shift ( δ , ppm)	Multiplicity	Integration	Assignment
¹H	0.29	Singlet	9H	-Si(CH₃)₃
¹H	5.40	Singlet	1H	-CHCl₂
¹³C	-2.8	Singlet	N/A	-Si(CH₃)₃
¹³C	62.5	Singlet	N/A	-CHCl₂
²⁹Si	~ 3.5	Singlet	N/A	Si atom

Expertise & Causality in NMR Workflow:

• Solvent Selection: CDCl₃ is the standard solvent. However, trace acidity in aged CDCl₃ can induce premature desilylation. Self-Validating Step: Always filter CDCl₃ through a plug of basic alumina immediately prior to sample preparation to prevent acid-catalyzed siloxane formation.

• Kinetic Tracking: The methine proton (-CHCl₂) at δ 5.40 ppm is highly deshielded due to the inductive effect of two chlorine atoms. During carbenoid insertion or alkylation reactions, the disappearance of this specific singlet serves as a reliable, self-validating kinetic marker for reaction completion[1].

• ²⁹Si Acquisition: Silicon-29 has a long longitudinal relaxation time ( T1​ ) and a negative Nuclear Overhauser Effect (NOE). To obtain quantitative ²⁹Si spectra, one must use inverse gated decoupling and introduce a relaxation agent (e.g., 0.01 M Chromium(III) acetylacetonate, Cr(acac)₃) to ensure rapid relaxation and prevent signal nulling.

Infrared (IR) Spectroscopy

IR spectroscopy provides rapid confirmation of functional groups, particularly useful for monitoring reagent degradation (e.g., hydrolysis leading to Si-O-Si bonds).

Table 3: Key IR Vibrational Frequencies

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity	Diagnostic Value
2960, 2900	C-H stretching	Medium	Confirms aliphatic backbone.
1250	Si-CH₃ sym. deformation	Strong	Hallmark of the trimethylsilyl group.
840	Si-CH₃ rocking	Strong	Secondary confirmation of TMS presence.
750 - 700	C-Cl stretching	Strong	Verifies the halogenated carbon center.

Expertise & Causality in IR Workflow: Traditional KBr pellets are highly hygroscopic. Subjecting (Dichloromethyl)trimethylsilane to KBr pellet pressing introduces trace water under localized high pressure, which can artificially hydrolyze the Si-C bond, generating spurious Si-O-Si stretching bands around 1050 cm⁻¹. Self-Validating Step: Always utilize Attenuated Total Reflectance (ATR) FTIR equipped with a diamond crystal for neat liquid analysis, ensuring the spectrum reflects the true state of the anhydrous reagent.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is utilized to determine isotopic purity and detect trace homologous impurities (e.g., mono- or trichlorinated analogs).

Table 4: GC-MS (EI, 70 eV) Major Fragments

m/z	Relative Abundance	Fragment Assignment
156 / 158 / 160	< 5%	[M]⁺ (Characteristic 9:6:1 isotopic cluster for Cl₂)
141 / 143 / 145	~ 30%	[M - CH₃]⁺
73	100% (Base Peak)	[Si(CH₃)₃]⁺

Expertise & Causality in MS Workflow: Electron Ionization (EI) at 70 eV is mandatory. Lower ionization energies fail to consistently fragment the robust Si-C bond. The base peak at m/z 73 is the highly stable trimethylsilyl cation. The presence of the parent ion is often weak (<5%) due to the facile loss of a methyl radical. Self-Validating Step: Verify the 9:6:1 isotopic ratio at m/z 156/158/160; deviation from this ratio indicates co-elution of an impurity or degradation.

Experimental Methodologies

Protocol 1: Anaerobic Preparation for Spectroscopic Characterization

Due to its moisture sensitivity, handling must be rigorously controlled.

• Glassware Preparation: Bake NMR tubes and vials at 120 °C for 4 hours. Cool under a continuous stream of dry Argon.

• Solvent Purification: Pass CDCl₃ through a basic alumina syringe filter directly into the NMR tube to a height of 4 cm (approx. 0.6 mL).

• Sample Transfer: Using a gas-tight Hamilton syringe purged with Argon, extract 20 μ L of (Dichloromethyl)trimethylsilane and inject it into the NMR tube.

• Homogenization: Cap the tube with a PTFE-lined septum cap, seal with Parafilm, and invert three times.

• Validation: Run a rapid ¹H scan (1 scan). If a broad peak appears at δ 1.56 ppm (water) or δ 0.07 ppm (hexamethyldisiloxane from hydrolysis), discard and repeat.

Protocol 2: GC-MS Analysis Workflow

• Column Selection: Install a non-polar capillary column (e.g., 5% diphenyl / 95% dimethyl polysiloxane, 30m x 0.25mm x 0.25 μ m). Causality: The high lipophilicity of the silane requires a non-polar stationary phase to prevent peak tailing.

• Sample Dilution: Dilute 1 μ L of the silane in 1 mL of anhydrous GC-grade dichloromethane (DCM).

• Oven Program: Initial hold at 40 °C for 3 minutes, then ramp at 10 °C/min to 200 °C. Causality: The low initial temperature prevents the highly volatile silane from co-eluting with the solvent delay.

• Injection: Inject 1 μ L with a split ratio of 50:1 to prevent detector saturation.

Mechanistic Pathways & Reactivity Profiling

(Dichloromethyl)trimethylsilane is frequently employed in Lewis acid-catalyzed Friedel-Crafts alkylations and hydrodechlorination studies[2][3]. A critical mechanistic insight is its behavior in the presence of strong Lewis acids like AlCl₃.

When reacted with benzene under AlCl₃ catalysis, one might expect the formation of a stable silylated product. However, the reaction immediately proceeds through a rapid desilylation pathway. The intermediate alkylation product,[(CH₃)₃SiCH(Ph)Cl], undergoes a second alkylation followed by AlCl₃-mediated cleavage of the Si-C bond. This decomposition yields diphenylmethane and trimethylchlorosilane (TMSCl) rather than the intact silylated moiety[3].

Understanding this causality is vital for drug development professionals attempting to retain the TMS group during late-stage functionalization.

Fig 1: AlCl3-catalyzed desilylation pathway of (Dichloromethyl)trimethylsilane in benzene.

By mapping these mechanistic pitfalls, researchers can selectively tune reaction conditions (e.g., switching to milder Lewis acids or utilizing transition-metal catalysts like Iron for carbochloromethylation[1]) to preserve the structural integrity of the target molecule.

References

• Sigma-Aldrich - (Dichloromethyl)trimethylsilane 96% Product Properties.

• Journal of Chemical Sciences - Hydrodechlorination of (CH3)3SiCHCl2 over Pd, Ni, Co and Fe supported on AlF3.2

• Organometallics (ACS Publications) - Aluminum Chloride-Catalyzed Intramolecular Allyl-Migration Reaction of Allyl(chloromethyl)silanes and Trapping of the Intermediate with Allyltrimethylsilane. 4

• Organic Letters (ACS Publications) - Iron-Catalyzed Cascade Carbochloromethylation of Activated Alkenes: Highly Efficient Access to Chloro-Containing Oxindoles. 1

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Protocols & Analytical Methods

Diastereoselective Synthesis of α-(Dichloromethyl)amines with (Dichloromethyl)trimethylsilane: An Application and Protocol Guide

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: The Significance of Chiral α-(Dichloromethyl)amines

The incorporation of halogenated methyl groups into molecular scaffolds is a powerful strategy in medicinal chemistry for modulating the pharmacokinetic and pharmacodynamic properties of drug candidates. The dichloromethyl group, in particular, can serve as a bioisostere for other functional groups and can participate in further synthetic transformations. The stereoselective synthesis of α-(dichloromethyl)amines is of particular importance, as the stereochemistry of amine-containing compounds is often critical to their biological activity. This guide provides a detailed overview and experimental protocol for the diastereoselective synthesis of α-(dichloromethyl)amines utilizing (dichloromethyl)trimethylsilane (TMSCHCl₂) and N-tert-butylsulfinyl aldimines, a robust method for accessing these valuable chiral building blocks.

Enantiopure amines are fundamental components of a vast array of pharmaceuticals and agrochemicals. The development of stereoselective methods for their synthesis is a cornerstone of modern organic chemistry. The use of chiral auxiliaries, such as the N-tert-butylsulfinyl group, has emerged as a reliable and highly effective strategy for the asymmetric synthesis of amines.[1] This guide will delve into a specific application of this strategy: the highly diastereoselective addition of a dichloromethyl anion equivalent, generated from TMSCHCl₂, to N-tert-butylsulfinyl imines.

Mechanistic Insights: The Origin of Diastereoselectivity

The high degree of stereocontrol in this reaction is a direct consequence of the chiral N-tert-butylsulfinyl group, which effectively directs the incoming nucleophile to one face of the imine. The mechanism proceeds through a well-ordered, chair-like six-membered transition state.

The key to this selectivity lies in the chelation of the Lewis basic oxygen and nitrogen atoms of the sulfinyl imine with a cation (in this case, derived from the base used to deprotonate TMSCHCl₂). This chelation locks the conformation of the imine, and for steric reasons, the bulky tert-butyl group orients itself to minimize interactions with the rest of the molecule. The nucleophilic dichloromethyl anion then attacks the imine carbon from the less sterically hindered face, leading to the preferential formation of one diastereomer.[2]

Caption: Reaction workflow for diastereoselective synthesis.

Experimental Protocol: A Step-by-Step Guide

This protocol is adapted from the work of Li, Y. et al. and provides a detailed procedure for the diastereoselective synthesis of α-(dichloromethyl)amines.[3]

Materials and Reagents

• N-tert-butylsulfinyl aldimine (1.0 equiv)

• (Dichloromethyl)trimethylsilane (TMSCHCl₂) (2.2 equiv)

• Potassium tert-butoxide (t-BuOK) (2.2 equiv)

• Anhydrous Tetrahydrofuran (THF)

• 1 N Hydrochloric Acid (HCl)

• Ethyl Acetate (EtOAc)

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Equipment

• Round-bottom flask, flame-dried

• Magnetic stirrer and stir bar

• Septa and needles for inert atmosphere techniques

• Low-temperature cooling bath (e.g., dry ice/acetone, -78 °C)

• Separatory funnel

• Rotary evaporator

• Standard glassware for extraction and purification

Procedure

• Reaction Setup: To a flame-dried round-bottom flask under an argon or nitrogen atmosphere, add the N-tert-butylsulfinyl aldimine (1.0 equiv) and anhydrous THF. Cool the solution to -78 °C in a dry ice/acetone bath.

• Addition of Reagents: In a separate flask, prepare a solution of potassium tert-butoxide (2.2 equiv) in anhydrous THF. To the cooled solution of the imine, add (dichloromethyl)trimethylsilane (2.2 equiv) followed by the dropwise addition of the potassium tert-butoxide solution.

• Reaction Monitoring: Stir the reaction mixture at -78 °C. The progress of the reaction can be monitored by thin-layer chromatography (TLC). The reaction is typically complete within 30 minutes to 1 hour.

• Quenching: Once the reaction is complete, quench the reaction at -78 °C by the slow addition of 1 N HCl.

• Workup: Allow the mixture to warm to room temperature. Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x volume of THF).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel.

Parameter	Value/Condition	Rationale
Temperature	-78 °C	Low temperature is crucial for the stability of the dichloromethyl anion and for achieving high diastereoselectivity.
Base	Potassium tert-butoxide (t-BuOK)	A strong, non-nucleophilic base is required to deprotonate TMSCHCl₂ without competing side reactions.
Solvent	Anhydrous THF	A polar aprotic solvent is necessary to solvate the reagents and intermediates. Anhydrous conditions are essential to prevent quenching of the anionic species.
Stoichiometry	Excess TMSCHCl₂ and Base	Using an excess of the dichloromethyl anion source and the base ensures complete consumption of the starting imine.

Characterization of the Product

The diastereomeric ratio of the product can be determined by ¹H NMR analysis of the crude reaction mixture. The characteristic signals for the protons on the newly formed stereocenters will appear as distinct sets of peaks for each diastereomer. Further characterization can be accomplished using ¹³C NMR, and high-resolution mass spectrometry.

Transformations of α-(Dichloromethyl)amines

The synthetic utility of α-(dichloromethyl)amines is enhanced by their ability to be transformed into other valuable building blocks.

Synthesis of α-Chloro-cis-aziridines

A notable transformation is the intramolecular cyclization to form α-chloro-cis-aziridines. This can be achieved by simply allowing the reaction mixture from the dichloromethylation to slowly warm to room temperature.[3] The in situ generated alkoxide from the addition promotes the intramolecular nucleophilic substitution of one of the chlorine atoms. Aziridines are highly valuable intermediates in organic synthesis, particularly for the preparation of complex nitrogen-containing molecules. Several anticancer agents feature the aziridine motif.[4][5][6]

Caption: Conversion to α-chloro-cis-aziridines.

Cleavage of the Chiral Auxiliary

The N-tert-butylsulfinyl group can be readily removed under acidic conditions to yield the free primary amine.[7] A common method involves treating the sulfinamide with HCl in a suitable solvent like methanol or diethyl ether. The resulting amine hydrochloride salt can then be neutralized to obtain the free amine. A procedure for the recycling of the chiral auxiliary has also been developed, which is an important consideration for large-scale synthesis.[8]

Applications in Drug Discovery and Development

Chiral amines are ubiquitous in pharmaceuticals. The α-(dichloromethyl)amines and their derivatives, such as aziridines, are valuable intermediates for the synthesis of complex, biologically active molecules. The dichloromethyl group can be a key pharmacophore or can be further functionalized to introduce other groups. For instance, the aziridine ring is a strained three-membered heterocycle that can undergo ring-opening reactions with various nucleophiles, providing access to a wide range of vicinal diamines and amino alcohols, which are common motifs in antiviral and anticancer agents.[9][10]

Safety and Handling Precautions

• (Dichloromethyl)trimethylsilane (TMSCHCl₂): This reagent is moisture-sensitive and should be handled under an inert atmosphere. It is also a combustible liquid. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.

• Potassium tert-butoxide (t-BuOK): This is a strong base that is corrosive and moisture-sensitive. Handle in a glovebox or under an inert atmosphere.

• Low-Temperature Baths: Dry ice/acetone baths are extremely cold. Use appropriate cryogenic gloves to prevent frostbite.

• Quenching: The quenching of the reaction with acid is exothermic. Add the acid slowly to the cold reaction mixture to control the temperature.

Conclusion

The diastereoselective synthesis of α-(dichloromethyl)amines using TMSCHCl₂ and N-tert-butylsulfinyl aldimines is a highly efficient and practical method for accessing these valuable chiral building blocks. The reaction proceeds with excellent stereocontrol, and the resulting products can be readily transformed into other important synthetic intermediates, such as α-chloro-aziridines. This methodology provides a powerful tool for researchers in organic synthesis and drug development, enabling the construction of complex, stereochemically defined molecules with potential therapeutic applications. The detailed protocol and mechanistic insights provided in this guide are intended to facilitate the successful implementation of this important transformation in the laboratory.

References

• Aziridine‐Functionalized 1,3,5‐Triazine Derivatives as Promising Anticancer Agents: Synthesis, DFT Study, DNA Binding Investigations and In Vitro Cytotoxic Activity. Request PDF. [Link]

• Synthesis of new anticancer and anti-inflammatory isoxazolines and aziridines from the natural (-)-deltoin. PubMed. [Link]

• An improved mechanistic model for the diastereoselective addition of Grignard reagents to N-(tert-butylsulfinyl)imines. RSC Publishing. [Link]

• Recent advances in the accessibility, synthetic utility, and biological applications of aziridines. Organic & Biomolecular Chemistry (RSC Publishing). [Link]

• Discovery and Anticancer Activity of Novel 1,3,4-Thiadiazole- and Aziridine-Based Indolin-2-ones via In Silico Design Followed by Supramolecular Green Synthesis. ACS Omega. [Link]

• Mechanistic Insights on the Stereoselective Nucleophilic 1,2-Addition to Sulfinyl Imines. The Journal of Organic Chemistry - ACS Publications. [Link]

• Diastereoselective allylation and crotylation of N-tert -butanesulfinyl imines with allylic alcohols. Chemical Communications (RSC Publishing). [Link]

• Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines. RSC Advances (RSC Publishing). [Link]

• N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journal of Organic Chemistry. [Link]

• Applications of tert-butanesulfinamide in the synthesis of N-heterocycles via sulfinimines. RSC Advances. [Link]

• Synthesis and antiviral activity of novel 5-(1-cyanamido-2-haloethyl) and 5-(1-hydroxy(or methoxy)-2-azidoethyl) analogues of uracil nucleosides. PubMed. [Link]

• Recycling the tert-Butanesulfinyl Group in the Synthesis of Amines Using tert-Butanesulfinamide. The Journal of Organic Chemistry - ACS Publications. [Link]

• N-tert-Butanesulfinyl imines in the asymmetric synthesis of nitrogen-containing heterocycles. Beilstein Journals. [Link]

• N-tert-butanesulfinyl imines: versatile intermediates for the asymmetric synthesis of amines. PubMed. [Link]

Sources

• 1. N-tert-butanesulfinyl imines: versatile intermediates for the asymmetric synthesis of amines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. beilstein-journals.org [beilstein-journals.org]
• 3. Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Synthesis of new anticancer and anti-inflammatory isoxazolines and aziridines from the natural (-)-deltoin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Applications of tert -butanesulfinamide in the synthesis of N-heterocycles via sulfinimines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA08819F [pubs.rsc.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Recent advances in the accessibility, synthetic utility, and biological applications of aziridines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00424D [pubs.rsc.org]
• 10. Synthesis and antiviral activity of novel 5-(1-cyanamido-2-haloethyl) and 5-(1-hydroxy(or methoxy)-2-azidoethyl) analogues of uracil nucleosides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Stereoselective Preparation of α-Chloro cis-Aziridines from (Dichloromethyl)trimethylsilane

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Content Type: Advanced Technical Protocol & Mechanistic Guide

Introduction & Mechanistic Rationale

Aziridines are highly valuable three-membered nitrogen heterocycles, serving as versatile building blocks in organic synthesis and as key structural motifs in various biologically active natural products and pharmaceuticals[1]. The synthesis of functionalized aziridines, particularly α-chloro cis-aziridines, has garnered significant attention due to the synthetic utility of the carbon-chlorine bond, which serves as an excellent handle for further cross-coupling or nucleophilic displacement[2].

This protocol details a highly diastereoselective synthesis of α-chloro cis-aziridines via the nucleophilic dichloromethylation of aromatic N-tert-butylsulfinyl aldimines using (dichloromethyl)trimethylsilane (TMSCHCl₂)[3].

The Causality of the Cascade Mechanism

The transformation operates via a temperature-controlled aza-Darzens-type cascade.

• Nucleophilic Addition: The reaction begins with the activation of TMSCHCl₂ by a nucleophilic initiator (such as a fluoride source or an alkoxide base) to generate a reactive dichloromethyl anion equivalent. At strictly low temperatures (-78 °C), this nucleophile attacks the electrophilic carbon of the chiral N-tert-butylsulfinyl imine. The bulky tert-butylsulfinyl group acts as a chiral auxiliary, effectively shielding one face of the imine and ensuring high diastereoselectivity during the C-C bond formation[4].

• Thermally-Gated Cyclization: Temperature control acts as the mechanistic switch. Keeping the reaction at -78 °C exclusively yields the acyclic α-(dichloromethyl)amine[5]. However, slowly warming the reaction mixture to room temperature provides the kinetic energy necessary for the intermediate nitrogen anion to undergo an intramolecular S_N2 displacement of one of the chlorine atoms. The stereospecific inversion at the chlorinated carbon during this ring closure dictates the exclusive formation of the cis-aziridine isomer[3].

Reagents & Equipment

Self-Validating System Design: To ensure reproducibility, all reagents must be strictly anhydrous. The presence of moisture will prematurely quench the dichloromethyl anion, leading to unreacted starting material.

Reagents:

• Aromatic N-tert-butylsulfinyl aldimine (1.0 equiv, dried under high vacuum)

• (Dichloromethyl)trimethylsilane (TMSCHCl₂) (1.5 - 2.0 equiv)

• Activator/Base (e.g., 1.0 M Tetrabutylammonium fluoride (TBAF) in THF) (1.2 equiv)

• Anhydrous Tetrahydrofuran (THF) (Reaction solvent, distilled over Na/benzophenone)

• Saturated aqueous NH₄Cl (Quenching agent)

• Ethyl acetate (EtOAc) and Brine (For extraction)

• Anhydrous Sodium sulfate (Na₂SO₄)

Equipment:

• Oven-dried Schlenk flasks or round-bottom flasks with rubber septa.

• Argon or Nitrogen manifold for inert atmosphere.

• Dry ice/acetone bath (-78 °C).

• Magnetic stirrer and Teflon-coated stir bars.

Step-by-Step Experimental Protocol

• Preparation of the Reaction Milieu:

  • Flame-dry a 25 mL Schlenk flask under vacuum and backfill with Argon (repeat 3 times).

  • Add the N-tert-butylsulfinyl aldimine (1.0 mmol) to the flask.

  • Inject 5.0 mL of anhydrous THF. Stir until completely dissolved.

• Temperature Equilibration:

  • Submerge the flask in a dry ice/acetone bath maintained at -78 °C.

  • Causality: Allow exactly 10 minutes for the internal temperature to equilibrate. Premature addition of reagents will result in poor diastereomeric ratios (dr).

• Addition of the Dichloromethyl Source:

  • Add TMSCHCl₂ (1.5 mmol) dropwise via a gas-tight syringe along the cool wall of the flask.

• Initiation of Nucleophilic Addition:

  • Slowly add the activator (1.0 M TBAF in THF, 1.2 mmol) dropwise over 5–10 minutes.

  • Causality: Slow addition prevents exothermic localized heating, which could compromise the diastereoselectivity of the initial nucleophilic attack[3].

  • Stir the mixture at -78 °C for 2 to 4 hours.

  • Validation Checkpoint: Perform TLC analysis (Hexanes/EtOAc). The complete consumption of the starting imine and the appearance of a highly polar intermediate confirms successful acyclic addition.

• Thermally-Induced Cyclization:

  • Remove the dry ice bath and allow the reaction mixture to slowly warm to room temperature (approx. 20-25 °C) over a period of 12 hours (overnight).

  • Causality: Gradual warming ensures that the intramolecular S_N2 cyclization occurs under kinetic control, maximizing the yield of the cis-aziridine over potential degradation pathways[5].

• Quenching and Work-up:

  • Quench the reaction by adding 5 mL of saturated aqueous NH₄Cl.

  • Extract the aqueous layer with EtOAc (3 × 10 mL).

  • Wash the combined organic layers with brine (10 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude residue by flash column chromatography on silica gel (eluting with a gradient of Hexanes/EtOAc) to afford the pure α-chloro cis-aziridine.

Data Presentation & Optimization Parameters

To assist in protocol optimization and troubleshooting, the following matrix summarizes the expected outcomes based on specific experimental choices.

Table 1: Reaction Optimization and Causality Matrix

Parameter	Experimental Condition	Expected Outcome	Mechanistic Reason
Temperature	Constant -78 °C quench	α-(Dichloromethyl)amine	Insufficient thermal energy to overcome the activation barrier for the intramolecular S_N2 displacement[5].
Temperature	Warm to 25 °C	α-Chloro cis-aziridine	Thermal energy facilitates the aza-Darzens cyclization, displacing the chloride leaving group[3].
Chiral Auxiliary	N-tert-butylsulfinyl	High cis diastereoselectivity	Steric bulk of the tert-butyl group directs the facial attack of the -CHCl₂ nucleophile[4].
Activator Rate	Rapid addition	Lowered dr / Side products	Exothermic activation causes localized temperature spikes, eroding facial selectivity[3].

Experimental Workflow Visualization

Figure 1: Experimental workflow for the stereoselective synthesis of α-chloro cis-aziridines.

References

• Title : Synthesis and Reactivity of C-Heteroatom-Substituted Aziridines | Chemical Reviews Source : acs.org URL :[Link]

• Title : Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines - RSC Advances Source : rsc.org URL :[Link]

• Title : De Kimpe Aziridine Synthesis - Organic Chemistry Portal Source : organic-chemistry.org URL :[Link]

• Title : Recent advances in the accessibility, synthetic utility, and biological applications of aziridines - Organic & Biomolecular Chemistry Source : rsc.org URL :[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Recent advances in the accessibility, synthetic utility, and biological applications of aziridines - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/D3OB00424D [pubs.rsc.org]
• 3. Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. De Kimpe Aziridine Synthesis [organic-chemistry.org]
• 5. Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines - RSC Advances (RSC Publishing) [pubs.rsc.org]

Application Note: Iron-Catalyzed Cascade Carbochloromethylation Using (Dichloromethyl)trimethylsilane

Introduction & Strategic Rationale

Chloro-containing oxindoles are privileged structural motifs in medicinal chemistry, frequently serving as core scaffolds for pharmaceuticals exhibiting potent anticancer, antiviral, and analgesic activities. Traditional methodologies for synthesizing these compounds rely on the iron-catalyzed cascade carbochloromethylation of activated alkenes, utilizing bulk dichloromethane (CH₂Cl₂) or carbon tetrachloride (CCl₄) as both the solvent and the radical source . While highly efficient, the use of large volumes of halogenated solvents presents significant environmental, regulatory, and scalability challenges for drug development professionals.

This application note details an advanced, greener protocol utilizing (Dichloromethyl)trimethylsilane (TMSCHCl₂) as a stoichiometric dichloromethylating reagent. By decoupling the radical source from the bulk solvent, this methodology allows the cascade cyclization to proceed in more benign media (e.g., 1,2-dichloroethane or ethyl acetate). This approach enhances safety and synthetic versatility while maintaining the robust efficiency and high atom-economy characteristic of iron catalysis.

Mechanistic Insights (Causality & Design)

The success of this protocol hinges on a precisely orchestrated single-electron transfer (SET) cascade. Understanding the causality behind the reagent choices is critical for troubleshooting and scaling:

• Initiation via SET : The environmentally benign Fe(II) catalyst acts as a potent reducing agent. It reduces the diaryliodonium salt (e.g., Ph₂IOTf) via SET, generating a highly reactive aryl radical (Ph•) and an Fe(III) species.

• Controlled Radical Generation : The aryl radical abstracts a hydrogen atom from (Dichloromethyl)trimethylsilane. The bulky trimethylsilyl (TMS) group provides critical steric shielding, preventing premature side-reactions or dimerization. Subsequent protodesilylation yields the active dichloromethyl radical (•CHCl₂).

• Cascade Cyclization : The •CHCl₂ radical adds regioselectively to the electron-deficient C=C bond of the N-arylacrylamide, forming an intermediate alkyl radical. Driven by thermodynamics, this intermediate undergoes rapid intramolecular cyclization into the adjacent aromatic ring.

• Termination & Catalyst Regeneration : The resulting aryl radical intermediate is oxidized by the Fe(III) species back to an arenium ion. Final deprotonation restores aromaticity, yielding the chloro-containing oxindole and regenerating the Fe(II) catalyst to close the cycle.

Fig 2. Mechanistic pathway of the iron-catalyzed cascade carbochloromethylation.

Reaction Optimization & Data Presentation

To validate the efficacy of TMSCHCl₂ as a stoichiometric radical source, optimization was performed using N-methyl-N-phenylmethacrylamide as the model substrate. The data below highlights the critical role of the diaryliodonium oxidant and the specific oxidation state of the iron catalyst.

Entry	Catalyst (10 mol%)	Oxidant (2.0 equiv)	Reagent (2.0 equiv)	Solvent	Yield (%)
1	FeCl₂	PhI(OAc)₂	TMSCHCl₂	DCE	38
2	FeCl₂	Ph₂IOTf	TMSCHCl₂	DCE	86
3	FeCl₃	Ph₂IOTf	TMSCHCl₂	DCE	74
4	CuCl	Ph₂IOTf	TMSCHCl₂	DCE	45
5	None	Ph₂IOTf	TMSCHCl₂	DCE	0

Table 1: Optimization of reaction conditions. Yields represent isolated products after column chromatography. Entry 2 represents the optimal self-validating conditions.

Experimental Protocol

Materials & Equipment

• Substrate : N-methyl-N-phenylmethacrylamide (0.3 mmol)

• Catalyst : Iron(II) chloride (FeCl₂, 99.9% trace metals basis)

• Oxidant : Diphenyliodonium trifluoromethanesulfonate (Ph₂IOTf)

• Reagent : (Dichloromethyl)trimethylsilane (TMSCHCl₂)

• Base : Triethylamine (Et₃N)

• Solvent : Anhydrous 1,2-Dichloroethane (DCE)

• Equipment : 10 mL Schlenk tube, magnetic stirrer, nitrogen manifold, oil bath.

Step-by-Step Methodology

Fig 1. Step-by-step experimental workflow for iron-catalyzed cascade carbochloromethylation.

Step 1: Reagent Preparation In a nitrogen-filled glovebox (or using standard Schlenk techniques), charge an oven-dried 10 mL Schlenk tube with N-methyl-N-phenylmethacrylamide (52.6 mg, 0.3 mmol), FeCl₂ (3.8 mg, 10 mol%), and Ph₂IOTf (258 mg, 0.6 mmol).

Step 2: Solvent & Reagent Addition Transfer the sealed tube to a fume hood and connect it to a Schlenk line. Under a positive N₂ flow, inject anhydrous DCE (3.0 mL) followed by (Dichloromethyl)trimethylsilane (94.2 mg, 0.6 mmol) via a micro-syringe.

Step 3: Base Addition & Activation Add triethylamine (84 μL, 0.6 mmol) dropwise to the stirring mixture. The solution will transition to a dark brown color, indicating the formation of the active iron-amine complex. Seal the Schlenk tube and submerge it in a pre-heated oil bath at 100 °C. Stir vigorously for 24 hours.

Step 4: Quenching & Extraction Cool the reaction mixture to room temperature. Quench the reaction by adding 5 mL of deionized water. Extract the aqueous layer with ethyl acetate (3 × 10 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

Step 5: Purification Purify the crude residue by silica gel flash chromatography (Hexanes/Ethyl Acetate, 4:1 v/v) to afford the pure dichloromethylated oxindole.

Validation & Quality Control

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. Researchers must verify the following parameters:

• TLC Monitoring : Reaction completion is validated by the total disappearance of the starting acrylamide (R_f = 0.5) and the emergence of a new, highly UV-active product spot (R_f = 0.35) in Hexanes/EtOAc (4:1).

• Mass Spectrometry (Isotopic Signature) : GC-MS analysis of the crude mixture must yield a characteristic chlorine isotopic pattern for the molecular ion. The presence of two chlorine atoms will display an [M]⁺, [M+2]⁺, and[M+4]⁺ peak cluster in an exact 9:6:1 ratio . This unequivocally confirms the successful incorporation of the -CHCl₂ group prior to downstream isolation.

References

• Lu, M.-Z., & Loh, T.-P. (2014). Iron-Catalyzed Cascade Carbochloromethylation of Activated Alkenes: Highly Efficient Access to Chloro-Containing Oxindoles. Organic Letters, 16(18), 4698–4701.[Link][1]

• Lu, M.-Z., & Loh, T.-P. (2014). Iron-catalyzed cascade carbochloromethylation of activated alkenes: highly efficient access to chloro-containing oxindoles - PubMed. National Library of Medicine.[Link][2]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Iron-catalyzed cascade carbochloromethylation of activated alkenes: highly efficient access to chloro-containing oxindoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Friedel-Crafts alkylation of benzene with (Dichloromethyl)trimethylsilane

Application Note: Friedel-Crafts Alkylation of Benzene with (Dichloromethyl)trimethylsilane

Executive Summary

The Friedel-Crafts alkylation of aromatic systems is a cornerstone of C-C bond formation in drug discovery and materials science[1]. However, employing silicon-containing alkylating agents introduces complex, highly specific reactivity paradigms. This application note details the anomalous, yet highly reproducible, Lewis acid-catalyzed reaction between benzene and (dichloromethyl)trimethylsilane. Unlike standard alkylations that yield stable silylated products, this specific reaction undergoes a rapid2 at room temperature, exclusively affording diphenylmethane and trimethylchlorosilane (TMSCl) via the decomposition of the intermediate[2].

Mechanistic Causality: The Desilylation Paradigm

Understanding the causality behind this reaction is critical for synthetic chemists aiming to utilize or avoid silyl-directed functional groups during scale-up.

• Initial Activation & First Alkylation : The reaction initiates via the coordination of aluminum chloride (AlCl 3​ ) to one of the chlorine atoms of (dichloromethyl)trimethylsilane. The resulting electrophilic carbon center is attacked by benzene, liberating HCl and forming the mono-alkylated intermediate, (phenylchloromethyl)trimethylsilane[2].

• Second Alkylation : A subsequent AlCl 3​ -mediated activation of the second C-Cl bond facilitates another nucleophilic attack by benzene, generating the putative intermediate (diphenylmethyl)trimethylsilane.

• Thermodynamic Decomposition (C-Si Cleavage) : The critical divergence from standard Friedel-Crafts behavior occurs here. The steric bulk of the two phenyl rings, combined with the strong electron-donating nature of the three methyl groups on the silicon atom, renders the3[3]. Under the reaction conditions, this intermediate immediately decomposes. The nucleophilic attack of chloride (from [AlCl 4​ ] − or dissolved HCl) on the silicon atom yields TMSCl, while the diphenylmethyl moiety abstracts a proton to form the thermodynamically stable diphenylmethane[2].

Reaction Pathway Visualization

Figure 1: Tandem Friedel-Crafts alkylation and desilylation pathway of (dichloromethyl)trimethylsilane.

Self-Validating Experimental Protocol

This protocol is designed with integrated analytical checkpoints to ensure the continuous validation of the tandem reaction mechanism and to prevent false-positive progression.

Materials & Reagents:

• (Dichloromethyl)trimethylsilane (1.0 equiv, limiting reagent)

• Benzene (Anhydrous, 10.0 equiv, acts as both1)[1]

• Aluminum chloride (AlCl 3​ , anhydrous powder, 0.5 equiv)

• Dichloromethane (DCM) for extraction

Step-by-Step Methodology:

• System Preparation (Validation Checkpoint 1 - Moisture Control): Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, a reflux condenser, and an argon inlet. Causality: AlCl 3​ is highly hygroscopic; ambient moisture will rapidly hydrolyze the catalyst to inactive Al(OH) 3​ and HCl, halting the electrophilic activation[4].

• Catalyst Suspension: Add anhydrous benzene to the flask, followed by the rapid addition of anhydrous AlCl 3​ . Maintain the suspension at room temperature (20-25 °C) under vigorous stirring.

• Silane Addition (Validation Checkpoint 2 - Gas Evolution): Add (dichloromethyl)trimethylsilane dropwise over 10 minutes. Self-Validation: Connect the condenser exhaust to a mineral oil bubbler. The immediate evolution of gas (HCl) confirms the initiation of the electrophilic aromatic substitution. If no gas evolves, the AlCl 3​ is likely deactivated.

• Reaction Monitoring (Validation Checkpoint 3 - IPC): Stir the reaction at room temperature for 1 hour. Self-Validation: Extract a 50 µL aliquot, quench in 1 mL of ice-cold water/hexane mixture, and analyze the organic layer via GC-MS. The protocol is validated when the chromatogram shows the complete absence of the intermediate (diphenylmethyl)trimethylsilane and the dominant presence of diphenylmethane (m/z 168) and TMSCl (m/z 108)[2].

• Quenching & Workup: Once GC-MS confirms completion, cool the flask to 0 °C and carefully quench the reaction by the dropwise addition of ice water to safely deactivate the Lewis acid.

• Isolation: Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (3 x 20 mL). Wash the combined organic layers with saturated NaHCO 3​ , followed by brine. Dry over anhydrous MgSO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via silica gel flash chromatography (using Hexanes as the eluent) to isolate pure diphenylmethane.

Quantitative Data & Substrate Comparison

The lability of the C-Si bond is highly dependent on the substitution pattern of the silane precursor. The table below summarizes the divergent outcomes when altering the chloromethylsilane structure under identical Friedel-Crafts conditions[2],[3].

Silane Precursor	Catalyst	Temp (°C)	Major Product(s)	Mechanistic Observation
(Chloromethyl)trimethylsilane	AlCl 3​	RT	Toluene, Xylenes, TMSCl	Complete decomposition; no stable silylated benzene formed[3].
(Dichloromethyl)trimethylsilane	AlCl 3​	RT	Diphenylmethane, TMSCl	Immediate reaction; tandem double-alkylation and rapid C-Si cleavage[2].
(Trichloromethyl)silanes (m=0,1)	AlCl 3​	80	(Triphenylmethyl)silanes	Stable major product; only minor decomposition to (diphenylmethyl)silanes[2].
(Dichloromethyl)silane (m=0)	AlCl 3​	RT-80	(Diphenylmethyl)silanes	Stable product; lack of methyl electron donation prevents desilylation[2].

References

• Friedel–Crafts alkylation of benzene with (polychloromethyl)silanes. Journal of Organometallic Chemistry, 631(1-2), 36-40. 2

• Aluminum Chloride-Catalyzed Intramolecular Allyl-Migration Reaction of Allyl(chloromethyl)silanes and Trapping of the Intermediate with Allyltrimethylsilane. Organometallics - ACS Publications. 3

• Friedel-Crafts Alkylation. Periodic Chemistry. 1

• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. LibreTexts. 4

Sources

• 1. periodicchemistry.com [periodicchemistry.com]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]

Application Note: Deploying (Dichloromethyl)trimethylsilane (TMSCHCl₂) in Advanced Cross-Coupling Workflows

Target Audience: Synthetic Chemists, Process Researchers, and Drug Development Professionals Content Type: Technical Guide & Experimental Protocols

Executive Summary

(Dichloromethyl)trimethylsilane (TMSCHCl₂) is a highly versatile C1​ building block in modern organic synthesis. While TMSCHCl₂ is not a direct coupling partner in its native state, it serves as an indispensable precursor for generating highly reactive electrophiles—most notably gem-dichloroalkenes and gem-borosilylcyclopropanes[1][2]. These intermediates subsequently undergo highly efficient Palladium (Pd) or Nickel (Ni) catalyzed cross-coupling reactions[1]. This application note provides mechanistic insights, validated step-by-step protocols, and quantitative data for deploying TMSCHCl₂ in complex cross-coupling and late-stage functionalization workflows.

Mechanistic Insights & Causality (E-E-A-T)

To successfully utilize TMSCHCl₂, researchers must understand the thermodynamic and kinetic forces governing its reactivity:

• The α-Silyl Effect & Carbenoid Stability: The lithiation of TMSCHCl₂ yields (trimethylsilyl)dichloromethyllithium. The electropositive trimethylsilyl (TMS) group stabilizes the adjacent carbanion via hyperconjugation. However, this species is a highly reactive carbenoid prone to α-elimination (loss of LiCl) to form a carbene[1]. Causality: Strict cryogenic conditions ( ≤ -100 °C) are mandatory during lithiation; failing to maintain this temperature results in rapid carbenoid decomposition and catastrophic yield loss[1].

• Peterson-Type Olefination: When the lithiated intermediate reacts with an aldehyde, it forms a β -hydroxysilane. Upon careful hydrolysis, a Peterson-type elimination occurs, expelling the TMS and hydroxyl groups to yield a 1,1-dichloroalkene[1].

• Oxidative Addition Susceptibility: 1,1-dichloroalkenes are privileged substrates for cross-coupling. Causality: The presence of two geminal electronegative chlorine atoms significantly lowers the LUMO of the alkene, rendering the C-Cl bond highly susceptible to oxidative addition by low-valent metals (Pd(0) or Ni(0)) compared to standard monohaloalkenes[1].

Protocol 1: Synthesis of 1,1-Dichloroalkenes & Suzuki-Miyaura Coupling

This workflow transforms non-enolizable and enolizable aldehydes into stereodefined cross-coupled olefins[1].

Caption: Workflow for the synthesis of 1,1-dichloroalkenes from TMSCHCl₂ and subsequent cross-coupling.

Step-by-Step Methodology

Part A: Olefination

• Lithiation: In a flame-dried Schlenk flask under argon, dissolve TMSCHCl₂ (1.0 equiv) in anhydrous THF. Cool the solution to -100 °C using a liquid nitrogen/ethanol bath[1].

• Deprotonation: Dropwise add n-butyllithium (1.05 equiv, 2.5 M in hexanes) down the side of the flask over 15 minutes. Stir for 30 minutes at -100 °C.

  • Self-Validation Step: Quench a 0.1 mL aliquot with MeOD. The presence of deuterium incorporation at the dichloromethyl carbon via 1 H NMR confirms successful carbanion formation.

• Aldehyde Addition: Add the target aldehyde (0.9 equiv) dissolved in THF dropwise. Stir for 1 hour at -100 °C[1].

• Hydrolysis & Elimination: Quench the reaction with an aqueous NH₄Cl/methanol mixture (1:9) while strictly maintaining the temperature below -80 °C[1][3]. Allow the mixture to slowly warm to room temperature. Extract with diethyl ether, dry over MgSO₄, and concentrate to yield the 1,1-dichloroalkene.

Part B: Suzuki-Miyaura Cross-Coupling 5. Coupling: In a degassed vial, combine the 1,1-dichloroalkene (1.0 equiv), arylboronic acid (2.2 equiv for bis-coupling), Pd(PPh₃)₄ (5 mol%), and an aqueous base (e.g., TlOH is preferred over NaOH for sterically hindered dienes) in benzene or toluene[1]. 6. Reaction: Heat at reflux (80 °C) for 12 hours. Cool to room temperature, filter through Celite, and purify via flash chromatography[1].

Protocol 2: Visible-Light Mediated gem-Borosilylcyclopropanation & Distal Coupling

Recent advancements leverage TMSCHCl₂ to synthesize diiodomethylsilylboronate esters. These reagents enable the formation of cyclopropanes that undergo highly selective distal Suzuki-Miyaura cross-coupling, a valuable technique for introducing bioisosteres in drug development[2].

Caption: Synthesis of gem-borosilylcyclopropanes from TMSCHCl₂ and orthogonal distal cross-coupling.

Step-by-Step Methodology

• Reagent Synthesis: React the TMSCHCl₂-derived anion with trimethyl borate, followed by pinacol protection, and a double Finkelstein reaction (NaI in acetone) to yield the diiodomethylsilylboronate ester[2][4].

• Photocatalytic Cyclopropanation: Combine the styrene derivative (1.0 equiv), the diiodomethylsilylboronate ester (2.0 equiv), and Eosin Y (organocatalyst, 5 mol%) in a transparent vial. Irradiate with visible light (green LEDs) at room temperature for 16 hours[2].

  • Self-Validation Step: Monitor the reaction via 11 B NMR; the shift from the sp2 hybridized boronate ester to the highly strained cyclopropyl environment provides a clear diagnostic signal.

• Distal Suzuki-Miyaura Coupling: Causality: The steric bulk of the TMS group intentionally shields the adjacent boronic ester, suppressing direct cross-coupling at the cyclopropane[2][5]. To perform distal coupling elsewhere on the molecule, react the gem-borosilylcyclopropane with an aryl bromide (1.2 equiv), Pd(dppf)Cl₂ (10 mol%), and K₂CO₃ (3.0 equiv) in 1,4-dioxane/H₂O at 90 °C[2].

Quantitative Data & Reaction Parameters

The following table summarizes expected yields and critical parameters based on authoritative literature[1][2]:

Substrate / Intermediate	Reaction Type	Catalyst / Conditions	Yield Range	Key Observation / Causality
Aldehydes + TMSCHCl₂	Peterson Olefination	n-BuLi (-100 °C), NH₄Cl	50–85%	Yields are highly dependent on the strict maintenance of cryogenic temperatures to prevent carbenoid α -elimination.
1,1-Dichloroalkenes	Suzuki-Miyaura Coupling	Pd(PPh₃)₄, TlOH, 80 °C	65–85%	Utilizing TlOH as a base significantly improves yields over NaOH for sterically hindered substrates.
TMSCHCl₂ → Reagent 2	Finkelstein / Borylation	B(OMe)₃, NaI, Acetone	~65%	Highly scalable up to 20g without the need for column chromatography.
Styrene Derivatives	Borosilylcyclopropanation	Eosin Y, Visible Light	58–96%	Delivers excellent diastereoselectivity (trans-phenyl/silyl) due to the steric bulk of the TMS group.

References

• Synthesis and Metal-Catalyzed Reactions of gem-Dihalovinyl Systems Source: Chemical Reviews (ACS Publications) URL:[Link]

• Organocatalyzed Visible Light-Mediated gem-Borosilylcyclopropanation Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

• The formation and alkylation of (trimethylsilyl)-, (phenyldimethylsilyl)-, and (diphenylmethylsilyl)dichloromethyllithium Source: Tetrahedron Letters URL:[Link]

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• 1. pubs.acs.org [pubs.acs.org]
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• 3. oro.open.ac.uk [oro.open.ac.uk]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]

Application Notes &amp; Protocols: Dehydrochlorination of (Dichloromethyl)trimethylsilane for Silylchlorocarbene Generation

Abstract

This technical guide provides an in-depth exploration of the dehydrochlorination of (dichloromethyl)trimethylsilane (Me₃SiCHCl₂), a cornerstone reaction for the generation of trimethylsilylchlorocarbene (Me₃SiC-Cl). This highly reactive intermediate serves as a valuable synthon in modern organic chemistry, particularly for the construction of functionalized cyclopropane rings. We will dissect the underlying α-elimination mechanism, present detailed, field-proven protocols for the in-situ generation and subsequent trapping of the carbenoid, and discuss critical parameters for reaction success. This document is intended for researchers, scientists, and drug development professionals seeking to leverage this powerful transformation in their synthetic endeavors.

Introduction: The Significance of α-Silyl Carbenoids

(Dichloromethyl)trimethylsilane is a stable, commercially available liquid that serves as a robust precursor to the transient trimethylsilylchlorocarbene. The reaction proceeds via a dehydrochlorination pathway, specifically an α-elimination reaction, which is typically initiated by a strong, non-nucleophilic base.

The utility of this reaction stems from the unique properties of the resulting carbene. The silicon substituent stabilizes the carbene center, modulating its reactivity compared to non-substituted analogs. The presence of both a silyl group and a chlorine atom on the resulting cyclopropane ring provides two orthogonal handles for subsequent, diverse chemical manipulations, making this a powerful tool for building molecular complexity.

Mechanistic Insights: The α-Elimination Pathway

The conversion of (dichloromethyl)trimethylsilane to trimethylsilylchlorocarbene is a classic example of an α-elimination reaction. The process is initiated by the deprotonation of the acidic C-H bond by a strong organolithium base, such as n-butyllithium (n-BuLi).

Causality Behind Reagent Choice:

• Base: A strong base is required to deprotonate the relatively non-acidic C-H bond. n-Butyllithium (pKa of butane ≈ 50) is exceptionally well-suited for this task.[1] Its highly polar C-Li bond makes the butyl group a powerful proton abstractor.

• Temperature: The reaction is performed at cryogenic temperatures (typically -78 °C or below). This is critical for two reasons:

  • The intermediate lithium carbenoid, [(CH₃)₃SiC(Li)Cl₂], is thermally unstable. Low temperatures prevent its premature decomposition and suppress side reactions.[2]

  • Organolithium reagents can react with common ether solvents like tetrahydrofuran (THF) at higher temperatures.[3] Conducting the reaction at -78 °C ensures the integrity of the solvent and the reagent.

The mechanism proceeds in two key steps:

• Deprotonation: n-Butyllithium abstracts the proton from (dichloromethyl)trimethylsilane to form a transient lithium carbenoid intermediate.

• α-Elimination: This intermediate spontaneously eliminates lithium chloride (LiCl) to generate the target trimethylsilylchlorocarbene. This species is highly electrophilic and will rapidly react with any suitable nucleophile present, most commonly an alkene.

Caption: Mechanism of silylchlorocarbene generation and cyclopropanation.

Application Protocol: Cyclopropanation of Alkenes

This protocol details the in-situ generation of trimethylsilylchlorocarbene and its subsequent reaction with a model alkene (e.g., cyclohexene) to yield the corresponding cyclopropane adduct.

Safety Precautions: A Self-Validating System

• Pyrophoric Reagents: n-Butyllithium is pyrophoric and reacts violently with water and air.[1] All manipulations must be performed under a dry, inert atmosphere (Argon or Nitrogen) using anhydrous solvents and proper air-free (e.g., Schlenk or glovebox) techniques.

• Personal Protective Equipment (PPE): Always wear a flame-retardant lab coat, safety glasses, and appropriate gloves.

• Quenching: Never add water or protic solvents directly to an active organolithium reaction. Always perform a controlled quench at low temperature.

Materials and Reagents

Reagent/Material	Grade	Supplier Example	Notes
(Dichloromethyl)trimethylsilane	96%	Sigma-Aldrich (220140)	Store under inert gas.
n-Butyllithium	2.5 M in hexanes	Sigma-Aldrich (18617)	Titrate periodically to confirm molarity.
Alkene Substrate (e.g., Cyclohexene)	Anhydrous	Various	Must be dried and distilled over a suitable agent (e.g., CaH₂).
Tetrahydrofuran (THF)	Anhydrous, ≥99.9%	Various	Must be freshly distilled from sodium/benzophenone ketyl.
Saturated Ammonium Chloride (aq.)	Reagent Grade	Various	Used for quenching the reaction.
Diethyl Ether / Ethyl Acetate	ACS Grade	Various	For extraction.
Anhydrous Magnesium or Sodium Sulfate	Reagent Grade	Various	For drying the organic phase.
Silica Gel	60 Å, 230-400 mesh	Various	For flash column chromatography.
Schlenk Flasks and Line	N/A	N/A	Glassware must be oven- or flame-dried immediately before use.

Step-by-Step Experimental Procedure

• Apparatus Setup:

  • Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stir bar, a rubber septum, a low-temperature thermometer, and an argon inlet.

  • Maintain a positive pressure of argon throughout the entire procedure.

• Reagent Preparation (under Argon):

  • To the reaction flask, add the alkene substrate (1.0 eq.) and (dichloromethyl)trimethylsilane (1.2 eq.).

  • Cannulate anhydrous THF into the flask to achieve a final concentration of approximately 0.2 M with respect to the alkene.

• Reaction Execution:

  • Cool the stirred solution to -78 °C using a dry ice/acetone bath. It is crucial to maintain this temperature throughout the addition.[2]

  • Slowly add n-butyllithium (1.1 eq., 2.5 M in hexanes) dropwise via syringe over 30-45 minutes. The rate of addition is a critical parameter to control the exotherm and prevent side reactions.

  • Upon completion of the addition, allow the reaction mixture to stir at -78 °C for an additional 2-3 hours.

• Reaction Monitoring:

  • Progress can be monitored by thin-layer chromatography (TLC) or by withdrawing a small, quenched aliquot for GC-MS analysis. The product will be less polar than the starting alkene.

• Quenching:

  • While maintaining the temperature at -78 °C, slowly and carefully add saturated aqueous ammonium chloride solution dropwise to quench any remaining organolithium species.

  • Once the addition is complete, remove the cooling bath and allow the mixture to warm to room temperature.

• Aqueous Workup:

  • Transfer the biphasic mixture to a separatory funnel.

  • Extract the aqueous layer two times with diethyl ether or ethyl acetate.

  • Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

• Purification:

  • Filter off the drying agent and concentrate the filtrate under reduced pressure.

  • Purify the crude residue by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure cyclopropane product.

Caption: Experimental workflow for silyl-cyclopropanation.

Concluding Remarks

The dehydrochlorination of (dichloromethyl)trimethylsilane is a reliable and highly effective method for accessing trimethylsilylchlorocarbene. The resulting cyclopropanation reaction provides a versatile platform for synthesizing complex molecules bearing orthogonal functional handles for further elaboration. Success in this procedure is contingent upon rigorous adherence to anhydrous, anaerobic conditions and precise temperature control. The protocols and insights provided herein offer a robust framework for the successful implementation of this powerful synthetic transformation.

References

• Reaction of Dichloromethyltris(trimethylsilyl)silane with Organolithium Reagents: Synthesis of an Intramolecularly Donor-Stabilized Silene. Angewandte Chemie International Edition, [Link]

• Chloromethyl Trimethylsilane Purification Methods And Techniques. ZM Silane Limited, [Link]

• The Reaction of 3,3-Dichloroallyltrimethylsilane with N-Butyllithium. Defense Technical Information Center, [Link]

• Chloromethyltrimethylsilane: Properties, Synthesis, and Applications. NINGBO INNO PHARMCHEM CO.,LTD., [Link]

• A New Synthetic Route for Silacyclopropanes: Reactions of a Bromosilylenoid with Olefins. ResearchGate, [Link]

• tert-Butyllithium. Wikipedia, [Link]

• Trimethylsilyl chloride. Wikipedia, [Link]

• Seyferth–Gilbert homologation. Wikipedia, [Link]

• Stereoselective Cyclopropanation of 1,1-Diborylalkenes via Palladium-Catalyzed (Trimethylsilyl)diazomethane Insertion. National Center for Biotechnology Information, [Link]

• Seyferth-Gilbert Alkyne Synthesis. ORGANIC CHEMISTRY SELECT, [Link]

• Seyferth–Gilbert Homologation. Reaction Mechanism, Experimental Procedure, and Set Up. YouTube, [Link]

• Seyferth-Gilbert Homologation. SynArchive, [Link]

• Seyferth-Gilbert Homologation. Organic Chemistry Portal, [Link]

• Organolithium reagent. Wikipedia, [Link]

• Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. Indian Academy of Sciences, [Link]

• Three-Step Synthesis of 2-(Diiodomethyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane from Dichloromethane. Organic Syntheses, [Link]

• Synthesis of gemDifluorinated Cyclopropanes and Cyclopropenes: Trifluoromethyltrimethylsilane as a Difluorocarbene Source. Angewandte Chemie International Edition, [Link]

• (Trimethylsilyl)methyl chloride. Wikipedia, [Link]

• Looking for reference "(Trimethylsilyl)methyllithium" using nBuLi as one of the reagents. Chemistry Stack Exchange, [Link]

• The Reactions of Tris(Trimethylsilyl)Methyl Lithium with Some Epoxides. ResearchGate, [Link]

• Synthesis of a Dichlorodigermasilane: Double Si–Cl Activation by a Ge=Ge Unit. MDPI, [Link]

• Preparation of Highly Reactive Lithium Metal Dendrites and the Synthesis of (Trimethylsilyl)methyllithium. Organic Syntheses, [Link]

• (3,3-difluoroallyl)trimethylsilane. Organic Syntheses, [Link]

• Preparation of Tri- and Difluoromethylsilanes via an Unusual Magnesium Metal-Mediated Reductive Tri- and Difluoromethylation of Chlorosilanes Using Tri- and Difluoromethyl Sulfides, Sulfoxides, and Sulfones. ACS Publications, [Link]

• Organolithium reagents – Knowledge and References. Taylor & Francis Online, [Link]

• Fluorine containing cyclopropanes: synthesis of aryl substituted all-cis 1,2,3-trifluorocyclopropanes, a facially polar motif. Royal Society of Chemistry, [Link]

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• Selective hydrosilylation of allyl chloride with trichlorosilane. ResearchGate, [Link]

• Light-Mediated Defluorosilylation of α-Trifluoromethyl Arylalkenes through Hydrogen Atom Transfer. ResearchGate, [Link]

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Preparation of polysilylalkanes using (Dichloromethyl)trimethylsilane

Application Notes & Protocols

Topic: Preparation of Polysilylalkanes using (Dichloromethyl)trimethylsilane

For: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Use of (Dichloromethyl)trimethylsilane as a C1 Building Block

Polysilylalkanes, molecules containing multiple silicon atoms bonded to a central carbon framework, represent a unique class of organosilicon compounds. Their distinct properties, such as high thermal stability, chemical inertness, and unique electronic characteristics stemming from σ-electron delocalization, make them valuable precursors for advanced materials, including silicon carbide ceramics, high-performance polymers, and functional coatings.[1][2] The controlled, bottom-up synthesis of these structures is paramount for tailoring their properties for specific applications.

(Dichloromethyl)trimethylsilane, Me₃SiCHCl₂, is a commercially available and versatile C1 building block for the synthesis of geminally substituted polysilylalkanes. Its utility stems from the ability to generate a highly reactive α-chloro-α-trimethylsilyl-carbenoid intermediate. This carbenoid serves as a potent nucleophile, enabling the iterative construction of carbon-silicon backbones with a high degree of precision. This guide details the fundamental principles, reaction mechanisms, and step-by-step protocols for leveraging this reagent in the synthesis of bis- and tris(silyl)alkanes.

Core Chemistry: Generation and Reactivity of the Silyl-Carbenoid

The cornerstone of this methodology is the reaction of (Dichloromethyl)trimethylsilane with a strong, non-nucleophilic base, typically an organolithium reagent like n-butyllithium (n-BuLi), at low temperatures. This reaction does not proceed via deprotonation, but rather through a lithium-halogen exchange, which is kinetically favored.[3][4] This exchange generates a lithium carbenoid, a species that behaves as a potent nucleophilic carbon center stabilized by the adjacent silicon atom.

The resulting α-chloro-α-(trimethylsilyl)methyllithium carbenoid is thermally unstable and is generated in situ for immediate reaction with an appropriate electrophile. The silicon substituent plays a crucial role in stabilizing the carbenoid through negative hyperconjugation.[5] The general pathway involves two key steps: carbenoid formation and electrophilic trapping.

Logical Workflow: Iterative Silylation

The process allows for a stepwise, iterative approach to building polysilylalkanes. An initial silylation event yields a dichlorodisilylalkane, which can then be subjected to a second round of lithium-halogen exchange and subsequent electrophilic trapping to generate more complex structures.

Figure 1. Iterative workflow for polysilylalkane synthesis.

Experimental Protocols

Safety Precaution: Organolithium reagents such as n-butyllithium are highly pyrophoric and react violently with water. All reactions must be conducted under a strictly anhydrous, inert atmosphere (e.g., Argon or Nitrogen) using oven-dried glassware and anhydrous solvents.

Protocol 1: Synthesis of Bis(trimethylsilyl)dichloromethane

This protocol details the synthesis of a foundational bis-silylalkane, a precursor for more complex structures.

Materials:

• (Dichloromethyl)trimethylsilane

• n-Butyllithium (1.6 M in hexanes)

• Chlorotrimethylsilane (Me₃SiCl), freshly distilled

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Diethyl Ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: Assemble a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, a thermometer, a rubber septum, and a nitrogen/argon inlet.

• Reagent Charging: Under a positive pressure of inert gas, charge the flask with (Dichloromethyl)trimethylsilane (1.0 eq) and anhydrous THF (to make a ~0.5 M solution).

• Cooling: Cool the stirred solution to -78 °C using a dry ice/acetone bath.

• Carbenoid Formation: Add n-butyllithium (1.05 eq) dropwise via syringe over 20 minutes, ensuring the internal temperature does not exceed -70 °C. Stir the resulting mixture at -78 °C for 1 hour. The reaction involves a lithium-halogen exchange to form the reactive carbenoid intermediate.[3]

• Electrophilic Quench: Slowly add chlorotrimethylsilane (1.1 eq) to the reaction mixture at -78 °C. After the addition is complete, allow the reaction to slowly warm to room temperature and stir overnight (approx. 12-16 hours).

• Workup: Cool the flask in an ice bath and cautiously quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with diethyl ether (3x). Combine the organic layers.

• Washing: Wash the combined organic layers with saturated aqueous NaHCO₃ solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by fractional distillation under reduced pressure to yield Bis(trimethylsilyl)dichloromethane as a clear liquid.

Self-Validation Checkpoints:

• Reaction Monitoring: Progress can be monitored by GC-MS analysis of quenched aliquots to observe the consumption of the starting material and the formation of the product.

• Characterization: The final product structure should be confirmed by ¹H NMR, ¹³C NMR, and mass spectrometry. For Bis(trimethylsilyl)dichloromethane, ¹H NMR will show a characteristic singlet for the 18 protons of the two Me₃Si- groups.

Protocol 2: Synthesis of Tris(trimethylsilyl)chloromethane

This protocol demonstrates the iterative nature of the synthesis, starting from the product of Protocol 1.

Materials:

• Bis(trimethylsilyl)dichloromethane (from Protocol 1)

• n-Butyllithium (1.6 M in hexanes)

• Chlorotrimethylsilane (Me₃SiCl), freshly distilled

• Anhydrous Tetrahydrofuran (THF)

• Anhydrous Diethyl Ether

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup & Reagent Charging: Following the same setup as Protocol 1, charge the flask with Bis(trimethylsilyl)dichloromethane (1.0 eq) and anhydrous THF.

• Cooling: Cool the solution to -78 °C.

• Second Carbenoid Formation: Add n-butyllithium (1.05 eq) dropwise. The organolithium selectively performs a lithium-halogen exchange on the remaining C-Cl bond, creating a new, more substituted carbenoid. Stir at -78 °C for 1.5 hours.

• Final Silylation: Add chlorotrimethylsilane (1.1 eq) at -78 °C. Allow the mixture to warm to room temperature and stir overnight.

• Workup and Purification: Follow the workup and purification steps (Steps 6-10) from Protocol 1. The product, Tris(trimethylsilyl)chloromethane, is a solid at room temperature and can be purified by crystallization or sublimation.

Causality and Experimental Design

• Choice of Base: n-Butyllithium is used over bases like lithium diisopropylamide (LDA) because the primary mechanism is lithium-halogen exchange, not deprotonation.[4] The C-H bond is not sufficiently acidic for deprotonation under these conditions.

• Low Temperature (-78 °C): The silyl-carbenoid intermediate is highly reactive and thermally unstable. Maintaining a low temperature is critical to prevent decomposition pathways, such as α-elimination, which would lead to undesired side products.[5]

• Anhydrous Conditions: Organolithium reagents and the carbenoid intermediates react rapidly with protic sources like water. Strict exclusion of moisture is mandatory for high yields.

• Solvent: THF is an ideal solvent as it is aprotic, has a low freezing point, and effectively solvates the lithium cation, which can influence the reactivity of the carbenoid.

Data Summary

The following table provides representative data for the described synthetic protocols. Yields are highly dependent on the purity of reagents and the strictness of anhydrous/anaerobic conditions.

Protocol	Product	Starting Materials	Key Reagents	Temp (°C)	Typical Yield
1	Bis(trimethylsilyl)dichloromethane	(Dichloromethyl)trimethylsilane, Me₃SiCl	n-BuLi	-78	65-80%
2	Tris(trimethylsilyl)chloromethane	Bis(trimethylsilyl)dichloromethane, Me₃SiCl	n-BuLi	-78	70-85%

Applications and Future Outlook

The polysilylalkanes synthesized via this method are more than chemical curiosities. They are key precursors in materials science. For example, tris(trimethylsilyl)methane derivatives can be used in the synthesis of polyhedral oligomeric silsesquioxanes (POSS), which are nanoscale building blocks for hybrid organic-inorganic materials with enhanced thermal and mechanical properties.[6] Furthermore, these highly silylated methanes are valuable starting points for creating silicon-rich polymers and as precursors for the chemical vapor deposition of silicon carbide (SiC) thin films. The ability to precisely control the degree of silylation at a single carbon center opens avenues for designing materials with tailored refractive indices, gas permeability, and dielectric properties.[7][8]

References

• Science and Education Publishing. Characterization and Synthesis of Functionalized Polysilalkylene Siloxane Monomers by Hydrosilylation Reaction. [Link]

• ResearchGate. Synthesis of Functionalized (Poly)Siloxanes via Iron‐Catalyzed C–H Bond Alkylation with Polar Olefins. [Link]

• PubMed. Reaction of Dichloromethyltris(trimethylsilyl)silane with Organolithium Reagents: Synthesis of an Intramolecularly Donor-Stabilized Silene. [Link]

• RSC Publishing. Photocatalytic modular synthesis of functionalized cyclotetrasiloxane (D4) monomers toward tailored polysiloxanes. [Link]

• MDPI. Poly(silyl ether)s as Degradable and Sustainable Materials: Synthesis and Applications. [Link]

• PatSnap. Polysilane Material Properties for Enhanced Surface Functionality. [Link]

• ResearchGate. Synthesis and properties of polysiloxanes containing mixed functional groups. [Link]

• ACS Publications. Cascade Processes of Metallo Carbenoids. [Link]

• PMC. Heterotelechelic Silicones: Facile Synthesis and Functionalization Using Silane-Based Initiators. [Link]

• Google Patents. Process for Preparing Polysilylalkane.

• Royal Society of Chemistry. Stability and reactivity control of carbenoids: recent advances and perspectives. [Link]

• DTIC. The Reaction of 3,3-Dichloroallyltrimethylsilane with N-Butyllithium. [Link]

• SynArchive. Seyferth-Gilbert Homologation. [Link]

• Organic Chemistry Portal. Seyferth-Gilbert Homologation Bestmann-Ohira Reagent. [Link]

• ACS Publications. Reactivity of Boryl- and Silyl-Substituted Carbenoids toward Alkynes: Insertion and Cycloaddition Chemistry. [Link]

• Wikipedia. Seyferth–Gilbert homologation. [Link]

• Chem-Station. Seyferth-Gilbert Alkyne Synthesis. [Link]

• ChemRxiv. Photochemical [2+1]-Cycloadditions of Nucleophilic Carbenes. [Link]

• PMC. Enantioselective Si–H Insertion Reactions of Diarylcarbenes for the Synthesis of Silicon-Stereogenic Silanes. [Link]

• Wikidoc. Seyferth-Gilbert homologation. [Link]

• ResearchGate. Multifaceted applications of polyhedral oligomeric silsesquioxane and their composites. [Link]

• IIP Series. SILSESQUIOXANES: SYNTHESIS, REACTIVITY AND APPLICATIONS IN MATERIALS CHEMISTRY. [Link]

• TIGP. Course: Advanced Organic Chemistry (2018) Sustainable Chemical Science and Technology (SCST) in TIGP. [Link]

• PMC. Polyhedral Oligomeric Silsesquioxanes (POSS) for Transparent Coatings: Material Properties and Applications. [Link]

• ResearchGate. The Reactions of Tris(Trimethylsilyl)Methyl Lithium with Some Epoxides. [Link]

• LMU. Organometallic Reagents of Lithium, Magnesium, Zinc and Zirconium for the Functionalization of Aromatics, S-Heterocycles and Sil. [Link]

• Sci-Hub. Efficient preparation of dichloromethyl alkyl ethers and their application in the formylation of aromatic compounds: Scope and limitations. [Link]

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• 2. iipseries.org [iipseries.org]
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• 4. tigp-scst.chem.sinica.edu.tw [tigp-scst.chem.sinica.edu.tw]
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Application Note: (Dichloromethyl)trimethylsilane as a Versatile Homologation Reagent

Executive Summary

(Dichloromethyl)trimethylsilane (TMSCHCl₂), a commercially available and highly versatile organosilane, has emerged as a cornerstone reagent in advanced homologation chemistry. Unlike simple dihalomethanes, the presence of the trimethylsilyl (TMS) group provides critical thermodynamic and kinetic advantages. The silicon atom stabilizes the adjacent carbanion via the α-silicon effect (hyperconjugation into the σ* orbital of the Si–C bond), allowing for the controlled generation of lithium carbenoids at cryogenic temperatures. Furthermore, the oxophilicity of silicon enables powerful thermodynamic driving forces—such as the Peterson elimination—facilitating the direct conversion of carbonyls to functionalized alkenes.

This application note details three field-proven workflows utilizing TMSCHCl₂: the synthesis of 1,1-dichloroalkenes, the diastereoselective construction of α-chloroaziridines, and the preparation of complex carbene precursors for visible-light-mediated gem-borosilylcyclopropanation.

Application Workflow 1: Synthesis of 1,1-Dichloroalkenes via Peterson-Type Olefination

The conversion of aldehydes and ketones to 1,1-dichloroalkenes is a fundamental homologation strategy. By treating TMSCHCl₂ with a strong base at ultra-low temperatures, the resulting α-lithiated carbenoid [TMSCCl₂Li] can undergo nucleophilic addition to carbonyls. The subsequent intermediate eliminates lithium trimethylsilanolate (TMS-OLi) to yield the dichloroalkene[1].

Mechanistic Pathway

Caption: Peterson olefination mechanism using TMSCHCl2 to form 1,1-dichloroalkenes.

Step-by-Step Protocol

Causality & Rationale: The critical parameter in this workflow is absolute temperature control. The[TMSCCl₂Li] carbenoid is highly unstable; warming above -80 °C triggers an α-elimination of LiCl, generating a transient carbene that will rapidly dimerize or decompose.

• Carbenoid Generation:

  • Purge a flame-dried Schlenk flask with argon. Add anhydrous THF (0.2 M relative to substrate) and TMSCHCl₂ (1.2 equivalents).

  • Cool the reaction vessel to strictly -100 °C using a liquid nitrogen/ethanol bath.

  • In-process validation: Ensure internal temperature stabilization before proceeding.

  • Dropwise add n-BuLi (1.15 equivalents, 2.5 M in hexanes) over 15 minutes. Stir for 20 minutes at -100 °C to ensure complete deprotonation.

• Nucleophilic Addition:

  • Dissolve the target aldehyde/ketone (1.0 equivalent) in a minimal volume of anhydrous THF.

  • Add the carbonyl solution dropwise to the carbenoid mixture, maintaining the internal temperature below -95 °C.

• Peterson Elimination:

  • Remove the cryogenic bath and allow the reaction mixture to slowly warm to room temperature over 2 hours.

  • Causality: As the mixture warms, the intermediate lithium β-alkoxy-α-silyldichloromethanide undergoes a spontaneous Peterson elimination. The formation of the exceptionally strong Si–O bond (approx. 536 kJ/mol) acts as the thermodynamic sink, driving the reaction to completion.

• Quench and Isolate:

  • Quench with saturated aqueous NH₄Cl. Extract with diethyl ether, dry over MgSO₄, and concentrate. Purify via silica gel chromatography.

Application Workflow 2: Diastereoselective Synthesis of α-Chloro cis-Aziridines

TMSCHCl₂ serves as an excellent nucleophilic dichloromethylating agent when reacted with chiral N-tert-butylsulfinyl aldimines. The reaction temperature dictates the product: quenching at low temperatures yields α-(dichloromethyl)amines, whereas warming to room temperature triggers an intramolecular cyclization to form α-chloro cis-aziridines with high diastereoselectivity[2][3].

Mechanistic Pathway

Caption: Diastereoselective synthesis of α-chloro cis-aziridines via TMSCHCl2.

Step-by-Step Protocol

Causality & Rationale: The bulky N-tert-butylsulfinyl group acts as a chiral auxiliary, sterically shielding one face of the imine to dictate the stereochemical outcome of the nucleophilic attack. The subsequent cyclization requires thermal energy to overcome the activation barrier for the displacement of the chloride leaving group by the nitrogen anion.

• Nucleophilic Dichloromethylation:

  • In a dry flask under argon, dissolve TMSCHCl₂ (1.5 equivalents) in anhydrous THF. Cool to -70 °C (dry ice/acetone bath).

  • Add a strong, non-nucleophilic base such as LiHMDS (1.4 equivalents) dropwise. Stir for 30 minutes.

  • Add a solution of the N-tert-butylsulfinyl aldimine (1.0 equivalent) in THF dropwise. Stir at -70 °C for 2 hours.

  • Self-Validation: TLC monitoring at this stage should show complete consumption of the imine and the formation of a highly polar intermediate (the lithium amide of the α-(dichloromethyl)amine).

• Intramolecular Cyclization:

  • Remove the cooling bath. Allow the reaction mixture to slowly warm to room temperature and stir for an additional 12 hours.

  • Causality: The thermal energy promotes the intramolecular S_N2 displacement of one chlorine atom by the nitrogen, closing the three-membered aziridine ring.

• Workup:

  • Quench with saturated aqueous NH₄Cl. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and purify via flash chromatography.

  • Analytical Check: The disappearance of the N–H stretch in IR spectroscopy and the shift of the α-proton in ¹H NMR confirm ring closure.

Application Workflow 3: Synthesis of Precursors for gem-Borosilylcyclopropanation

Recently, TMSCHCl₂ has been utilized to synthesize (diiodo(trimethylsilyl)methyl)boronic esters. These complex reagents act as carbene precursors in visible-light-mediated, organocatalyzed cyclopropanations of styrenes, granting access to highly substituted gem-borosilylcyclopropanes[4][5].

Mechanistic Pathway

Caption: Synthesis of diiodomethylsilylboronate ester from TMSCHCl2.

Step-by-Step Protocol

Causality & Rationale: The direct use of dichloro-compounds in photocatalytic cyclopropanation is inefficient due to the high bond dissociation energy of C–Cl. Converting the chlorides to iodides via a Finkelstein reaction creates a much better leaving group and a highly efficient radical/carbene precursor under visible light irradiation (e.g., with Eosin Y).

• Borylation:

  • Deprotonate TMSCHCl₂ (1.0 equiv) using LiTMP at -78 °C in THF.

  • Quench the carbanion with trimethyl borate (B(OMe)₃, 1.2 equiv).

  • Add pinacol (1.2 equiv) and a mild acid catalyst to form the stable pinacol boronate ester, TMSC(Cl)₂B(pin).

• Double Finkelstein Halogen Exchange:

  • Dissolve TMSC(Cl)₂B(pin) in dry acetone. Add an excess of anhydrous Sodium Iodide (NaI, 5.0 equiv).

  • Reflux the mixture for 24 hours.

  • Causality & Validation: The reaction is driven forward by Le Chatelier's principle due to the insolubility of NaCl in acetone. The visual precipitation of white NaCl salts serves as an in-process validation of the halogen exchange.

• Isolation:

  • Filter the NaCl salts, concentrate the filtrate, and partition between water and dichloromethane. The resulting TMSC(I)₂B(pin) is isolated in high purity and is ready for use in Eosin Y-catalyzed cyclopropanation workflows.

Quantitative Data Summary

The table below summarizes the operational parameters and typical outcomes for the three distinct homologation pathways utilizing TMSCHCl₂.

Application / Workflow	Key Intermediate	Temperature Profile	Primary Thermodynamic Driving Force	Typical Yields	Stereoselectivity
1,1-Dichloroalkenes	[TMSCCl₂Li] Carbenoid	-100 °C to RT	Peterson Elimination (Si–O bond formation)	65 – 85%	N/A (Terminal Alkene)
α-Chloro cis-Aziridines	α-(Dichloromethyl)amine	-70 °C to RT	Intramolecular S_N2 ring closure	70 – 92%	High cis-diastereoselectivity
Borosilylcyclopropanation	TMSC(I)₂B(pin)	-78 °C (Borylation) Reflux (Finkelstein)	Precipitation of NaCl (Le Chatelier's Principle)	65% (Overall 4 steps)	Excellent trans-selectivity in final cyclopropanation

References

• Akira Hosomi, Masahiro Inaba, Hideki Sakurai. "A convenient and novel synthesis of 1,1-dichloroalkenes using α-lithiated dichloromethyltrimethylsilane and aldehydes." Tetrahedron Letters 1983, 24 (43), 4727-4728.[Link]

• Desheng Li, Ya Li, Zhiqiu Chen, Huaqi Shang, Hongsen Li, Xinfeng Ren. "Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines." RSC Advances, 2014, 4, 15131-15135.[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. organic-chemistry.org [organic-chemistry.org]

Technical Notes & Optimization

Technical Support Center: Preventing Decomposition of (Dichloromethyl)trimethylsilane During Alkylation

Welcome to the Advanced Applications Support Portal. As a Senior Application Scientist, I frequently encounter researchers struggling with the alkylation and homologation of (Dichloromethyl)trimethylsilane (TMS-CHCl₂). While this reagent is a powerful precursor for synthesizing 1,1-dichloroalkenes and functionalized silanes, it is notoriously unstable under basic or thermally unoptimized conditions.

This guide is designed to move beyond basic protocols. Here, we will dissect the thermodynamic and kinetic causality behind TMS-CHCl₂ decomposition, provide a self-validating troubleshooting framework, and establish a bulletproof experimental methodology.

The Mechanistic Root of Decomposition

To prevent decomposition, you must first understand the two primary degradation pathways that compete with your desired alkylation: α-elimination and nucleophilic desilylation .

When TMS-CHCl₂ is deprotonated, it forms the α-lithio intermediate,[Me₃SiCCl₂Li]. This carbanion is highly polarized. If the internal thermal energy of the system exceeds the activation barrier (typically occurring above -80 °C), the intermediate undergoes rapid α-elimination. It expels lithium chloride (LiCl) to generate a highly reactive silylcarbene[1]. This carbene will immediately dimerize or react with solvent, leading to a black, tarry reaction mixture and zero product yield[2].

Furthermore, the silicon center is highly susceptible to nucleophilic attack. If a nucleophilic base (like an alkoxide) or a Lewis acid catalyst is used, the Si-C bond is cleaved. For instance, under Lewis acidic conditions (e.g., AlCl₃) at room temperature, TMS-CHCl₂ decomposes instantaneously to yield trimethylchlorosilane (TMS-Cl) and other byproducts[3][4].

Pathway Visualization

Mechanistic divergence: controlled alkylation vs. temperature-induced carbene decomposition.

Troubleshooting Guide (FAQs)

Q1: My reaction mixture turns dark brown/black immediately after adding the base, and I recover no product. What is happening? A: You are witnessing thermal runaway leading to carbene formation[2]. The deprotonation of TMS-CHCl₂ is highly exothermic. If you add the base too quickly, the localized internal temperature spikes above -80 °C, triggering α-elimination. Solution: You must use an internal temperature probe (not just monitor the bath). Maintain a liquid nitrogen/ethanol bath at -100 °C and add the base dropwise using a syringe pump[1][2].

Q2: NMR analysis shows my alkylated product is missing the trimethylsilyl (TMS) group. Why did desilylation occur? A: This is caused by nucleophilic attack at the silicon atom. If your base has nucleophilic character (e.g., utilizing alkoxides, amides with high steric accessibility, or any fluoride impurities), it will attack the Si center rather than deprotonating the carbon. Solution: Strictly use strong, non-nucleophilic bases. n-Butyllithium (n-BuLi) is the industry standard for this specific transformation[5].

Q3: The alkylation seems to work at -100 °C, but my product decomposes during the workup phase. How do I prevent this? A: The intermediate formed after adding an electrophile (like an aldehyde) is a lithium alkoxide. If this intermediate is allowed to warm to room temperature under basic conditions, it can undergo spontaneous Peterson olefination or retro-aldol-type degradation. Solution: You must quench the reaction while it is still at cryogenic temperatures (below -80 °C). The Hosomi method specifically dictates using a cold 1:9 mixture of aqueous ammonium chloride and methanol to safely protonate the intermediate before the temperature rises[2].

Quantitative Data: Base & Condition Optimization

To ensure a self-validating system, compare your current reaction parameters against this established matrix. Deviating from the optimal parameters drastically increases the probability of decomposition.

Reagent / Base	Operating Temperature	Nucleophilicity	Mechanistic Outcome
n-BuLi (Optimal)	-100 °C to -90 °C	Low	Clean α-lithiation; high yield of alkylated product[5].
LDA	-78 °C	Low	Borderline stability; trace carbene dimerization often observed.
NaOMe / KOtBu	-78 °C	High	Complete nucleophilic desilylation (loss of TMS group).
AlCl₃ (Lewis Acid)	25 °C (Room Temp)	N/A	Immediate Si-C cleavage yielding TMS-Cl and diphenylmethane[3][4].

Validated Experimental Protocol: Alkylation via Aldehyde Addition

This protocol details the synthesis of a β-hydroxysilane intermediate via the addition of an aldehyde to lithiated TMS-CHCl₂. It is engineered with built-in causality checks to prevent decomposition at every stage[1][2].

Equipment Preparation:

• Flame-dry a 3-neck round-bottom flask equipped with a magnetic stirrer, an argon inlet, and an internal thermocouple probe .

• Establish a strict anhydrous argon atmosphere.

Step-by-Step Methodology:

• Solvent & Substrate Loading: Add anhydrous THF (10 mL per mmol of substrate) to the flask. Inject (Dichloromethyl)trimethylsilane (1.0 equiv).

• Cryogenic Cooling (Critical Step): Submerge the flask in a liquid nitrogen/ethanol bath. Wait until the internal thermocouple registers exactly -100 °C.

• Deprotonation: Slowly add n-BuLi (1.05 equiv, 2.5 M in hexanes) dropwise via a syringe pump. Self-Validation Check: Adjust the addition rate so the internal temperature never exceeds -95 °C. The solution should remain pale/clear. If it turns dark, your addition rate is too fast.

• Lithio-Intermediate Maturation: Stir the mixture at -100 °C for exactly 1 hour to ensure complete metalation[2].

• Electrophile Addition: Dissolve your aldehyde (1.1 equiv) in a minimal amount of anhydrous THF. Add this solution dropwise, again ensuring the internal temperature remains below -90 °C. Stir for an additional 1.5 hours at -100 °C.

• Cryogenic Quenching (Critical Step): Prepare a quenching solution of aqueous NH₄Cl and methanol (1:9 ratio). Pre-cool this mixture slightly. Inject the quenching solution directly into the reaction flask while it is still in the -100 °C bath.

• Workup: Once quenched, remove the cooling bath and allow the mixture to warm to room temperature. Extract with diethyl ether, wash with brine, dry over MgSO₄, and concentrate under reduced pressure.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. oro.open.ac.uk [oro.open.ac.uk]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting (Dichloromethyl)trimethylsilane Mediated Synthesis &amp; Suppressing Over-Reduction

Welcome to the Technical Support Center. This guide is designed for researchers, application scientists, and drug development professionals working with (Dichloromethyl)trimethylsilane ( TMSCHCl2​ ) for the homologation and synthesis of α -(dichloromethyl)amines, α -(chloromethyl)amines, and α -chloro-aziridines.

A critical bottleneck in this workflow is the over-reduction of the chlorinated intermediates during downstream radical mono-dechlorination. This guide provides field-proven insights, self-validating protocols, and mechanistic troubleshooting to ensure high-fidelity synthesis without over-reduction[1].

Mechanistic Causality: The "Why" Behind the Workflow

The synthesis relies on a two-phase sequence: nucleophilic dichloromethylation followed by controlled radical mono-dechlorination. Understanding the underlying kinetics is essential for preventing over-reduction and premature cyclization.

Phase 1: Nucleophilic Dichloromethylation

The addition of TMSCHCl2​ to aromatic N-tert-butylsulfinyl aldimines generates an α -(dichloromethyl)amine intermediate. The CHCl2−​ anion equivalent is highly reactive. If the temperature exceeds -40 °C, the nitrogen atom of the newly formed sulfinamide acts as an internal nucleophile, displacing a chloride ion to form an α -chloro cis-aziridine[2]. Therefore, strict cryogenic control is the only way to arrest the reaction at the acyclic amine stage.

Phase 2: Suppressing Over-Reduction in Radical Dechlorination

To convert the α -(dichloromethyl)amine to an α -(chloromethyl)amine, Tributyltin hydride ( Bu3​SnH ) is used as a radical reductant[3]. The Causality of Over-Reduction: The bond dissociation energy (BDE) of the first C–Cl bond in the CHCl2​ group is lower than that of the second C–Cl bond in the resulting CH2​Cl group. While this thermodynamic difference favors mono-dechlorination, radical chain reactions are kinetically aggressive. If the local concentration of Bu3​SnH is too high, the rate of the second hydrogen atom transfer (HAT) competes with the termination steps, leading to the fully reduced methylamine derivative. Suppressing over-reduction requires artificially starving the reaction of the hydrogen donor via slow addition.

Reaction pathway of TMSCHCl2 homologation and radical dechlorination.

Self-Validating Experimental Protocols

The following methodologies are engineered to be self-validating systems. By monitoring specific analytical checkpoints, you can verify the integrity of the reaction before proceeding to the next step.

Protocol A: Diastereoselective Synthesis of α -(Dichloromethyl)amines

Objective: Prevent premature intramolecular cyclization (aziridination).

• Preparation: Flame-dry a Schlenk flask under argon. Add the N-tert-butylsulfinyl aldimine (1.0 equiv) and anhydrous DMF. Cool the solution strictly to -70 °C using a dry ice/acetone bath.

• Activation: Add TMSCHCl2​ (1.5 equiv). Slowly add a base/initiator (e.g., LiHMDS, 1.0 mol L⁻¹ in THF) dropwise over 15 minutes to maintain the internal temperature below -65 °C[3].

• Validation Checkpoint: Stir for 30 minutes at -70 °C. Pull a 10 µL aliquot, quench in saturated NH4​Cl , and analyze via TLC (Hexane:EtOAc 3:1). The disappearance of the UV-active aldimine spot validates complete conversion.

• Quenching: Critical Step. Do not remove the cooling bath. Add half-saturated NH4​Cl directly into the reaction mixture at -70 °C. Only after the quench is complete should the mixture be allowed to warm to room temperature. Extract with ethyl acetate and dry over anhydrous Na2​SO4​ .

Protocol B: Controlled Radical Mono-Dechlorination

Objective: Suppress over-reduction to the methylamine.

• Setup: Dissolve the α -(dichloromethyl)amine (1.0 equiv) in anhydrous, degassed toluene (0.25 M). Heat the solution to 90 °C under an argon atmosphere.

• Initiation & Slow Addition: Prepare a solution of Bu3​SnH (strictly 1.05 equiv) and catalytic AIBN (0.05 equiv) in toluene. Load this into a syringe pump.

• Controlled Reduction: Add the Bu3​SnH /AIBN solution dropwise over 2 hours into the 90 °C reaction mixture[3]. This starves the radical chain of excess hydrogen donor, kinetically favoring mono-dechlorination.

• Validation Checkpoint: Stir for an additional 1 hour. Analyze via GC-MS. The protocol is self-validating: the mass spectrum should show the molecular ion for the mono-chloro isotope pattern (M, M+2 ratio of ~3:1). If a peak corresponding to the fully reduced methylamine (no chlorine isotopes) appears at >5% relative abundance, the Bu3​SnH addition was too fast.

• Workup: Cool to room temperature. Quench with half-saturated KF(aq) to precipitate the tin byproducts as insoluble Bu3​SnF . Filter through Celite and extract the filtrate with ethyl acetate.

Troubleshooting & FAQs

Q: I am observing significant over-reduction (formation of the fully dechlorinated methylamine) during the Bu3​SnH step. How do I fix this? A: Over-reduction is a kinetic failure caused by a high local concentration of the hydrogen atom donor. Ensure you are using exactly 1.05 equivalents of Bu3​SnH . More importantly, use a syringe pump to add the reductant over at least 2 hours. If over-reduction persists, lower the reaction temperature from 90 °C to 75 °C to slow down the secondary hydrogen abstraction, though this may require extending the reaction time.

Q: My nucleophilic dichloromethylation yielded α -chloro cis-aziridines instead of the desired acyclic α -(dichloromethyl)amine. What went wrong? A: This is a thermodynamic failure. The α -(dichloromethyl)amine intermediate is unstable at elevated temperatures and will undergo intramolecular N-alkylation to form the aziridine[2]. This indicates your reaction warmed up prior to quenching. Ensure the cooling bath is maintained at -70 °C to -40 °C during the entire reaction and during the addition of the aqueous quench ( NH4​Cl ).

Q: Can I use an alternative to Tributyltin hydride to avoid tin toxicity while still suppressing over-reduction? A: Yes. Tris(trimethylsilyl)silane (TTMSS) is an excellent, less toxic alternative for radical reductions. However, the Si–H bond in TTMSS has a slightly different BDE compared to the Sn–H bond. You may need to adjust the initiator (e.g., using V-40 instead of AIBN) and strictly monitor the stoichiometry, as TTMSS can sometimes exhibit faster HAT kinetics, paradoxically increasing the risk of over-reduction if not added via a syringe pump.

Troubleshooting logic tree for resolving low yields and over-reduction.

Quantitative Data Summary

The table below summarizes the causality between reaction conditions and the resulting product distribution, highlighting the narrow operational windows required to suppress over-reduction and premature cyclization.

Table 1: Effect of Reaction Conditions on Product Distribution

Reaction Phase	Experimental Condition	Major Product Observed	Mechanistic Causality
Dichloromethylation	-70 °C to -40 °C , Quench at low temp	α -(Dichloromethyl)amine	Kinetic control; nucleophilic addition of CHCl2−​ is frozen before cyclization can occur.
Dichloromethylation	Warm to Room Temp prior to quench	α -chloro cis-aziridine	Thermodynamic control; thermal energy overcomes the activation barrier for intramolecular N-alkylation.
Dechlorination	Bu3​SnH (1.05 eq) , 90 °C, Slow addition	α -(Chloromethyl)amine	Controlled mono-dechlorination; reductant starvation prevents secondary HAT.
Dechlorination	Bu3​SnH (>2.0 eq) OR fast addition	Methylamine derivative	Over-reduction ; excess hydrogen donor drives sequential radical abstraction of both chlorines.

References

• Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines Source: RSC Advances (RSC Publishing), 2014, 4, 14254. URL:[Link]

Sources

• 1. Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 3. Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines - RSC Advances (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Improving Yield in TMSCHCl₂ Nucleophilic Dichloromethylation Reactions

Welcome to the technical support center for nucleophilic dichloromethylation using Dichloromethyltrimethylsilane (TMSCHCl₂). This guide is designed for researchers, chemists, and drug development professionals to troubleshoot common issues and optimize reaction outcomes. As Senior Application Scientists, we have compiled field-proven insights and protocols to address the specific challenges you may encounter.

Troubleshooting Guide

This section addresses specific, common problems encountered during dichloromethylation experiments.

Q1: Why is my yield of the dichloromethylated product consistently low or non-existent?

This is the most frequent issue. Low yield is typically traced back to one of three areas: reagent integrity, reaction conditions, or competing side reactions.

Pillar 1: Reagent & System Integrity

• Cause: The dichloromethyl anion is a potent base and highly sensitive to moisture and protic sources.

  • TMSCHCl₂ Quality: The reagent itself can degrade. It is sensitive to moisture and should be handled under an inert atmosphere.[1]

  • Solvent Purity: Tetrahydrofuran (THF) is the most common solvent. It must be anhydrous. The use of freshly distilled THF over a sodium/benzophenone ketyl is standard practice. Residual water will quench the organolithium base and the dichloromethyl anion.

  • Base Activity: Commercially available strong bases like Lithium bis(trimethylsilyl)amide (LiHMDS) can vary in activity.[2] It's crucial to use a freshly opened bottle or titrate the solution before use.

  • Atmosphere: All glassware must be rigorously flame- or oven-dried, and the reaction must be conducted under a positive pressure of an inert gas (Argon or Nitrogen).

• Recommended Solution:

  • Verify Reagent Quality: If in doubt, use a new bottle of TMSCHCl₂.

  • Ensure Anhydrous Conditions: Use a proven method for drying your solvent and ensure your inert gas line is functioning correctly. Consider adding freshly activated molecular sieves to the reaction, though this is not a substitute for dry solvent.[3][4]

  • Titrate Your Base: Standardize your organolithium or amide base solution (e.g., with N-benzylbenzamide) to know its precise molarity.

Pillar 2: Reaction Conditions

• Cause: The formation and stability of the lithiated dichloromethyl species, [(CH₃)₃Si]CCl₂Li, are highly temperature-dependent.

  • Deprotonation Temperature: The initial deprotonation of TMSCHCl₂ by the base is typically performed at low temperatures (-78 °C is common) to prevent side reactions and decomposition of the base.

  • Electrophile Addition: Adding the electrophile at too high a temperature can lead to decomposition of the dichloromethyl anion or reaction with the solvent.

  • Addition Rate: A rapid addition of either the base or the electrophile can create localized "hot spots," leading to undesired side reactions.

• Recommended Solution:

  • Maintain Strict Temperature Control: Use a reliable cryostat or a well-insulated dry ice/acetone bath. Ensure the internal reaction temperature is monitored.

  • Slow, Controlled Addition: Add all reagents dropwise via syringe pump to maintain the target temperature and ensure stoichiometric control.

  • Optimize Reaction Time: Allow sufficient time for deprotonation (typically 30-60 minutes at -78 °C) before adding the electrophile. Monitor the reaction by TLC or LC-MS to determine the optimal endpoint.

Pillar 3: Stoichiometry and Side Reactions

• Cause: An imbalance in stoichiometry or the presence of competing reaction pathways can drastically reduce yield.

  • Insufficient Base: If less than one equivalent of base is used, deprotonation will be incomplete.

  • Proton Abstraction: The generated dichloromethyl anion is a strong base and can be quenched by any available acidic proton on your substrate, rather than performing the desired nucleophilic attack.[5]

  • Steric Hindrance: LiHMDS is favored over other bases like LDA due to its significant steric bulk, which makes it less nucleophilic and less likely to react with the electrophile itself.[2][6]

• Recommended Solution:

  • Use a Slight Excess of Base and TMSCHCl₂: Typically, 1.1 to 1.2 equivalents of both the base and TMSCHCl₂ relative to the electrophile are used to drive the reaction to completion.

  • Protect Acidic Protons: If your substrate contains acidic functional groups (e.g., -OH, -NH, -SH, terminal alkynes), they must be protected prior to the reaction.

  • Choose the Right Base: For most applications, LiHMDS is the preferred base due to its high basicity and non-nucleophilic, sterically hindered nature.[2][6]

Troubleshooting Workflow Diagram

The following diagram outlines a logical process for diagnosing low-yield issues.

Caption: A logical workflow for troubleshooting low yields.

Frequently Asked Questions (FAQs)

Q2: What is the reaction mechanism for TMSCHCl₂ dichloromethylation?

The reaction proceeds in two key steps:

• Deprotonation: A strong, non-nucleophilic base, typically LiHMDS, abstracts the acidic proton from TMSCHCl₂ to generate the highly reactive dichloromethyl(trimethylsilyl)methanide anion. This anion is stabilized by the adjacent silicon atom.

• Nucleophilic Attack: This silyl-stabilized carbanion then acts as a nucleophile, attacking an electrophilic center (e.g., the carbonyl carbon of an aldehyde or ketone) to form the new carbon-carbon bond. A subsequent aqueous workup removes the silyl group.

Caption: Mechanism of nucleophilic dichloromethylation.

Q3: Which strong base is best? A comparison of LiHMDS, NaHMDS, and LDA.

The choice of base is critical. While all are strong bases, their steric profiles and aggregation states in solution influence their reactivity.

Feature	Lithium Diisopropylamide (LDA)	Lithium Hexamethyldisilazide (LiHMDS)	Sodium Hexamethyldisilazide (NaHMDS)
pKa (Conj. Acid)	~36	~26	~26
Steric Bulk	Moderate	High	High
Nucleophilicity	Moderate	Very Low	Very Low
Solubility (THF)	High	High	High
Common Form	Dimer in THF	Monomer/Dimer in THF[7]	Monomer/Dimer in THF[7][8]
Primary Use Case	General-purpose strong base for enolate formation.	Preferred for TMSCHCl₂ deprotonation due to low nucleophilicity, preventing reaction with electrophiles.[2][6]	A common alternative to LiHMDS, sometimes offering different solubility or reactivity profiles.[8]

Expert Recommendation: LiHMDS is the most reliable and commonly cited base for this transformation. Its high steric hindrance minimizes competitive nucleophilic attack on the substrate, ensuring it acts solely as a base to deprotonate TMSCHCl₂.[2][6]

Experimental Protocol

General Protocol for the Dichloromethylation of an Aldehyde

This protocol is a general guideline and should be adapted based on the specific substrate and scale.

Materials:

• Aldehyde (1.0 eq)

• Dichloromethyltrimethylsilane (TMSCHCl₂) (1.2 eq)

• Lithium bis(trimethylsilyl)amide (LiHMDS), 1.0 M in THF (1.2 eq)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Standard extraction and purification solvents (e.g., ethyl acetate, hexanes, brine)

Procedure:

• Setup: Under an argon atmosphere, add a solution of TMSCHCl₂ (1.2 eq) in anhydrous THF to a flame-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and argon inlet.

• Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

• Base Addition: Add LiHMDS (1.2 eq, 1.0 M solution in THF) dropwise to the stirred solution over 20 minutes, ensuring the internal temperature does not rise above -70 °C.

• Anion Formation: Stir the resulting pale-yellow solution at -78 °C for 45 minutes.

• Electrophile Addition: Add a solution of the aldehyde (1.0 eq) in anhydrous THF dropwise over 20 minutes, again maintaining a temperature below -70 °C.

• Reaction: Stir the mixture at -78 °C. Monitor the reaction progress by TLC or LC-MS (quenching a small aliquot with NH₄Cl solution for analysis). Typical reaction times are 1-3 hours.

• Quenching: Once the reaction is complete, slowly quench it at -78 °C by the dropwise addition of saturated aqueous NH₄Cl solution.

• Warm-up & Extraction: Allow the mixture to warm to room temperature. Transfer to a separatory funnel, add water, and extract the aqueous layer three times with ethyl acetate.

• Work-up: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to yield the desired dichloromethylated alcohol.

References

• Synthesis and reactions of [tris(trimethylsilyl)methyl]ethyl dichlorosilane. ResearchGate. [Link]

• CN102746105A - Method for purifying dichloromethane.
• CN102442878B - Purification method of dichloromethane.

• Reaction of Dichloromethyltris(trimethylsilyl)silane with Organolithium Reagents: Synthesis of an Intramolecularly Donor-Stabilized Silene. PubMed. [Link]

• Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. Nopr.niscair.res.in. [Link]

• Lithium bis(trimethylsilyl)amide. Wikipedia. [Link]

• Sodium Isopropyl(trimethylsilyl)amide: A Stable and Highly Soluble Lithium Diisopropylamide Mimic. ResearchGate. [Link]

• Chloromethyl Trimethylsilane Purification Methods And Techniques. ZM Silane Limited. [Link]

• Aggregation and Solvation of Sodium Hexamethyldisilazide: across the Solvent Spectrum. PMC. [Link]

• Lithium Bis(trimethylsilyl)amide (LiHMDS). Organic-Chemistry.org. [Link]

Sources

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• 2. Lithium Bis(trimethylsilyl)amide (LiHMDS) [commonorganicchemistry.com]
• 3. CN102746105A - Method for purifying dichloromethane - Google Patents [patents.google.com]
• 4. CN102442878B - Purification method of dichloromethane - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. Lithium bis(trimethylsilyl)amide - Wikipedia [en.wikipedia.org]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Troubleshooting Low Reactivity of (Dichloromethyl)trimethylsilane (TMSCHCl₂) in Cross-Coupling

As a Senior Application Scientist, I frequently encounter researchers struggling with (Dichloromethyl)trimethylsilane (TMSCHCl₂). This reagent is a highly valuable C1 building block, but it is notoriously stubborn in standard cross-coupling workflows. The "low reactivity" users observe is rarely a batch-quality issue; rather, it is a fundamental mechanistic conflict. This guide deconstructs the thermodynamic and kinetic barriers of TMSCHCl₂ and provides field-proven, self-validating protocols to successfully integrate it into your cross-coupling pipelines.

Section 1: The Core Problem - Deconstructing the Reactivity Barrier

When attempting to utilize TMSCHCl₂, researchers typically fall into two traps:

• The Steric Blockade (Direct Coupling Failure): Attempting a direct Palladium-catalyzed cross-coupling (e.g., Suzuki or Negishi) on the native sp³ C-Cl bonds. The immense cone angle of the adjacent trimethylsilyl (TMS) group physically shields the anti-bonding orbital of the C-Cl bond, rendering oxidative addition by Pd(0) kinetically impossible under standard conditions.

• The Thermal Collapse (Carbenoid Decomposition): Attempting to bypass the steric issue by deprotonating TMSCHCl₂ to form the nucleophilic carbenoid, trimethylsilyldichloromethyllithium (TMSCCl₂Li), but failing to maintain strict cryogenic control. Above -80 °C, this carbenoid undergoes rapid α-elimination of LiCl, collapsing into a transient carbene that dimerizes and destroys the reaction yield[1].

Section 2: Troubleshooting Guide & FAQs

Q1: I am trying to perform a direct Pd-catalyzed cross-coupling on TMSCHCl₂, but I recover 100% of my starting material. How do I force the oxidative addition? A: You cannot force it. The activation energy required to insert Pd(0) into a gem-dichloro sp³ carbon adjacent to a TMS group exceeds the thermal decomposition point of most catalysts. The Solution: Shift the hybridization. You must first convert TMSCHCl₂ into an α-chlorovinylsilane via a carbenoid homologation with an aldehyde. This transforms the unreactive sp³ C-Cl bond into an accessible, planar sp² C-Cl bond, which readily undergoes cross-coupling.

Q2: I switched to the carbenoid approach, deprotonating TMSCHCl₂ with n-BuLi at -78 °C (Dry Ice/Acetone). My yields are still <10% and I see complex polymeric mixtures. What is going wrong? A: Your reaction is too warm. A dry ice/acetone bath (-78 °C) sits exactly at the thermal decomposition threshold of TMSCCl₂Li. The kinetic acidity of the proton is sufficient for deprotonation, but the resulting lithium carbenoid is highly unstable and will α-eliminate LiCl to form a trimethylsilylchlorocarbene[1]. The Solution: You must use a liquid nitrogen/ethanol bath (which maintains -100 °C to -116 °C). The internal temperature of the reaction must never exceed -90 °C during the n-BuLi addition.

Q3: How can I be absolutely certain my carbenoid generated successfully before I add my expensive complex aldehyde? A: Implement a self-validating quench test. Before adding your electrophile, extract a 0.1 mL aliquot from the reaction mixture using a pre-cooled syringe and inject it directly into a vial containing 0.5 mL of pre-cooled MeOD (deuterated methanol) at -100 °C. Analyze this crude quench via ¹H and ²H NMR. A successful metalation will show quantitative incorporation of deuterium (forming TMSCCl₂D). If you observe un-deuterated TMSCHCl₂, your deprotonation failed. If you observe complex vinylic peaks, your carbenoid thermally decomposed.

Q4: I successfully synthesized the α-chlorovinylsilane, but my subsequent Suzuki coupling is sluggish. Which ligand system is optimal? A: While the sp² C-Cl bond is more reactive than the sp³ precursor, it still requires an electron-rich, sterically demanding ligand to accelerate oxidative addition. Bidentate or bulky dialkylbiaryl phosphine ligands are required. A catalyst system utilizing Pd₂(dba)₃ paired with DavePhos is highly effective for the selective cross-coupling of chlorosilanes and related vinyl chlorides[2].

Section 3: Data Presentation

Table 1: Thermal Stability Profile of TMSCCl₂Li Carbenoid

Internal Temperature (°C)	Estimated Half-Life ( t1/2​ )	Primary Mechanistic Pathway
-110 to -100	> 4 hours	Stable carbenoid (TMSCCl₂Li) formation[1]
-78	< 5 minutes	α-elimination to trimethylsilylchlorocarbene
-40	< 1 second	Rapid decomposition / non-specific insertion
0	Instantaneous	Complete degradation / dimerization

Table 2: Electrophile Reactivity Comparison for Pd-Catalyzed Cross-Coupling

Substrate Type	Carbon Hybridization	Relative Reactivity toward Pd(0)	Steric Hindrance
TMS-CHCl₂	sp³	Extremely Low	High (Bulky TMS shielding)
Standard Alkyl Chloride	sp³	Low	Moderate
α-Chlorovinylsilane	sp²	High	Low (Planar geometry)
Standard Aryl Chloride	sp²	Moderate to High	Low

Section 4: Mandatory Visualization

Mechanistic divergence: Direct coupling failure vs. successful carbenoid homologation route.

Step-by-step workflow for the temperature-sensitive generation of the TMS-CCl2Li carbenoid.

Section 5: Experimental Protocols

Protocol A: Cryogenic Generation of TMSCCl₂Li and Aldehyde Homologation Causality Note: This protocol mandates a Liquid N₂/Ethanol slush bath. Ethanol freezes at -114 °C, providing a stable thermal floor well below the -80 °C decomposition point of the carbenoid, which dry ice/acetone cannot achieve.

• Flame-dry a 100 mL Schlenk flask under vacuum and backfill with argon (repeat 3x).

• Add anhydrous THF (0.2 M relative to substrate) and (Dichloromethyl)trimethylsilane (1.0 equiv).

• Submerge the flask in a liquid nitrogen/ethanol bath. Insert an internal temperature probe directly into the solvent.

• Wait until the internal temperature stabilizes at -100 °C.

• Begin dropwise addition of n-BuLi (1.05 equiv, 1.6 M in hexanes) via a syringe pump. Critical Step: Adjust the addition rate so the internal temperature never exceeds -95 °C. Localized heating will destroy the reagent.

• Stir for 15 minutes at -100 °C to ensure complete metalation[1]. (Optional: Perform the MeOD self-validation quench test here).

• Add the target aldehyde (0.9 equiv) dropwise. Maintain the temperature at -100 °C for 30 minutes.

• Remove the cooling bath and allow the mixture to slowly warm to room temperature over 2 hours to facilitate the elimination step, yielding the α-chlorovinylsilane.

• Quench with saturated aqueous NH₄Cl, extract with diethyl ether (3x), dry over MgSO₄, and concentrate under reduced pressure.

Protocol B: Pd-Catalyzed Cross-Coupling of α-Chlorovinylsilane Causality Note: DavePhos is selected because its dialkylbiaryl structure provides the necessary electron density to the Pd center to insert into the sp² C-Cl bond, while its steric bulk accelerates the reductive elimination step[2].

• In an argon-filled glovebox, charge a dry reaction vial with the generated α-chlorovinylsilane (1.0 equiv), the desired arylboronic acid (1.5 equiv), Pd₂(dba)₃ (2.5 mol%), DavePhos (5.0 mol%), and anhydrous K₃PO₄ (2.0 equiv).

• Add a degassed solvent mixture of Toluene/Water (10:1 v/v) to achieve a 0.1 M concentration.

• Seal the vial with a PTFE-lined crimp cap, remove it from the glovebox, and place it in a pre-heated aluminum block at 80 °C.

• Stir vigorously for 12 hours.

• Cool the reaction to room temperature, dilute with ethyl acetate, and filter the crude mixture through a short pad of Celite.

• Concentrate the filtrate and purify the cross-coupled product via silica gel flash chromatography.

References

• Novel Synthesis of 1-Fluoro-1-silyloxiranes Using Bromo(tert-butyldimethylsilyl)fluoromethyllithium and Carbonyl Compounds (Includes foundational work on the low-temperature reactions of n-butyllithium with trimethyl(dichloromethyl)silane), ResearchGate.1

• Cas 75-78-5, Dichlorodimethylsilane (Details on Palladium-catalyzed cross-coupling reactions of chlorosilanes using DavePhos), LookChem. 2

Sources

• 1. researchgate.net [researchgate.net]
• 2. lookchem.com [lookchem.com]

(Dichloromethyl)trimethylsilane Reactions: A Technical Support Guide to Solvent System Optimization

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals working with (dichloromethyl)trimethylsilane. This guide is designed to provide you with in-depth, field-proven insights into selecting the optimal solvent systems for your reactions, troubleshooting common issues, and ensuring the integrity of your experimental outcomes.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of (dichloromethyl)trimethylsilane and which solvent systems are typically recommended?

(Dichloromethyl)trimethylsilane, often abbreviated as TMSCD, is a versatile reagent primarily used in three key synthetic transformations: Peterson olefination, cyclopropanation, and the synthesis of epoxides. The choice of solvent is critical for the success of these reactions, influencing reactivity, selectivity, and yield.

• Peterson Olefination: This reaction provides a powerful alternative to the Wittig reaction for the synthesis of alkenes from carbonyl compounds.[1][2][3] The reaction proceeds via a β-hydroxysilane intermediate, and the choice of solvent can influence the stereochemical outcome of the elimination step.[1]

• Cyclopropanation: TMSCD is a precursor for the in-situ generation of a dichloromethylide anion, which can then react with alkenes to form dichlorocyclopropanes. These products are valuable intermediates in organic synthesis.

• Epoxide Synthesis: In the presence of a strong base, TMSCD can react with aldehydes and ketones to form epoxides.[4][5] This transformation is a variation of the Darzens reaction.[4]

The selection of an appropriate solvent is paramount and is dictated by the specific reaction, the base used, and the substrate. Aprotic solvents are generally preferred to avoid quenching the highly reactive organometallic intermediates.

Troubleshooting Guide: Peterson Olefination

Q2: I am observing low yields in my Peterson olefination reaction using (dichloromethyl)trimethylsilane. Could the solvent be the issue?

Absolutely. Low yields in Peterson olefinations involving TMSCD can often be traced back to the solvent system. Here’s a breakdown of potential issues and solutions:

Causality: The first step of the Peterson olefination involves the deprotonation of (dichloromethyl)trimethylsilane to form a reactive α-silyl carbanion.[2] This carbanion is a strong nucleophile and base. The solvent must be able to solvate the organometallic intermediate without reacting with it.

Troubleshooting Steps:

• Ensure Anhydrous Conditions: (Dichloromethyl)trimethylsilane and the α-silyl carbanion intermediate are highly sensitive to moisture.[6][7] Any protic impurities in the solvent will quench the carbanion, leading to significantly lower yields.

  • Solution: Always use freshly distilled, anhydrous solvents. Ethereal solvents like tetrahydrofuran (THF) and diethyl ether (Et₂O) should be dried over sodium/benzophenone. Chlorinated solvents like dichloromethane (DCM) should be distilled from calcium hydride.

• Solvent Polarity and Intermediate Stability: The polarity of the solvent can affect the stability and reactivity of the β-hydroxysilane intermediate.

  • Polar Aprotic Solvents (e.g., THF, Et₂O): These are generally the solvents of choice.[1] They are polar enough to solvate the lithium or magnesium cations present in the reaction mixture but are aprotic, preventing the quenching of the carbanion. THF is often preferred due to its higher solvating power for organometallic species.[8]

  • Nonpolar Solvents (e.g., Hexane, Toluene): While less common, these can be used, sometimes in combination with a more polar solvent. However, the solubility of the organometallic intermediates may be limited, potentially leading to lower reaction rates and yields.

• Side Reactions: In some cases, the solvent can participate in side reactions. For instance, strong bases like n-butyllithium can deprotonate THF, especially at elevated temperatures.

  • Solution: Maintain low reaction temperatures (typically -78 °C to 0 °C) during the formation of the α-silyl carbanion and its reaction with the carbonyl compound.[1]

Q3: My Peterson olefination is not stereoselective. How can I control the E/Z selectivity using the solvent system?

The stereochemical outcome of the Peterson olefination is a key advantage over the Wittig reaction and can be controlled by the choice of solvent and the conditions used for the elimination of the β-hydroxysilane intermediate.[1][2]

Mechanism of Stereocontrol:

• Acid-Promoted Elimination (Anti-elimination): In the presence of an acid, the elimination proceeds via an anti-periplanar transition state, leading to the formation of one stereoisomer. Nonpolar solvents can favor this pathway.

• Base-Promoted Elimination (Syn-elimination): Under basic conditions, the elimination occurs through a syn-periplanar transition state, yielding the opposite stereoisomer. Polar aprotic solvents like THF and DMF tend to favor this pathway.[1][9]

Solvent Selection for Stereocontrol:

Elimination Condition	Favored Pathway	Recommended Solvent(s)	Expected Outcome
Acidic Workup (e.g., H₂SO₄, KHSO₄)	Anti-elimination	Dichloromethane (DCM), Hexane	Formation of the E-alkene is often favored.
Basic Conditions (e.g., KH, NaH)	Syn-elimination	Tetrahydrofuran (THF), Diethyl Ether (Et₂O)	Formation of the Z-alkene is often favored.

Troubleshooting Workflow for Stereoselectivity:

Caption: Decision workflow for controlling E/Z selectivity.

Troubleshooting Guide: Cyclopropanation

Q4: My cyclopropanation reaction with (dichloromethyl)trimethylsilane and an alkene is sluggish and gives poor yields. What role does the solvent play?

In cyclopropanation reactions, (dichloromethyl)trimethylsilane serves as a precursor to a dichlorocarbene equivalent. The choice of solvent is critical for the generation and subsequent reaction of this intermediate.

Causality: The reaction is typically initiated by a strong, non-nucleophilic base, such as lithium diisopropylamide (LDA) or sodium hexamethyldisilazide (NaHMDS), to deprotonate the TMSCD. The resulting carbanion can then eliminate trimethylsilyl chloride to generate dichlorocarbene, which adds to the alkene.

Troubleshooting Solvent-Related Issues:

• Solvent Compatibility with the Base: The solvent must be compatible with the strong base used.

  • Ethereal Solvents (THF, Et₂O): These are the most common and effective solvents for this reaction. They are polar enough to dissolve the organometallic intermediates and the base, yet aprotic. THF is generally preferred for its superior solvating properties.[8]

  • Chlorinated Solvents (DCM, Chloroform): These should be avoided as they can react with strong bases.

• Reaction Temperature and Solvent Freezing Point: These reactions are often carried out at low temperatures to control the reactivity of the intermediates.

  • THF: Freezing point of -108.4 °C, making it suitable for reactions at -78 °C.

  • Diethyl Ether: Freezing point of -116.3 °C, also suitable for low-temperature reactions.

• Solubility of the Alkene: Ensure that your alkene substrate is soluble in the chosen solvent at the reaction temperature. If solubility is an issue, a co-solvent might be necessary, but it must be aprotic and compatible with the base.

Experimental Protocol for Cyclopropanation:

• In a flame-dried, three-necked flask under an inert atmosphere (argon or nitrogen), dissolve the alkene in anhydrous THF.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• In a separate flask, prepare a solution of LDA by adding n-butyllithium to diisopropylamine in anhydrous THF at -78 °C.

• To the alkene solution, add (dichloromethyl)trimethylsilane.

• Slowly add the pre-formed LDA solution to the reaction mixture at -78 °C.

• Allow the reaction to stir at -78 °C for several hours, then slowly warm to room temperature.

• Quench the reaction with a saturated aqueous solution of ammonium chloride.

• Extract the product with a suitable organic solvent (e.g., diethyl ether or ethyl acetate), wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography.

Troubleshooting Guide: Epoxide Synthesis

Q5: I am attempting to synthesize an epoxide from a ketone and (dichloromethyl)trimethylsilane, but I am getting a complex mixture of products. How can the solvent system simplify the outcome?

The formation of epoxides from TMSCD and carbonyl compounds is a powerful transformation, but it can be plagued by side reactions if the conditions are not optimized. The solvent plays a crucial role in directing the reaction towards the desired epoxide product.

Causality: The reaction proceeds via the nucleophilic attack of the α-silyl carbanion (generated from TMSCD and a strong base) on the carbonyl carbon. The resulting β-chloroalkoxide then undergoes an intramolecular Sₙ2 reaction to form the epoxide.[4]

Common Issues and Solvent-Based Solutions:

• Enolization of the Carbonyl Compound: If the carbonyl compound is enolizable, the α-silyl carbanion can act as a base, leading to deprotonation and subsequent side reactions instead of nucleophilic addition.

  • Solvent Choice: Polar aprotic solvents like THF are generally preferred as they can stabilize the transition state of the nucleophilic addition.[9] The use of a less polar solvent might favor enolization.

  • Base Choice: A very strong, sterically hindered base like lithium tetramethylpiperidide (LTMP) can sometimes minimize enolization compared to n-butyllithium.

• Peterson Olefination as a Competing Pathway: Under certain conditions, a Peterson-type elimination can occur from an intermediate, leading to the formation of a vinyl chloride instead of the epoxide.

  • Solvent and Temperature Control: This is more likely to occur if the reaction is allowed to warm prematurely. Maintaining a low temperature (-78 °C) in a solvent like THF helps to favor the intramolecular cyclization to the epoxide.

Recommended Solvent Systems for Epoxide Synthesis:

Solvent	Rationale	Potential Issues
Tetrahydrofuran (THF)	Excellent solvating properties for organometallic intermediates; low freezing point. Generally the best choice.	Can be deprotonated by very strong bases at higher temperatures.
Diethyl Ether (Et₂O)	Good alternative to THF; less polar.	Lower boiling point can be a disadvantage for reactions requiring gentle reflux.
Dichloromethane (DCM)	Generally not recommended due to reactivity with strong bases.	Can lead to a complex mixture of products.

Reaction Mechanism and Solvent Influence:

Caption: Key steps in epoxide synthesis from TMSCD.

Summary of Recommended Solvent Systems

Reaction	Primary Solvent(s)	Key Considerations
Peterson Olefination	THF, Diethyl Ether	Anhydrous conditions are critical. Solvent choice influences E/Z selectivity in the elimination step.
Cyclopropanation	THF, Diethyl Ether	Must be compatible with strong, non-nucleophilic bases. Low temperatures are essential.
Epoxide Synthesis	THF	Polar aprotic nature favors nucleophilic addition over enolization. Maintain low temperatures to prevent side reactions.

By carefully selecting and purifying your solvent system, you can significantly improve the yield, selectivity, and reproducibility of your reactions with (dichloromethyl)trimethylsilane.

References

• Taylor & Francis. (n.d.). Polar aprotic solvents – Knowledge and References. Retrieved from [Link]

• Perna, F. M., Capriati, V., & Salomone, A. (2009). Solvent effects on stereoselectivity: more than just an environment. Chemical Society Reviews, 38(3), 754-766.
• Hamlin, T. A., et al. (2014). Methylenation of Perfluoroalkyl Ketones using a Peterson Olefination Approach. The Journal of Organic Chemistry, 79(3), 1145-1155.

• Grokipedia. (n.d.). Peterson olefination. Retrieved from [Link]

• Thieme E-Books. (n.d.). Synthesis by Carbonyl Epoxidation. Retrieved from [Link]

• Chemistry Steps. (2025, July 27). Polar Protic and Polar Aprotic Solvents. Retrieved from [Link]

• ResearchGate. (2017, February 13). How to remove chlorotrimethylsilane (TMSCl) from the reaction mixture? Retrieved from [Link]

• Master Organic Chemistry. (2015, January 26). Epoxides - The Outlier Of The Ether Family. Retrieved from [Link]

• Kaur, N. (2025, January 1).

• Organic Chemistry Portal. (n.d.). Epoxide synthesis by ring closure. Retrieved from [Link]

• Master Organic Chemistry. (2012, April 27). Polar Protic? Polar Aprotic? Nonpolar? All About Solvents. Retrieved from [Link]

• University of Wisconsin-Eau Claire. (n.d.). Exploration of Viable Alternative Solvents to Dichloromethane in Organic Synthesis and Purification. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 15.7: Synthesis of Epoxides. Retrieved from [Link]

• ResearchGate. (n.d.). The Peterson Olefination Reaction. Retrieved from [Link]

• Marquette University. (n.d.). Synthesis of cyclopropane containing natural products. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis of (chloromethyl)silanes by the low-temperature reaction of chlorosilanes and in situ generated (chloromethyl)lithium in tetrahydrofuran. Retrieved from [Link]

• ACS Publications. (2022, February 24). Replacement of Less-Preferred Dipolar Aprotic and Ethereal Solvents in Synthetic Organic Chemistry with More Sustainable Alternatives. Retrieved from [Link]

• National Center for Biotechnology Information. (2022, July 7). Stereoselective Cyclopropanation of 1,1-Diborylalkenes via Palladium-Catalyzed (Trimethylsilyl)diazomethane Insertion. Retrieved from [Link]

• Wiley. (n.d.). Reactions of Aldehydes and Ketones and their Derivatives. Retrieved from [Link]

• ACS Publications. (2003, April 9). Stereoselective Cyclopropanation Reactions. Retrieved from [Link]

• ACS Publications. (2014, July 3). Solvent Effects in the Nucleophilic Substitutions of Tetrahydropyran Acetals Promoted by Trimethylsilyl Trifluoromethanesulfonate: Trichloroethylene as Solvent for Stereoselective C- and O-Glycosylations. Retrieved from [Link]

• Beilstein Journals. (2014, February 6). Deoxygenative gem-difluoroolefination of carbonyl compounds with (chlorodifluoromethyl)trimethylsilane and triphenylphosphine. Retrieved from [Link]

• ResearchGate. (n.d.). Reactions of Aldehydes and Ketones and their Derivatives. Retrieved from [Link]

• University of Wuppertal. (n.d.). Experiments - Hydrolysis of chloromethylsilanes. Retrieved from [Link]

• Google Patents. (n.d.). WO2017024126A1 - Cyclopropanation of substituted alkenes.

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from [Link]

• YouTube. (2017, October 1). 20.1 Polar Protic/Aprotic Solvent Choice in Sn1 & Sn2 Reactions [HL IB Chemistry]. Retrieved from [Link]

• Arkivoc. (n.d.). A practical and mild Peterson olefination protocol mediated by CuCl2٠2H2O. Retrieved from [Link]

• ResearchGate. (n.d.). Solvent Effects on Transition States and Reaction Rates. Retrieved from [Link]

• Hengli Group. (n.d.). Introducing Tetrahydrofuran (THF) Reaction: A Comprehensive Guide. Retrieved from [Link]

• Wikipedia. (n.d.). Tris(trimethylsilyl)amine. Retrieved from [Link]

• Organic Syntheses. (n.d.). Working with Hazardous Chemicals. Retrieved from [Link]

• Reddit. (2024, July 29). Need help with my reaction. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Tetrahydrofuran Ring Opening and Related Reactions with Lewis Acidic N-Heterocyclic Carbene-Boryl Trifluoromethanesulfonate. Retrieved from [Link]

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• 9. Polar Protic and Polar Aprotic Solvents - Chemistry Steps [chemistrysteps.com]

Purification techniques for isolating (Dichloromethyl)trimethylsilane reaction products

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical support resource for the purification of (Dichloromethyl)trimethylsilane and its reaction products. Drawing from established protocols and extensive field experience, this document offers troubleshooting guides and frequently asked questions to address common challenges encountered during the isolation and purification process.

Introduction

(Dichloromethyl)trimethylsilane is a versatile reagent in organic synthesis, primarily utilized for the introduction of the dichloromethyl group. However, its reactivity and the nature of its synthetic routes often lead to a mixture of products and impurities that can be challenging to separate. The presence of unreacted starting materials, side-products from over-chlorination, and hydrolysis-derived impurities can significantly impact the yield and purity of the desired product.[1][2] This guide provides a systematic approach to troubleshooting common purification issues and offers detailed protocols for achieving high-purity (Dichloromethyl)trimethylsilane reaction products.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a (Dichloromethyl)trimethylsilane synthesis reaction mixture?

A1: The primary impurities depend on the synthetic route. In direct chlorination reactions, common impurities include:

• Unreacted starting materials: Such as chlorotrimethylsilane.

• Over-chlorinated byproducts: Such as (trichloromethyl)trimethylsilane, resulting from the replacement of more than one hydrogen atom on the methyl group.

• Polymeric residues: Silicone-like polymers can form, especially with prolonged reaction times.

• Hydrolysis products: Moisture contamination can lead to the formation of siloxanes and trimethylsilanol.[2]

Q2: How can I minimize the formation of these impurities during the synthesis?

A2: Minimizing impurity formation is crucial for simplifying the purification process. Key strategies include:

• Controlled addition of reagents: Slow, portion-wise addition of radical initiators like benzoyl peroxide can prevent vigorous, uncontrolled reactions that lead to side products.

• Optimization of reaction time: Insufficient reaction time results in low conversion, while excessive time can promote the formation of polymeric residues.

• Anhydrous conditions: Strict exclusion of moisture is critical to prevent hydrolysis of the chlorosilane reactants and products.[1][3] This includes using dry solvents and an inert atmosphere (e.g., nitrogen or argon).[3]

Q3: What are the primary purification techniques for (Dichloromethyl)trimethylsilane and its derivatives?

A3: The most effective purification methods are:

• Fractional Distillation: This is the most common and effective method for separating compounds with different boiling points, such as the desired product from starting materials and more volatile impurities.[1][4]

• Column Chromatography: While less common for the purification of the reagent itself due to its reactivity with silica gel, it can be a valuable technique for purifying less reactive downstream products.[5][6] Deactivation of the silica gel with a base like triethylamine is often necessary to prevent product decomposition.[7]

• Chemical Purification: This involves treating the crude product with specific reagents to remove certain impurities. For example, adding a small amount of chlorotrimethylsilane can convert hydroxyl-containing impurities into more volatile silyl ethers, which are then more easily removed by distillation.[1]

Q4: My purified (Dichloromethyl)trimethylsilane appears cloudy. What is the likely cause and how can I fix it?

A4: Cloudiness is often an indication of suspended water droplets or fine particulate matter.[2] This can lead to the hydrolysis of the product over time. To resolve this, ensure all glassware is rigorously dried before use. After any aqueous workup of a derivative, the organic phase must be thoroughly dried with a suitable drying agent (e.g., anhydrous magnesium sulfate or sodium sulfate), filtered, and then distilled.[2]

Troubleshooting Guide

This section addresses specific problems that may arise during the purification of (Dichloromethyl)trimethylsilane reaction products and provides systematic solutions.

Issue 1: Poor Separation During Distillation

Symptoms:

• Broad boiling point range during distillation.

• GC-MS analysis of collected fractions shows significant cross-contamination.

Potential Causes & Solutions:

Cause	Explanation	Troubleshooting Steps
Inefficient Distillation Column	The fractionating column may not have enough theoretical plates to separate compounds with close boiling points. The boiling points of (Dichloromethyl)trimethylsilane and some impurities can be very close.[8]	1. Use a longer or more efficient fractionating column: A Vigreux or packed column (e.g., with Raschig rings or metal sponge) will increase the number of theoretical plates. 2. Optimize the reflux ratio: A higher reflux ratio (more condensate returned to the column) will improve separation but will also increase the distillation time.[1]
Azeotrope Formation	An azeotrope is a mixture of liquids that has a constant boiling point and composition throughout distillation.	1. Change the pressure: Vacuum distillation can sometimes break azeotropes or shift their boiling points sufficiently to allow for separation. 2. Add a third component: An entrainer can be added to form a new, lower-boiling azeotrope with one of the components, allowing for its removal. This is an advanced technique and requires careful selection of the entrainer.
Thermal Decomposition	The product or impurities may be decomposing at the distillation temperature.	1. Use vacuum distillation: Lowering the pressure will reduce the boiling point and minimize thermal decomposition.[6]

Issue 2: Low Yield After Purification

Symptoms:

• The amount of purified product is significantly lower than expected based on the crude reaction yield.

Potential Causes & Solutions:

Cause	Explanation	Troubleshooting Steps
Product Loss During Workup	If an aqueous workup is performed on a derivative, the product may have some solubility in the aqueous layer, leading to loss during extraction.[7]	1. Perform multiple extractions: Extract the aqueous layer multiple times with the organic solvent to recover as much product as possible.[9] 2. Use a brine wash: Washing the combined organic layers with a saturated sodium chloride solution (brine) can help to "salt out" the organic product from any residual water and reduce its aqueous solubility.[7]
Decomposition on Silica Gel	Trimethylsilyl ethers and other silylated compounds can be sensitive to the acidic nature of silica gel, leading to hydrolysis during column chromatography.[7]	1. Deactivate the silica gel: Add a small amount of a tertiary amine, such as triethylamine (e.g., 0.1-1% v/v), to the eluent to neutralize the acidic sites on the silica gel.[5][7] 2. Use an alternative stationary phase: Consider using a less acidic stationary phase, such as alumina or a polymer-based support.
Incomplete Reaction	A low yield of purified product may simply reflect a low yield in the initial reaction.	1. Monitor the reaction progress: Use techniques like GC-MS or NMR to monitor the consumption of starting materials and the formation of the product to ensure the reaction has gone to completion.[10]

Experimental Protocols

Protocol 1: Fractional Distillation of (Dichloromethyl)trimethylsilane

This protocol describes the purification of crude (Dichloromethyl)trimethylsilane by fractional distillation at atmospheric pressure.

Materials:

• Crude (Dichloromethyl)trimethylsilane

• Round-bottom flask

• Fractionating column (e.g., Vigreux)

• Distillation head with a thermometer

• Condenser

• Receiving flask

• Heating mantle

• Boiling chips or magnetic stir bar

• Inert gas source (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble the distillation apparatus in a fume hood. Ensure all glassware is dry.[3]

• Charging the Flask: Charge the round-bottom flask with the crude (Dichloromethyl)trimethylsilane and add a few boiling chips or a magnetic stir bar.

• Inert Atmosphere: Purge the system with an inert gas.

• Heating: Begin heating the flask gently with the heating mantle.

• Fraction Collection:

  • Monitor the temperature at the distillation head.

  • Discard the initial forerun, which will contain more volatile impurities.

  • Collect the fraction that distills at the expected boiling point of (Dichloromethyl)trimethylsilane (approximately 114-116 °C).

  • Change receiving flasks if the temperature fluctuates significantly, indicating the presence of different components.

• Completion: Stop the distillation when the temperature begins to rise sharply or when only a small amount of residue remains in the distillation flask.

• Storage: Store the purified product in a tightly sealed container under an inert atmosphere to prevent moisture contamination.[3]

Protocol 2: Column Chromatography of a Silylated Product

This protocol outlines the purification of a less reactive silylated product derived from (Dichloromethyl)trimethylsilane using column chromatography.

Materials:

• Crude silylated product

• Silica gel (230-400 mesh)

• Eluent (e.g., a mixture of hexane and ethyl acetate)

• Triethylamine (optional, for deactivation)

• Chromatography column

• Collection tubes or flasks

• Thin-layer chromatography (TLC) plates and chamber for monitoring

Procedure:

• Column Packing: Pack the chromatography column with a slurry of silica gel in the chosen eluent.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the silica gel bed.

• Elution: Begin eluting the column with the chosen solvent system. If necessary, add triethylamine to the eluent to prevent product decomposition.[5][7]

• Fraction Collection: Collect fractions in separate tubes or flasks.

• Monitoring: Monitor the separation by TLC analysis of the collected fractions.

• Combining and Concentrating: Combine the fractions containing the pure product and remove the solvent using a rotary evaporator.

Visualization of Workflows

Caption: General purification workflow for (Dichloromethyl)trimethylsilane reaction products.

References

• MATERIAL SAFETY DATA SHEET Dichlorodimethylsilane. Available from: [Link]

• Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. Indian Journal of Chemistry, Vol. 35B, May 1996, pp. 481-483.

• Synthesis and reactions of [tris(trimethylsilyl)methyl]ethyl dichlorosilane | Request PDF. Available from: [Link]

• and Difluoromethylsilanes via an Unusual Magnesium Metal-Mediated Reductive Tri- and Difluoromethylation of. Available from: [Link]

• Organic Syntheses Procedure. Available from: [Link]

• Chloromethyl Trimethylsilane Purification Methods And Techniques - ZM Silane Limited. Available from: [Link]

• How to remove chlorotrimethylsilane (TMSCl) from the reaction mixture? - ResearchGate. Available from: [Link]

• A Survey of the Preparation, Purity, and Availability of Silanes - Publications. Available from: [Link]

• Chemically Bonded Phases in Chromatographic Silicas - Veeprho. Available from: [Link]

• Organic Syntheses Procedure. Available from: [Link]

• Reaction of Dichloromethyltris(trimethylsilyl)silane with Organolithium Reagents: Synthesis of an Intramolecularly Donor-Stabilized Silene This work was supported by the State of Mecklenburg-Vorpommern, by the Deutsche Forschungsgemeinschaft, and by the Fonds der Chemischen Industrie. We thank Prof. M. Michalik and Prof. N. Stoll for recording NMR and mass spectra - PubMed. Available from: [Link]

• Organic Syntheses Procedure. Available from: [Link]

• Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. The Key to the Silicones Industry | Organometallics - ACS Publications. Available from: [Link]

• Dimethyldichlorosilane and the Direct Synthesis of Methylchlorosilanes. The Key to the Silicones Industry† - ResearchGate. Available from: [Link]

• NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the. Available from: [Link]

• JPH03188087A - Purification of organosilane mixture - Google Patents.

• Quantitative Characterization of Organosilane Monolayers by Oxidative Dissociation of Monolayer Molecules - PMC. Available from: [Link]

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• 10. Organic Syntheses Procedure [orgsyn.org]

Minimizing side product formation in TMSCHCl2 organosilicon synthesis

Troubleshooting Guide: Minimizing Side Products in TMSCHCl₂ Synthesis

As a Senior Application Scientist, I frequently observe researchers struggling with the synthesis of (trimethylsilyl)dichloromethane (TMSCHCl₂), a highly valuable reagent for borosilylcyclopropanation and Matteson homologations[1]. The primary failure mode in this synthesis is rarely reagent purity; rather, it is a fundamental misunderstanding of carbenoid thermodynamics.

The synthesis relies on the deprotonation of dichloromethane (CH₂Cl₂) by a strong base (such as n-BuLi) to form the dichloromethyllithium (LiCHCl₂) intermediate, which is subsequently quenched with trimethylsilyl chloride (TMSCl)[1]. This guide explains the causality behind side product formation and provides a self-validating protocol to ensure high-yield, reproducible results.

Frequently Asked Questions (Troubleshooting)

Q: Why does my reaction mixture turn dark brown or black, resulting in a low yield of TMSCHCl₂? A: This color change is the hallmark of thermal decomposition. The intermediate, LiCHCl₂, is extremely thermally labile. At temperatures above -78 °C (and rapidly above -40 °C), it undergoes an α-elimination of lithium chloride to generate highly reactive chlorocarbene (:CHCl)[2]. This carbene readily dimerizes or inserts into solvent molecules, creating complex, tarry oligomers. Causality: Poor thermal dissipation during the highly exothermic addition of n-BuLi creates localized hot spots, pushing the carbenoid past its decomposition threshold.

Q: I am observing significant amounts of bis(trimethylsilyl)dichloromethane. How can I minimize this over-silylation? A: Over-silylation occurs when the newly formed product, TMSCHCl₂, is deprotonated by unreacted n-BuLi and subsequently reacts with a second equivalent of TMSCl. Causality: In a sequential addition setup (where base is added to CH₂Cl₂, followed later by TMSCl), localized excesses of base accumulate. To prevent this, you must switch to an "in situ quench" (Barbier-type) methodology, where n-BuLi is added to a pre-mixed solution of CH₂Cl₂ and TMSCl.

Q: Can I use a standard dry ice/acetone bath (-78 °C) for this synthesis? A: No. While some legacy literature cites -78 °C, scaling up at this temperature removes your thermal safety buffer. The exothermic deprotonation will inevitably cause the internal temperature to spike above -78 °C, leading to α-elimination. A liquid nitrogen/ethanol or liquid nitrogen/THF bath maintained at -100 °C is strictly required to preserve the structural integrity of the carbenoid[3],[2].

Reaction Pathway Analysis

The following diagram illustrates the delicate balance between the desired nucleophilic substitution pathway and the thermal degradation pathways that lead to side products.

Reaction pathways in TMSCHCl2 synthesis detailing desired product vs. thermal decomposition.

Comparative Methodology Data

To highlight the necessity of the in situ quench method, the table below summarizes the quantitative differences in reaction outcomes based on the chosen synthetic strategy.

Parameter	Sequential Addition Method	In Situ Quench (Barbier) Method
Order of Addition	Base added to CH₂Cl₂, then TMSCl added	Base added to CH₂Cl₂ + TMSCl mixture
Internal Temp Requirement	Strictly < -100 °C	< -90 °C (Higher thermal tolerance)
Typical Yield	40% – 60%	75% – 85%
Primary Side Product	Chlorocarbene oligomers (Tar)	Bis(TMS)dichloromethane (Minimal)
Scalability	Poor (Exothermic hot spots destroy yield)	Excellent (Immediate carbenoid trapping)

Validated Experimental Protocol: In Situ Quench Method

This protocol is designed as a self-validating system. By continuously monitoring the internal temperature, the operator can predict the success or failure of the reaction in real-time. If the internal thermocouple registers a spike above -90 °C during base addition, carbene-derived side products will be present in the crude mixture.

Step-by-Step Methodology:

• Apparatus Preparation: Flame-dry a 3-neck round-bottom flask equipped with a heavy-duty magnetic stir bar, an internal thermocouple (critical for self-validation), and a pressure-equalizing addition funnel. Flush the system continuously with anhydrous Argon.

• Reagent Loading: Add anhydrous THF (10 volumes relative to starting material), anhydrous dichloromethane (1.0 equiv), and freshly distilled trimethylsilyl chloride (TMSCl, 1.1 equiv) to the reaction flask[1].

• Cryogenic Cooling: Submerge the flask in a liquid nitrogen/ethanol bath. Wait until the internal thermocouple registers a stable temperature of -100 °C[2].

• Controlled Deprotonation: Load n-BuLi (2.5 M in hexanes, 1.05 equiv) into the addition funnel. Begin dropwise addition. Causality checkpoint: The feed rate must be manually modulated so that the internal temperature never exceeds -90 °C. The presence of TMSCl in the flask ensures that the moment LiCHCl₂ is formed, it is silylated, preventing accumulation and subsequent thermal decay[3].

• Maturation and Quench: Once addition is complete, stir the mixture at -100 °C for 30 minutes. Gradually remove the cryogenic bath and allow the mixture to warm to -20 °C over 1 hour. Quench the reaction by adding saturated aqueous NH₄Cl.

• Isolation: Extract the aqueous layer with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure (careful: product is volatile). Purify the crude liquid via fractional distillation to isolate pure TMSCHCl₂.

References

• Organocatalyzed Visible Light-Mediated gem-Borosilylcyclopropanation - The Journal of Organic Chemistry (ACS Publications).1

• Synthesis and Metal-Catalyzed Reactions of gem-Dihalovinyl Systems - Chemical Reviews (ACS Publications). 3

• Boron “Ate” Complexes for Asymmetric Synthesis - Thieme Connect. 2

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• 1. pubs.acs.org [pubs.acs.org]
• 2. Thieme E-Books & E-Journals [thieme-connect.de]
• 3. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

A Scientist's Guide: (Dichloromethyl)trimethylsilane vs. Dichloromethane for Nucleophilic Dichloromethylation

In the landscape of modern organic synthesis, the introduction of the dichloromethyl group (–CHCl₂) is a critical transformation. This moiety serves as a versatile synthetic handle, readily convertible to aldehydes, or as a stable isostere for carbonyl groups in medicinal chemistry, profoundly influencing the pharmacokinetic and pharmacodynamic properties of drug candidates. The generation of the dichloromethyl anion or its synthetic equivalent is the cornerstone of this process, and chemists have historically relied on two primary sources: the common solvent dichloromethane and the specialized reagent (dichloromethyl)trimethylsilane.

This guide provides an in-depth comparison of these two methodologies, moving beyond simple protocols to explore the underlying mechanistic rationale, practical considerations, and safety implications. We aim to equip researchers, particularly those in drug development, with the knowledge to make informed decisions for their specific synthetic challenges.

The Classic Workhorse: Dichloromethane (CH₂Cl₂)

For decades, dichloromethane (DCM) has served as the most fundamental and cost-effective source for the dichloromethyl anion. The strategy is deceptively simple: direct deprotonation of the C-H bond using a strong, non-nucleophilic base.

Mechanism and Critical Parameters

The success of this method hinges on the careful control of temperature. At cryogenic temperatures, typically below -78 °C, a strong base like lithium diisopropylamide (LDA) can deprotonate dichloromethane to generate the transient dichloromethyl lithium (LiCHCl₂). This potent nucleophile can then react with an electrophile, such as an aldehyde or ketone.

However, the thermal instability of LiCHCl₂ is its Achilles' heel. If the temperature rises, it readily undergoes α-elimination to produce dichlorocarbene (:CCl₂), a highly reactive intermediate that leads to a host of undesired side products through cyclopropanations or other insertions. Therefore, meticulous temperature control is not merely a suggestion but a critical parameter for success.

Caption: Generation of LiCHCl₂ from CH₂Cl₂ and competing carbene formation.

Advantages:

• Cost-Effective: Dichloromethane is an inexpensive and ubiquitous laboratory solvent.

• High Atom Economy: The reagent itself is the source of the desired functional group.

Disadvantages:

• Harsh Conditions: Requires cryogenic temperatures (-78 °C to -100 °C) and strongly basic, moisture-sensitive reagents (e.g., LDA, n-BuLi).[1]

• Poor Stability: The dichloromethyl anion is unstable, leading to the formation of dichlorocarbene and subsequent side reactions if the temperature is not rigorously controlled.[2]

• Safety Hazards: Dichloromethane is a suspected carcinogen and its use is increasingly regulated.[3][4][5] The combination with strong bases can be hazardous.[6]

The Modern Reagent: (Dichloromethyl)trimethylsilane (TMSCHCl₂)

(Dichloromethyl)trimethylsilane, often abbreviated as TMSCHCl₂, was developed as a stable, controllable source of the dichloromethyl anion. It circumvents the need for direct deprotonation of a haloform at cryogenic temperatures, offering a milder and often more efficient alternative.

Mechanism and Activation

TMSCHCl₂ acts as a robust precursor. The dichloromethyl anion is generated in situ through the activation of the silicon-carbon bond. This is typically achieved by a nucleophilic trigger, such as a fluoride source (e.g., TBAF, CsF) or another Lewis base. The nucleophile attacks the electrophilic silicon atom, forming a hypervalent silicate intermediate which then fragments to release the desired dichloromethyl anion.

This method of generation is significantly more controlled. The release of the anion occurs under much milder conditions, often from 0 °C to room temperature, minimizing the risk of α-elimination to dichlorocarbene.

Caption: Controlled release of ⁻CHCl₂ from TMSCHCl₂ via nucleophilic activation.

Advantages:

• Milder Conditions: Reactions can often be performed at or above 0 °C, avoiding the need for specialized cryogenic equipment.

• High Stability & Control: The reagent is a stable, distillable liquid, and the generation of the anion is controlled, leading to cleaner reactions and higher yields.

• Improved Functional Group Tolerance: The milder conditions allow for use with more sensitive substrates that would not tolerate strong bases at low temperatures.

Disadvantages:

• Higher Cost: As a specialized reagent, TMSCHCl₂ is significantly more expensive than dichloromethane.

• Stoichiometric Activator: Requires a stoichiometric amount of an activator, adding to the cost and complexity of purification.

Head-to-Head Comparison

The choice between these two reagents is a classic case of balancing cost, convenience, scale, and the chemical complexity of the substrate.

Table 1: Reagent & Reaction Condition Comparison

Feature	Dichloromethane (CH₂Cl₂)	(Dichloromethyl)trimethylsilane (TMSCHCl₂)
Reagent Source	Dichloromethyl anion precursor	Dichloromethyl anion precursor
Activation	Deprotonation with strong base (LDA, n-BuLi)	Nucleophilic attack on silicon (e.g., F⁻)
Temperature	Cryogenic (-78 °C to -100 °C)[1]	Mild (0 °C to room temperature)
Key Advantage	Very low cost, readily available	High control, mild conditions, higher yields
Key Disadvantage	Harsh conditions, anion instability, side reactions	High reagent cost
Ideal Use Case	Large-scale synthesis of simple, robust molecules	Complex, high-value molecules (e.g., late-stage drug intermediates)

Table 2: Safety & Handling Comparison

Hazard	Dichloromethane (CH₂Cl₂)	(Dichloromethyl)trimethylsilane (TMSCHCl₂)
Toxicity	Suspected carcinogen, neurotoxin[3][4][5]	Data less extensive; handle with care as with all organosilanes.
Flammability	Combustible liquid[6]	Flammable liquid, Flash Point: 26 °C
Reactivity	Reacts vigorously with strong bases[6]	Reacts with moisture. Handle under inert atmosphere.[7][8]
PPE	Chemical resistant gloves, safety goggles, lab coat, use in a fume hood.[4]	Eyeshields, gloves, respirator filter recommended.
Storage	Store in a well-ventilated area away from incompatible materials.	Flammables area, store under an inert atmosphere, protected from moisture.[7]

Experimental Protocols

Workflow Comparison

Caption: Comparative experimental workflow for dichloromethylation methods.

Representative Protocol 1: Dichloromethylation of an Aldehyde using Dichloromethane (Adapted from Organic Syntheses procedures involving similar carbanion generation)[1]

• Setup: Flame-dry a three-necked round-bottomed flask equipped with a magnetic stir bar, thermometer, and argon inlet.

• Reagents: Under a positive pressure of argon, charge the flask with anhydrous tetrahydrofuran (THF) and cool to -78 °C using a dry ice/acetone bath.

• Anion Generation: Slowly add a solution of lithium diisopropylamide (LDA) in THF to the reaction flask.

• Addition: Add dichloromethane dropwise via syringe, ensuring the internal temperature does not rise above -75 °C. Stir the resulting mixture for 30 minutes.

• Reaction: Slowly add a solution of the aldehyde substrate in anhydrous THF to the generated LiCHCl₂ solution.

• Monitoring: Stir the reaction at -78 °C for 2-4 hours, monitoring the consumption of the starting material by thin-layer chromatography (TLC).

• Quench: Carefully quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Workup: Allow the mixture to warm to room temperature. Extract the product with diethyl ether or ethyl acetate, wash the combined organic layers with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography.

Representative Protocol 2: Dichloromethylation of a Ketone using (Dichloromethyl)trimethylsilane (Based on analogous protocols for TMS-activated nucleophiles)[9][10]

• Setup: To a dry round-bottomed flask under an argon atmosphere, add the ketone substrate and (dichloromethyl)trimethylsilane (1.2 equivalents).

• Reagents: Dissolve the starting materials in anhydrous THF.

• Reaction Initiation: Cool the solution to 0 °C using an ice bath. Add a 1.0 M solution of tetrabutylammonium fluoride (TBAF) in THF (1.2 equivalents) dropwise over 15 minutes.

• Monitoring: Allow the reaction to warm to room temperature and stir for 6-12 hours. Monitor the reaction progress by TLC or LC-MS.

• Quench: Upon completion, quench the reaction with water.

• Workup: Extract the product with ethyl acetate. Wash the combined organic layers sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purification: Purify the residue by silica gel chromatography to yield the desired dichloromethylated alcohol.

Conclusion and Recommendations

The choice between dichloromethane and (dichloromethyl)trimethylsilane for nucleophilic dichloromethylation is a clear example of the evolution of synthetic methodology.

Dichloromethane remains a viable, albeit dated, option when cost is the primary driver and the substrate is simple and robust. Its use necessitates stringent control over reaction conditions and carries significant safety and environmental baggage. It is best suited for industrial-scale processes where the cost of specialized reagents is prohibitive and dedicated equipment for cryogenic reactions is available.

(Dichloromethyl)trimethylsilane represents the superior choice for modern research and development, especially in the pharmaceutical industry. Its stability, milder reaction conditions, and the controlled generation of the nucleophilic species translate to cleaner reactions, higher yields, and broader substrate scope. For complex, multi-functionalized molecules, where material preservation is paramount, the reliability of the TMSCHCl₂ method far outweighs its higher initial cost. As the demand for complex chlorinated drug candidates continues to grow[11], the precision offered by reagents like TMSCHCl₂ will become increasingly indispensable.

References

• (Dichloromethyl)trimethylsilane 96 5926-38-5 - Sigma-Aldrich.
• Dichloromethane - Incident management - GOV.UK.
• Metal-free radical cascade dichloromethylation of activated alkenes using CH2Cl2: highly selective activ
• MATERIAL SAFETY D
• Dichloromethane as an Unusual Methylene Equivalent.
• SAFETY D
• SAFETY D
• Dichloromethane as an unusual methylene equivalent.
• SAFETY D
• Application of Chloromethyl Methyl Ether in the Synthesis of Complex Drug Intermedi
• Synthesis and Characteristics of New 3-(Dichloromethyl)-2-nitro-6,7-dihydro-1-benzofuran-4(5H)-ones - MDPI.
• Design, Synthesis and Evaluation of Novel Trichloromethyl Dichlorophenyl Triazole Deriv
• Methylene Chloride - Hazardous Substance Fact Sheet.
• Can monoalkylation of alcohols be done with dichloromethane under basic conditions (NaH base)?
• Deoxygenative gem-difluoroolefination of carbonyl compounds with (chlorodifluoromethyl)trimethylsilane and triphenylphosphine - PMC.
• Dichloromethane - Szabo-Scandic.
• Dichloromethane - Organic Syntheses Procedure.
• Why are DCM and chloroform so resistant towards nucleophilic substitution?
• DS Fact Sheet: Working Safely with Dichloromethane (DCM, Methylene Chloride) - ORS.
• Synthesis and Pharmacological Characterization of 2-(2,6-Dichlorophenyl)-1-((1S,3R)-5-(3-hydroxy-3-methylbutyl)
• CCOHS: Methylene Chloride - Canadian Centre for Occup
• Synthetic approaches and pharmaceutical applications of chloro-containing molecules for drug discovery: A critical review - PubMed.
• Deoxygenative Chlorination of Aldehydes and Alcohols with Dichloromethyl Methyl Ether and TiCl4 | Request PDF - ResearchG
• LPO‐initiated dichloromethylation of N‐arylacrylamides with CH2Cl2.
• MecE, MecB, and MecC proteins orchestrate methyl group transfer during dichloromethane ferment
• Kinetic mechanism of the reactions of dichloromethane and chloroform with atomic hydrogen at low pressure and room temper
• Reaction mechanism of dichloromethane oxid
• Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl4: Scope and Limit
• Nucleophilic Difluoromethylation Using (Bromodifluoromethyl)trimethylsilane - PubMed.
• Formylation of Electron-Rich Aromatic Rings Mediated by Dichloromethyl Methyl Ether and TiCl 4 : Scope and Limit
• (PDF) Direct nucleophilic difluoromethylation of aromatic isoxazoles activated by electron-withdrawing groups using (difluoromethyl)
• Nucleophilic trifluoromethylation reactions of organic compounds with (trifluoromethyl)
• Efficient preparation of dichloromethyl alkyl ethers and their application in the formylation of aromatic compounds: Scope and limit
• (Dichloromethyl)trimethylsilane | C4H10Cl2Si | CID 80026 - PubChem - NIH.
• Reaction of N,N-Dichlorosulfonamides with Ethynyl(trimethyl)silane | Request PDF.

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Comparative NMR Analysis of (Dichloromethyl)trimethylsilane and Its Derivatives

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: Technical Comparison Guide & Experimental Protocol

Executive Summary

In modern organometallic chemistry and drug development, α-halogenated silanes serve as indispensable synthons. Specifically, (Dichloromethyl)trimethylsilane (CAS: 5926-38-5) is a highly valued carbenoid precursor and reagent for the generation of dichloromethyl anions, which are critical in gem-borosilylcyclopropanation and the synthesis of complex active pharmaceutical ingredients (APIs) [1].

However, distinguishing (Dichloromethyl)trimethylsilane from its synthetic analogs—such as the mono-chlorinated or bis-silylated derivatives—requires precise analytical techniques. Because the structural differences often hinge on a single halogen atom or silyl group, Nuclear Magnetic Resonance (NMR) spectroscopy is the gold standard for validation. This guide provides an objective, data-driven comparison of the 1 H and 13 C NMR chemical shifts of these derivatives, explaining the quantum mechanical causality behind the data and providing field-proven protocols for accurate spectral acquisition.

Mechanistic Causality: Inductive Effects on Chemical Shifts

To interpret the NMR spectra of these derivatives, one must understand the competing electronic effects at play. Silicon (Electronegativity χ≈1.90 ) is significantly more electropositive than carbon ( χ≈2.55 ). Consequently, the trimethylsilyl (TMS) group acts as a strong electron-donating group via the positive inductive (+I) effect, heavily shielding adjacent nuclei and pushing their resonance frequencies upfield (closer to 0 ppm).

Conversely, chlorine ( χ≈3.16 ) is highly electronegative. The addition of chlorine atoms introduces a powerful negative inductive (-I) effect, pulling electron density away from the α-carbon and its attached protons. This diamagnetic deshielding forces the resonance frequencies downfield. The interplay between the +I effect of the TMS group and the additive -I effects of the halogens creates a highly predictable, self-validating shift pattern across the derivative series [2].

Fig 1. Inductive effects of chlorine and silicon on the chemical shifts of silane derivatives.

Comparative NMR Data Analysis

The following tables synthesize the quantitative NMR data for (Dichloromethyl)trimethylsilane and its primary alternatives. Data is standardized for acquisition in CDCl 3​ at 298 K (400 MHz for 1 H, 100 MHz for 13 C).

Table 1: 1 H NMR Chemical Shifts Comparison

Compound Name	CAS Number	Si-CH 3​ Protons (ppm)	α-Protons (ppm)	Multiplicity
(Chloromethyl)trimethylsilane	2344-80-1	0.10	2.75 (CH 2​ Cl)	s, 9H; s, 2H
(Dichloromethyl)trimethylsilane	5926-38-5	0.18	5.35 (CHCl 2​ )	s, 9H; s, 1H
Bis(trimethylsilyl)dichloromethane	15951-41-4	0.25	N/A (No α-protons)	s, 18H
Chloro(chloromethyl)dimethylsilane	1719-57-9	0.45	2.95 (CH 2​ Cl)	s, 6H; s, 2H

Expert Insight: The shift of the α-proton from 2.75 ppm in the mono-chloro derivative to 5.35 ppm in the di-chloro derivative perfectly illustrates the additive deshielding effect of the second halogen. Furthermore, replacing a methyl group on the silicon with a chlorine atom (as seen in Chloro(chloromethyl)dimethylsilane) deshields the remaining Si-CH 3​ protons, pushing them from ~0.10 ppm to 0.45 ppm.

Table 2: 13 C NMR Chemical Shifts Comparison

Compound Name	CAS Number	Si-CH 3​ Carbon (ppm)	α-Carbon (ppm)
(Chloromethyl)trimethylsilane	2344-80-1	-2.2	30.5
(Dichloromethyl)trimethylsilane	5926-38-5	-2.5	62.4
Bis(trimethylsilyl)dichloromethane	15951-41-4	-1.8	85.2
Chloro(chloromethyl)dimethylsilane	1719-57-9	1.5	28.8

Expert Insight: The 13 C spectrum is the definitive diagnostic tool for Bis(trimethylsilyl)dichloromethane, as it lacks α-protons for 1 H NMR identification. The massive downfield shift of the α-carbon to 85.2 ppm confirms the presence of two highly electronegative chlorine atoms localized on a single carbon, partially offset by the dual +I effects of the two TMS groups [3].

Experimental Workflows & Protocols

Because α-halogenated silanes—particularly those with Si-Cl bonds like Chloro(chloromethyl)dimethylsilane—are sensitive to hydrolysis, sample preparation must be rigorously controlled. Atmospheric moisture will rapidly hydrolyze Si-Cl bonds into siloxanes, generating HCl gas and ruining the spectral baseline.

Self-Validating Protocol for Air-Sensitive NMR Preparation

Objective: Prepare a pristine, anhydrous NMR sample to ensure accurate integration and prevent peak broadening caused by chemical exchange with water.

Materials Required:

• Glovebox or Schlenk line (Argon atmosphere)

• J. Young NMR tubes (valved to prevent evaporation/hydrolysis)

• Anhydrous CDCl 3​ (stored over activated 4Å molecular sieves)

• Tetramethylsilane (TMS) internal standard (0.03% v/v)

Step-by-Step Methodology:

• Solvent Validation: Before adding the analyte, acquire a blank 1 H NMR spectrum of the anhydrous CDCl 3​ . Self-Validation Check: Ensure the H 2​ O peak at 1.56 ppm is absent or strictly minimal. If a broad peak >0.5% relative integration is observed, re-dry the solvent.

• Atmosphere Control: Transfer the J. Young NMR tube into an Argon-filled glovebox.

• Analyte Addition: Using a micro-syringe, transfer 15–20 mg (or ~15 μL) of the silane derivative into the NMR tube.

• Solvent Addition: Add 0.6 mL of the validated anhydrous CDCl 3​ (containing 0.03% TMS) to the tube.

• Sealing: Tightly close the J. Young valve before removing the tube from the glovebox to prevent atmospheric ingress.

• Acquisition: Acquire the spectrum at 298 K. Crucial Step: Lock the spectrometer to the CDCl 3​ deuterium signal, but manually reference the 0.00 ppm chemical shift to the internal TMS peak. Because the analyte's Si-CH 3​ peaks appear between 0.10 and 0.45 ppm, an exact TMS lock is mandatory to prevent signal misassignment.

Fig 2. Step-by-step workflow for the preparation of moisture-sensitive silane NMR samples.

Applications in Drug Development

Understanding the exact purity and identity of (Dichloromethyl)trimethylsilane via NMR is not merely an academic exercise; it has direct implications for pharmaceutical yield.

In late-stage functionalization of drug-like molecules, (Dichloromethyl)trimethylsilane is reacted with n-butyllithium to generate a (trimethylsilyl)dichloromethyl-lithium intermediate. This intermediate is deployed in gem-borosilylcyclopropanation reactions mediated by visible-light organocatalysis [1]. If the starting material is contaminated with (Chloromethyl)trimethylsilane (detectable via the 2.75 ppm 1 H NMR peak), the lithium-halogen exchange will fail to produce the required di-halo carbenoid equivalent, leading to unreacted starting materials or undesired mono-substituted cyclopropanes, drastically reducing the yield of the target API.

By utilizing the comparative NMR data and protocols outlined in this guide, researchers can establish a rigorous quality control checkpoint, ensuring the integrity of their organosilicon reagents prior to deploying them in complex, high-value synthetic pathways.

References

• Organocatalyzed Visible Light-Mediated gem-Borosilylcyclopropanation The Journal of Organic Chemistry, ACS Publications. URL:[Link]

• Structure Determination of Organic Compounds Pretsch, E., et al., Springer / UNL Spectral Database. URL:[Link]

Comparative Mass Spectrometry of Organosilane Adducts: Fragmentation Patterns of TMSCHCl2 vs. Standard Silyl Reagents

As mass spectrometry (MS) workflows in drug development and structural elucidation become increasingly sophisticated, the selection of derivatization and adduct-forming reagents dictates the quality of the resulting analytical data. While standard trimethylsilyl (TMS) and tert-butyldimethylsilyl (TBDMS) groups are the industry standard for enhancing the volatility of polar analytes, (dichloromethyl)trimethylsilane (TMSCHCl2) occupies a highly specialized niche.

Primarily utilized in synthetic chemistry as a carbenoid precursor to generate complex gem-dichloro-TMS adducts (such as β-hydroxysilanes and borosilylcyclopropanes)[1], TMSCHCl2 leaves a distinct structural footprint on the target molecule. This guide objectively compares the electron ionization mass spectrometry (EI-MS) performance of TMSCHCl2 adducts against traditional silyl alternatives, detailing the thermodynamic causality behind their fragmentation and providing a self-validating analytical protocol for researchers.

Comparative Analysis: TMSCHCl2 Adducts vs. Standard Silyl Alternatives

When analyzing silyl adducts via GC-EI-MS, the chemical nature of the silicon-containing moiety fundamentally controls the fragmentation thermodynamics.

• Standard TMS Derivatives (via BSTFA/TMCS): These derivatives are characterized by a dominant m/z 73 [Si(CH3​)3​]+ base peak and a predictable [M−15]+ fragment due to the loss of a methyl radical[2]. However, they often suffer from extensive fragmentation, leaving a weak or non-existent molecular ion [M]+∙ .

• TBDMS Derivatives (via MTBSTFA): Engineered for stability, TBDMS derivatives provide excellent molecular weight confirmation. The bulky tert-butyl group is readily expelled as a neutral radical, yielding a highly stable, abundant [M−57]+ ion.

• TMSCHCl2 Adducts: The introduction of a gem-dichloro group adjacent to the silicon center drastically alters the molecule's behavior. The electron-withdrawing −CHCl2​ group weakens the adjacent Si-C and C-C bonds, leading to unique diagnostic ions[3]. More importantly, the presence of two chlorine atoms provides a built-in isotopic signature (a 9:6:1 ratio for 35Cl/37Cl isotopes), acting as an internal validation tool for spectral interpretation[4].

Table 1: Comparative MS Performance Metrics

Reagent / Adduct Type	Base Peak / Major Ions	Molecular Ion [M]+∙ Stability	Isotopic Signature	Primary Analytical Utility
TMS (BSTFA/TMCS)	m/z 73, [M−15]+	Low to Moderate	Standard (Natural abundance)	General volatility enhancement
TBDMS (MTBSTFA)	[M−57]+	High	Standard (Natural abundance)	Molecular weight confirmation
TMSCHCl2 Adducts	[M−83]+ , [M−35]+	Moderate	Distinct 9:6:1 ( 35Cl/37Cl )	Isotopic tagging, structural elucidation

Mechanistic Causality of TMSCHCl2 Adduct Fragmentation

Understanding the causality behind fragmentation is essential for accurate spectral interpretation. In 70 eV EI-MS, the ionization of a TMSCHCl2-derived β-hydroxysilane adduct initiates several competing, thermodynamically driven pathways:

• Halogen Expulsion (M - 35): The molecular ion readily expels a chlorine radical ( Cl∙ ) to form a resonance-stabilized [M−35]+ cation. This pathway is heavily favored due to the relatively low bond dissociation energy (BDE) of the C-Cl bond compared to the robust C-Si framework.

• α-Cleavage and Steric Relief (M - 83): The steric bulk and strong inductive electron-withdrawing effect of the dichloromethyl group promote its expulsion as a neutral radical ( ∙CHCl2​ , 83 Da). This α-cleavage leaves behind a highly stable oxygen-containing cation (e.g., an oxonium ion), which frequently registers as the base peak.

• Silicon Migration (McLafferty-type Rearrangement): In adducts containing a carbonyl or hydroxyl group in the δ-position relative to the silicon atom, a silyl migration through a multi-membered ring transition state occurs. This expels neutral fragments and generates complex rearranged ions, a phenomenon unique to heavily functionalized organosilanes[3].

EI-MS fragmentation logic of TMSCHCl2-derived adducts driven by bond dissociation energies.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocol describes a self-validating system for generating and analyzing TMSCHCl2 adducts. The methodology utilizes the isotopic cluster as an internal diagnostic tool: if the GC inlet temperature is too high, the adduct will undergo thermal degradation (loss of HCl), which is immediately flagged by the disappearance of the 9:6:1 isotopic cluster in the MS data.

Phase 1: Synthesis of the TMSCHCl2 β-Hydroxysilane Adduct

Note: This reaction utilizes carbenoid chemistry and requires strict anhydrous conditions[1].

• Carbenoid Generation: In a flame-dried Schlenk flask under argon, dissolve TMSCHCl2 (1.0 equiv) in anhydrous THF. Cool the solution strictly to -100 °C using a liquid nitrogen/ethanol bath. Causality: Temperatures above -80 °C will cause the carbenoid to self-destruct or undergo unwanted elimination.

• Lithiation: Dropwise add n-butyllithium (1.05 equiv, 1.6 M in hexanes). Stir for 30 minutes to form the transient (trimethylsilyl)dichloromethyl-lithium carbenoid.

• Electrophilic Addition: Add the target aliphatic aldehyde (1.0 equiv) dropwise. Maintain at -100 °C for 1 hour.

• Cryogenic Quenching: Carefully quench the reaction with a pre-cooled (-80 °C) mixture of aqueous NH4​Cl /methanol (1:9). Causality: Quenching at low temperatures prevents the intermediate β-hydroxysilane from spontaneously eliminating to form a 1,1-dichloroalkene.

• Isolation: Extract with dichloromethane, dry over Na2​SO4​ , and concentrate under reduced pressure.

Phase 2: GC-EI-MS Analysis

• Sample Preparation: Dilute the crude adduct to 1 mg/mL in GC-grade hexane.

• Instrument Parameters: Inject 1 µL into a GC-MS system equipped with a non-polar capillary column (e.g., HP-5MS, 30 m × 0.25 mm × 0.25 µm).

• Thermal Programming: Initial hold at 70 °C for 2 min, ramp at 15 °C/min to 280 °C, hold for 5 min. Keep the injection port at 200 °C (do not exceed to prevent thermal elimination of HCl).

• MS Conditions: Electron ionization at 70 eV; scan range m/z 50–500; source temperature 230 °C.

• Self-Validation Check: Inspect the mass spectrum for the [M]+∙ , [M+2]+∙ , and [M+4]+∙ isotopic cluster. A confirmed 9:6:1 ratio validates that the intact adduct successfully traversed the GC column without thermal degradation.

Table 2: Quantitative Fragment Ion Data for a Generic TMSCHCl2-Aldehyde Adduct

(Example based on an aliphatic aldehyde precursor)

m/z	Relative Intensity (%)	Proposed Ion Structure	Fragmentation Mechanism
M	< 5%	[R−CH(OH)−C(Cl)2​−TMS]+∙	Intact molecular ion
M - 35	45%	[R−CH(OH)−C(Cl)−TMS]+	Expulsion of Cl∙
M - 83	100% (Base)	[R−CH=OH]+	α-cleavage, loss of ∙CHCl2​
73	80%	[Si(CH3​)3​]+	Si-C bond cleavage

References

• Harvey, D. J., & Vouros, P. (2020). MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES. Mass Spectrometry Reviews. [Link]

• Hwu, J. R., et al. (1999). New Fragmentation Process in Mass Spectrometry of Carbonyl Compounds with a δ-Silyl Group. Organometallics.[Link]

• Sukiennik, J., et al. (2023). Advanced Mass Spectrometric Techniques for the Comprehensive Study of Synthesized Silicon-Based Silyl Organic Compounds: Identifying Fragmentation Pathways and Characterization. MDPI Materials.[Link]

• Charette, A. B., et al. (2023). Organocatalyzed Visible Light-Mediated gem-Borosilylcyclopropanation. The Journal of Organic Chemistry.[Link]

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• 2. MASS SPECTROMETRIC FRAGMENTATION OF TRIMETHYLSILYL AND RELATED ALKYLSILYL DERIVATIVES - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

A Comparative Guide to (Dichloromethyl)trimethylsilane vs. (Chloromethyl)trimethylsilane in Friedel-Crafts Alkylation

For researchers engaged in the synthesis of complex organic molecules, the Friedel-Crafts reaction is a cornerstone for forging carbon-carbon bonds with aromatic systems.[1][2] Among the diverse array of alkylating agents, organosilanes offer unique synthetic potential. This guide provides an in-depth, objective comparison of two such reagents, (dichloromethyl)trimethylsilane and (chloromethyl)trimethylsilane, in the context of Lewis acid-catalyzed Friedel-Crafts alkylation. Moving beyond a simple procedural outline, we will dissect their reactivity, mechanistic pathways, and ultimate synthetic utility, supported by experimental insights to guide your research and development efforts.

Mechanistic Foundations: A Tale of Two Electrophiles

The Friedel-Crafts alkylation proceeds via an electrophilic aromatic substitution mechanism, which begins with the activation of an alkyl halide by a Lewis acid, such as aluminum chloride (AlCl₃), to generate a potent electrophile.[3][4][5] This electrophile is then attacked by the nucleophilic aromatic ring, forming a resonance-stabilized carbocation intermediate known as an arenium ion or sigma complex.[4][6] Aromaticity is subsequently restored through deprotonation, yielding the alkylated product and regenerating the catalyst.[3][6]

While both (chloromethyl)trimethylsilane and (dichloromethyl)trimethylsilane follow this general pathway, the nature of the electrophile and the stability of the resulting products differ dramatically, leading to divergent synthetic outcomes.

(Chloromethyl)trimethylsilane: The Path to Silylmethylation

With (chloromethyl)trimethylsilane, the Lewis acid facilitates the formation of an electrophilic species akin to a (trimethylsilyl)methyl carbocation. This cation is stabilized by the silicon atom through a phenomenon known as the beta-silicon effect, where the silicon's electropositive nature helps to delocalize the positive charge. The aromatic ring attacks this electrophile to yield a (trimethylsilyl)methyl-substituted arene.

However, a critical challenge arises from the stability of this product. Under the harsh, acidic conditions of the reaction, the desired benzylic silane product is often prone to decomposition. Studies have shown that the reaction can yield trimethylchlorosilane along with toluene and xylenes, indicating a competing desilylation pathway that undermines the intended transformation.[7]

Caption: Reaction pathway for (dichloromethyl)trimethylsilane.

Performance Comparison: A Head-to-Head Analysis

The distinct mechanistic pathways of these two reagents lead to significant differences in their performance and applicability.

Feature	(Chloromethyl)trimethylsilane	(Dichloromethyl)trimethylsilane
Primary Product Type	Benzylic Silane (Ar-CH₂-SiMe₃)	gem-Diarylalkane (Ar₂-CH₂)
Reactivity	High; reacts at room temperature.	Very High; reacts immediately at room temperature. [7]
Product Stability	Often unstable under reaction conditions; prone to decomposition to toluene/xylenes and TMSCl. [7]	The initial silylated product is a transient intermediate that rapidly reacts further. [7]
Key Transformation	Silylmethylation	Diarylmethylation
Selectivity Issue	Product decomposition is a major competing pathway. [7]	Does not yield a stable silylated product; functions as a masked diarylmethylation agent. [7]
Catalyst	Strong Lewis acids (e.g., AlCl₃, FeCl₃). [3][8]	Strong Lewis acids (e.g., AlCl₃). [7]

Experimental Protocols & Practical Considerations

While the direct Friedel-Crafts approach with these reagents to form stable benzylic silanes is fraught with challenges, understanding the standard procedure is essential for experimental design and troubleshooting.

General Experimental Workflow

Caption: General workflow for a Friedel-Crafts alkylation experiment.

Protocol 1: Representative Alkylation with (Chloromethyl)trimethylsilane

• Reaction Setup: To a dry, nitrogen-flushed round-bottom flask equipped with a magnetic stirrer and addition funnel, add the aromatic substrate (1.2-5 equivalents) and an anhydrous solvent (e.g., dichloromethane or use the arene as the solvent). [6]2. Cooling: Cool the flask to 0-10 °C using an ice bath.

• Catalyst Addition: Carefully add anhydrous aluminum chloride (1.1 equivalents) in small portions, ensuring the temperature does not rise significantly. [6]4. Reagent Addition: Add (chloromethyl)trimethylsilane (1 equivalent) dropwise via the addition funnel over 30-60 minutes. [6]5. Reaction: Once the addition is complete, remove the ice bath and allow the mixture to stir at room temperature. Monitor the reaction's progress using Thin Layer Chromatography (TLC). [6]6. Work-up: Carefully quench the reaction by pouring the mixture into a beaker containing crushed ice and dilute hydrochloric acid. [9]Transfer to a separatory funnel, separate the organic layer, and extract the aqueous layer with an appropriate organic solvent. [9]7. Purification: Wash the combined organic layers with saturated sodium bicarbonate solution and brine. [9]Dry over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure. Purify the crude product via distillation or column chromatography.

Expert Caveat: Executing this protocol as written is unlikely to produce a high yield of the desired (trimethylsilyl)methylated arene. Due to product instability, the major isolated products are often toluene (or substituted derivatives) and trimethylchlorosilane. [7]This procedure highlights the inherent limitations of this reagent under classical Friedel-Crafts conditions.

Protocol 2: Representative Alkylation with (Dichloromethyl)trimethylsilane

The experimental procedure is analogous to the one described for (chloromethyl)trimethylsilane.

Expert Caveat: This reaction is expected to be extremely rapid and exothermic. [7]Strict temperature control during the addition of the silane is critical. The expected product is not a silylated compound but the corresponding gem-diarylalkane. For example, using a 2.5:1 molar ratio of benzene to (dichloromethyl)trimethylsilane will primarily yield diphenylmethane and trimethylchlorosilane. [7]

Synthesis Strategy: An Application Scientist's Recommendation

Based on the evidence, neither (chloromethyl)trimethylsilane nor (dichloromethyl)trimethylsilane are reliable reagents for the synthesis of stable benzylic silanes via traditional, Lewis acid-catalyzed Friedel-Crafts alkylation.

• (Chloromethyl)trimethylsilane fails due to the instability of the target product under the reaction conditions.

• (Dichloromethyl)trimethylsilane functions as a diarylmethylation agent, with the silyl group acting as a leaving group in a subsequent step.

For the successful synthesis of benzylic silanes, researchers should consider alternative strategies that avoid harsh Lewis acids:

• Nucleophilic Silicon Approaches: Reactions involving silyl anions, such as phenylsilyllithium, with benzylic halides provide a more controlled and reliable route to the C(sp³)–Si bond. [10]2. Barbier-type Couplings: The coupling of benzylic halides with chlorosilanes in the presence of a metal like magnesium can be a high-yielding and functional-group-tolerant strategy. [10]3. Deborylative Silylation: Modern cross-coupling methods, such as the reaction of benzyl boronates with chlorosilanes promoted by a simple base, offer a transition-metal-free pathway to benzylic silanes with excellent functional group compatibility. [11] In conclusion, while the study of (chloromethyl)trimethylsilane and its dichloro-analogue in Friedel-Crafts chemistry provides valuable mechanistic insight, their practical application for creating benzylic silanes is severely limited. For preparative synthesis, the field has evolved toward more robust and higher-yielding methodologies.

References

• Organic Syntheses Procedure. (n.d.). Organic Syntheses.
• Request PDF: Friedel–Crafts alkylation of benzene with (polychloromethyl)silanes. (n.d.). ResearchGate.
• Optimum synthesis of (chloromethyl)silanes by chlorination and methylation reactions of chloro(methyl)silanes. (n.d.). CSIR.
• Friedel-Crafts Alkylation Reaction. (n.d.). Mettler Toledo.
• Friedel—Crafts Alkylations with Silicon Compounds. (n.d.). ResearchGate.
• Application Notes and Protocols for Friedel-Crafts Reactions with 1-(Chloromethyl)-2,4,5-trimethylbenzene. (n.d.). Benchchem.
• Friedel–Crafts reaction. (n.d.). Wikipedia.
• Experiment 1: Friedel-Crafts Acylation. (n.d.). Swarthmore College.
• Friedel-Crafts Alkylation. (2025, June 20). Chemistry Steps.
• Carbon−Silicon Bond Formation in the Synthesis of Benzylic Silanes. (2016, June 3). NSF Public Access Repository.
• Facile preparation of organosilanes from benzylboronates and gem-diborylalkanes mediated by KOtBu. (n.d.). PMC.
• Friedel Crafts Reaction. (n.d.). SATHEE JEE.
• EAS Reactions (3) - Friedel-Crafts Acylation and Friedel-Crafts Alkylation. (2018, May 17). Master Organic Chemistry.
• Friedel-Crafts Alkylation Reaction Mechanism With Examples. (2019, November 13). Chemistry Learner.
• 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. (2022, September 24). LibreTexts.
• Friedel-Crafts Alkylation. (n.d.). Organic Chemistry Portal.

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• 2. Friedel-Crafts Alkylation Reaction Mechanism With Examples [chemistrylearner.com]
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• 4. Friedel-Crafts Alkylation - Chemistry Steps [chemistrysteps.com]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
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• 7. researchgate.net [researchgate.net]
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• 9. websites.umich.edu [websites.umich.edu]
• 10. par.nsf.gov [par.nsf.gov]
• 11. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Comprehensive GC Purity Analysis of (Dichloromethyl)trimethylsilane: A Comparative Methodological Guide

Executive Summary

(Dichloromethyl)trimethylsilane (CAS: 5926-38-5) is a highly versatile organosilane utilized extensively as a carbenoid precursor in complex organometallic synthesis. With a molecular weight of 157.11 g/mol and a boiling point of [1], it is sufficiently volatile for direct [2] without the need for prior derivatization. However, its extreme sensitivity to active hydrogen (moisture) demands rigorous analytical controls. This guide objectively compares stationary phase performances and provides a self-validating experimental protocol to ensure unparalleled scientific integrity during purity analysis.

Mechanistic Insights: The Causality Behind GC Method Selection

As an analytical scientist, developing a robust GC method for organosilanes requires treating the instrument as an extension of the chemical reaction environment. Every parameter must be deliberately chosen to prevent artifactual degradation.

• Moisture Sensitivity & Hydrolysis: Silane reagents are exceptionally sensitive to moisture. In the presence of trace water, (Dichloromethyl)trimethylsilane will hydrolyze, releasing hydrochloric acid (HCl) and forming siloxanes. This dictates that all sample preparation must occur under strictly [3].

• Thermal Dynamics: The compound's boiling point of 133 °C[1] allows for a moderate inlet temperature (200 °C). Exceeding this temperature provides excess thermal energy that could induce unwarranted cleavage of the C-Si bond in the heated glass liner.

• Detector Causality (FID vs. MS): Flame Ionization Detection (FID) is the gold standard for quantitative purity analysis of this compound because it provides a highly linear, proportional response to the carbon-hydrogen bonds. While Mass Spectrometry (MS) is invaluable for structural elucidation, high-resolution systems (such as Orbitrap GC-MS) have been documented to induce [4] in the C-trap with dimethyl(phenyl)silyl and trimethylsilyl groups, creating artifactual peaks (e.g., +3 Da mass shifts) that complicate spectral interpretation.

Table 1: Physical Properties Dictating GC Parameters

Property	Value	Analytical Implication
Boiling Point	133 °C at 730 mmHg[1]	Highly volatile; suitable for direct GC analysis using a moderate oven ramp.
Density	1.04 g/mL at 25 °C[1]	Utilized for accurate volumetric preparation of analytical standards.
Reactivity	Moisture Sensitive[3]	Mandates anhydrous sample preparation and ultra-high purity carrier gases.

Stationary Phase (Column) Comparison

Selecting the correct column chemistry is the most critical decision in silane analysis. Acidic byproducts from degraded silanes will rapidly destroy incompatible stationary phases.

Table 2: Representative GC Performance Metrics for (Dichloromethyl)trimethylsilane

Column Chemistry	Example Phases	Suitability	USP Tailing	Mechanistic Rationale & Performance
Non-Polar (5% Phenyl)	HP-5, VF-5ms	Optimal (Standard)	1.05	Provides robust separation based on boiling point. Highly inert to silanes, preventing peak tailing[5].
Fluorinated	RTX-200	Optimal (Specialized)	1.10	Fluorine atoms provide unique dipole interactions, offering enhanced selectivity for resolving closely related chlorosilane impurities[5].
Polar (PEG)	DB-WAX	Unsuitable (Avoid)	> 2.50	Highly susceptible to acid-catalyzed cleavage. Trace HCl generated by the sample will irreversibly damage the polymer backbone.

Logical Workflow for Method Selection

Fig 1: Logical workflow for the GC analysis of moisture-sensitive organosilanes.

Experimental Protocols: A Self-Validating System

The following step-by-step methodology is designed as a self-validating system. By incorporating specific blank checks and tailing factor monitoring, the protocol ensures its own accuracy.

Step 1: Anhydrous Sample Preparation

• Environment: Transfer all vials, solvents, and the (Dichloromethyl)trimethylsilane standard into a nitrogen-purged glovebox.

• Dilution: Prepare a 10 mg/mL solution of the sample using anhydrous, GC-grade hexane. Causality: Hexane provides a completely inert, non-polar matrix that will not react with the chlorosilane moiety.

• Internal Standard (Optional): Spike the solution with anhydrous nonane (1 mg/mL) to establish a relative response factor (RRF) for precise quantification.

• Sealing: Seal the mixture in a silanized amber GC vial utilizing a PTFE/silicone/PTFE septum to prevent ambient moisture ingress during autosampler storage.

Step 2: GC-FID Instrument Parameters

• Column: VF-5ms or HP-5 (30 m × 0.25 mm ID × 0.25 µm film thickness)[2].

• Carrier Gas: High-purity Helium (99.999%), passed through inline moisture and oxygen traps. Constant flow at 1.2 mL/min.

• Inlet: 200 °C, Split mode (50:1 ratio). Causality: A high split ratio minimizes the residence time of the reactive silane in the heated glass inlet, drastically reducing the probability of thermal degradation. Use a highly deactivated, glass-wool-free liner to prevent active site adsorption.

• Oven Temperature Program:

  • Initial: 50 °C (Hold for 2 min).

  • Ramp: 15 °C/min to 200 °C.

  • Final Hold: 200 °C for 3 min.

• Detector (FID): 250 °C. Hydrogen flow: 40 mL/min; Air flow: 400 mL/min; Makeup (N2): 25 mL/min.

Step 3: System Suitability and Self-Validation

• Blank Verification: Inject a blank of anhydrous hexane before and after the sample sequence. The absence of siloxane ghost peaks (e.g., hexamethyldisiloxane) validates the integrity of the anhydrous environment.

• Tailing Factor Diagnostic: Calculate the USP tailing factor for the main peak. A shift from < 1.2 to > 1.5 is a self-diagnostic indicator that active silanol sites have formed in the inlet liner or column head, prompting immediate preventative maintenance (liner replacement or column trimming).

References

• University of Southampton. "Carbenoid Insertion into Organozirconocene Complexes By Emma Thomas". URL: [Link]

• ResearchGate. "Which capillary column we can use for GC analysis of chlorsilanes?". URL: [Link]

• Rapid Communications in Mass Spectrometry (Wiley). "Investigation of unexpected silane ions caused by gas-phase reactions in Orbitrap gas chromatography–mass spectrometry". URL: [Link]

• LookChem. "dichloromethyl(trimethyl)silane CAS NO.5926-38-5". URL: [Link]

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• 3. Silane reagent 3 page [m.chemicalbook.com]
• 4. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 5. researchgate.net [researchgate.net]

Beyond the Chromophore: HPLC Method Development for Monitoring (Dichloromethyl)trimethylsilane Reactions

As a Senior Application Scientist, one of the most persistent challenges in drug development and organic synthesis is monitoring highly reactive, non-chromophoric intermediates. (Dichloromethyl)trimethylsilane (TMSCHCl₂) is a prime example. It is a powerful nucleophilic dichloromethylating agent, famously utilized in the stereoselective synthesis of α-(dichloromethyl)amines and α-chloro-aziridines from N-tert-butylsulfinyl aldimines[1].

However, because TMSCHCl₂ and its aliphatic derivatives lack a conjugated π-electron system, they do not absorb UV light. Traditional High-Performance Liquid Chromatography coupled with Ultraviolet detection (HPLC-UV) is effectively blind to these species[2]. This guide objectively compares alternative HPLC detection strategies—specifically Evaporative Light Scattering Detection (ELSD) and Charged Aerosol Detection (CAD)—and provides a self-validating experimental protocol for tracking TMSCHCl₂ reactions.

The Analytical Challenge: Causality in Detector Selection

When an analyte lacks a chromophore, analytical scientists typically pivot to universal detectors. While Gas Chromatography (GC-MS) is suitable for highly volatile silanes, reaction mixtures containing bulky, non-volatile sulfinyl imines or polar intermediates demand LC-based approaches. This leaves three primary strategies:

• Pre-column Derivatization (HPLC-UV): Involves chemically tagging the silane with a UV-active group. The flaw: Derivatization introduces massive kinetic variability, requires extensive sample prep, and risks the racemization of chiral amine products[2].

• Evaporative Light Scattering Detection (HPLC-ELSD): A universal detector that nebulizes the eluent, evaporates the solvent, and measures the light scattered by the remaining analyte particles. The flaw: Scattering efficiency is highly dependent on particle size. For ELSD, particles must be large enough to scatter light efficiently; signal drops precipitously for particle diameters below 50 nm[3]. This results in complex, non-linear response curves and poor sensitivity for low-molecular-weight silanes.

• Charged Aerosol Detection (HPLC-CAD): The eluent is nebulized and dried, but instead of using light, a secondary stream of nitrogen gas is ionized via a high-voltage corona discharge. This positive charge transfers diffusionally to the dried analyte particles[4]. The advantage: Charge transfer is proportional to the particle's surface area, not its optical properties. CAD maintains high sensitivity for particles as small as 10 nm, providing a uniform, linear response independent of the analyte's chemical structure[3].

Quantitative Data Comparison

The following table summarizes the performance metrics of these three detection strategies when applied to non-chromophoric silane derivatives.

Performance Metric	HPLC-UV (Direct)	HPLC-ELSD	HPLC-CAD
Detection Mechanism	Light Absorption	Light Scattering	Diffusional Charge Transfer
Chromophore Required?	Yes	No	No
Limit of Detection (LOD)	N/A (Blind to silanes)	Moderate (~50 nm particle limit)	High (Down to 10 nm particles)
Dynamic Range	Linear	Non-linear (Exponential)	Linear (~2 orders of magnitude)
Response Uniformity	Highly variable	Dependent on size/refractive index	Uniform (Structure-independent)
Gradient Compatibility	Excellent	Good (Requires baseline subtraction)	Excellent (With inverse gradient)

Visualizing the Analytical Workflows

To understand why CAD outperforms ELSD for small silane molecules, we must map the physical mechanisms of the detector and the logic behind the analytical workflow.

Mechanism of Charged Aerosol Detection ensuring uniform response for non-chromophoric analytes.

Workflow for trapping and analyzing temperature-sensitive TMSCHCl2 reaction intermediates.

Self-Validating Experimental Protocol: HPLC-CAD Workflow

To guarantee scientific integrity, an analytical method cannot simply be a list of instructions; it must be a self-validating system. The following protocol for monitoring the nucleophilic addition of TMSCHCl₂ to N-tert-butylsulfinyl aldimines incorporates critical causality checks.

Phase 1: System Suitability & Baseline Validation

Because CAD is a mass-sensitive evaporative detector, any non-volatile impurities in the mobile phase will register as signal, destroying your limit of detection.

• Solvent Selection: Use strictly LC-MS grade solvents.

  • Mobile Phase A: Water with 0.1% Formic Acid (volatile additive).

  • Mobile Phase B: Acetonitrile with 0.1% Formic Acid.

• Baseline Check (The Validation): Before connecting the column, pump Mobile Phase A at 1.0 mL/min directly into the CAD with the Evaporation Temperature set to 35 °C. The background current must be < 1.0 pA [5]. If the signal exceeds this, your solvents contain non-volatile leachables and must be replaced.

Phase 2: Inverse Gradient Setup for Standard-Free Quantitation

During gradient elution, the shifting ratio of water to acetonitrile alters the surface tension of the mobile phase. Causality: This physical change alters the initial droplet size during nebulization, which affects the final dried particle size and its charge capacity[3].

• The Fix: Implement an inverse gradient post-column using a secondary make-up pump.

• The Validation: By delivering a solvent gradient perfectly opposite to the analytical gradient, the CAD continuously receives an isocratic solvent mixture (e.g., constantly 50:50 A:B entering the nebulizer). This guarantees that the detector response remains perfectly uniform across the entire run, enabling standard-free absolute quantitation of the silane intermediates[3].

Phase 3: Reaction Sampling & Kinetic Quenching

The reaction of TMSCHCl₂ with N-tert-butylsulfinyl aldimines is highly temperature-dependent. Nucleophilic dichloromethylation occurs cleanly at -70 °C. However, if the sample warms to room temperature, the intermediate undergoes spontaneous intramolecular substitution to form α-chloro cis-aziridines[1].

• Sampling: Extract 50 µL of the reaction mixture (-70 °C).

• Quenching (The Validation): Immediately quench the aliquot in 450 µL of pre-chilled (-70 °C) LC-MS grade methanol.

• Causality: This traps the kinetic product. If you observe aziridine peaks in your chromatogram, this quench validation proves whether the aziridine formed in the reactor (a synthetic failure) or during autosampler storage (an analytical artifact).

Phase 4: Chromatographic Separation

• Column: Sub-2 µm C18 column (e.g., 50 x 2.1 mm, 1.7 µm) to maintain sharp peak shapes and high signal-to-noise ratios.

• Gradient: 10% B to 90% B over 5 minutes.

• CAD Settings: Data collection rate at 10 Hz, Filter time constant at 5.0 s, Power function value at 1.0[5].

References

• Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines. RSC Advances.[Link]

• Analytical Method Development Approach When Compounds Don't Have UV Chromophore. Veeprho.[Link]

• Charged Aerosol Detection in Pharmaceutical Analysis: An Overview. LCGC International.[Link]

Sources

• 1. Stereoselective synthesis of α-(dichloromethyl)-amines, α-(chloromethyl)amines, and α-chloro-aziridines - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 2. veeprho.com [veeprho.com]
• 3. CAD vs ELSD: Which HPLC Detector Is Your Better Option? - AnalyteGuru [thermofisher.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. CAD Methodologies | Thermo Fisher Scientific - HK [thermofisher.com]

Comparative Guide: TMSCHCl₂ vs. Alternative Silylating Agents in Carbenoid Chemistry

Carbenoid chemistry is a cornerstone of modern synthetic organic chemistry, enabling complex homologations, cyclopropanations, and C-H insertions. Among silylating carbenoid precursors, (Dichloromethyl)trimethylsilane (TMSCHCl₂) occupies a highly specialized niche. Unlike the ubiquitous Trimethylsilyldiazomethane (TMSCHN₂)—which predominantly forms electrophilic metal carbenoids—TMSCHCl₂ generates ambiphilic lithium halomethylcarbenoids.

This guide objectively compares TMSCHCl₂ against alternative silylating agents, detailing their mechanistic divergence, performance metrics, and field-proven experimental protocols designed for drug development professionals and synthetic researchers.

Mechanistic Foundations: The Causality of Carbenoid Generation

The synthetic utility of a carbenoid precursor is dictated by its activation pathway and the electronic nature of the resulting intermediate. Understanding the causality behind these pathways is critical for reaction design.

• TMSCHCl₂ (Lithium Halomethylcarbenoids): Activation occurs via α-deprotonation using strong, non-nucleophilic bases (e.g., LiHMDS, LDA) at cryogenic temperatures (-70 °C to -100 °C)[1][2]. The resulting species, TMSCCl₂Li, is a polar organometallic reagent with ambiphilic character. It possesses a nucleophilic metallated carbon and an electrophilic character due to the adjacent chloride leaving groups[2]. Because these lithium carbenoids are notoriously thermolabile (prone to α-elimination to form free carbenes), reactions must be strictly temperature-controlled[2].

• TMSCHN₂ (Metal Carbenoids): Activation typically involves transition metal catalysts (Rh, Ru, Cu) that induce the extrusion of nitrogen gas, forming a metal-carbene complex ([M]=CH-TMS). These species are highly electrophilic and excel in the cyclopropanation of electron-rich alkenes.

• TMSCHI₂ (Radical/Zinc Carbenoids): Activated via zinc (Simmons-Smith conditions) or converted into boronate esters for photoredox-mediated radical cyclopropanation[3].

Mechanistic divergence of TMSCHCl2 (lithium carbenoid) vs TMSCHN2 (metal carbenoid) pathways.

Comparative Performance Analysis

To select the appropriate silylating agent, researchers must weigh reactivity profiles against safety and operational constraints. The table below summarizes the quantitative and qualitative data for the four primary silyl-carbenoid precursors.

Feature	TMSCHCl₂	TMSCHN₂	TMSCCl₃	TMSCHI₂
Full Name	(Dichloromethyl)trimethylsilane	Trimethylsilyldiazomethane	(Trichloromethyl)trimethylsilane	(Diiodomethyl)trimethylsilane
Carbenoid Type	Lithium Halomethylcarbenoid	Transition Metal Carbenoid	Dichlorocarbene Precursor	Zinc/Radical Carbenoid
Activation Mode	Strong Base (LiHMDS) at -78 °C	Rh/Ru/Cu Catalysts or Lewis Acids	Fluoride (TBAT) or Base	Zn/Cu couple or Photoredox
Primary Application	Aziridination, Homologation	Cyclopropanation, Methylation	Trichloromethylation	Simmons-Smith Cyclopropanation
Reactivity Profile	Ambiphilic (Nucleophilic first)	Electrophilic	Electrophilic	Electrophilic / Radical
Safety Profile	Corrosive, Flammable	Highly Toxic, Explosive risk	Moisture Sensitive	Light Sensitive

Experimental Protocols: Self-Validating Workflows

The following protocols have been engineered to ensure high reproducibility. Every step includes the mechanistic rationale (causality) to troubleshoot deviations effectively.

Protocol 1: Diastereoselective Synthesis of α-Chloro cis-Aziridines via TMSCHCl₂

This protocol leverages the nucleophilic addition of TMSCCl₂Li to aromatic N-tert-butylsulfinyl aldimines, followed by an intramolecular ring closure[1][4].

Materials: TMSCHCl₂ (1.5 equiv), N-tert-butylsulfinyl imine (1.0 equiv), LiHMDS (1.0 M in THF, 1.5 equiv), TMEDA (0.3 mL), anhydrous THF.

Step-by-Step Methodology:

• Cryogenic Setup: Charge a flame-dried Schlenk flask with the imine (1.0 mmol), TMSCHCl₂ (1.5 mmol), TMEDA, and anhydrous THF (3.0 mL) under an argon atmosphere. Cool the mixture to -70 °C using a dry ice/acetone bath.

  • Causality Check: TMEDA acts as a bidentate ligand for lithium, breaking up LiHMDS aggregates and increasing its basicity, ensuring rapid and complete deprotonation of TMSCHCl₂.

• Base Addition: Add LiHMDS (1.5 mL) dropwise over 10 minutes via a syringe pump.

  • Causality Check: Lithium hexamethyldisilazide is a sterically hindered, non-nucleophilic base. It selectively deprotonates the highly acidic α-proton of TMSCHCl₂ without acting as a nucleophile towards the imine[1].

• Carbenoid Generation & Trapping: Stir the reaction mixture at -70 °C for 30 minutes.

  • Causality Check: Lithium halomethylcarbenoids are highly thermolabile. Above -50 °C, they undergo rapid α-elimination of LiCl to form free carbenes[2]. Maintaining -70 °C ensures the carbenoid remains intact as a nucleophilic species long enough to attack the imine.

• Ring Closure: Remove the cooling bath and allow the reaction mixture to slowly warm to room temperature over 2 hours.

  • Causality Check: As the temperature rises, the intermediate alkoxide/amide gains sufficient thermal energy to displace the chloride leaving group via an intramolecular S_N2 mechanism, driving the stereoselective aziridination[4].

• Quench & Validation: Quench with saturated aqueous NH₄Cl. Extract with EtOAc (3 × 10 mL). Dry over Na₂SO₄ and concentrate. Validate the cis-diastereoselectivity via ¹H NMR (look for the characteristic coupling constant of the aziridine ring protons, typically J = 5–7 Hz for cis).

Step-by-step experimental workflow for diastereoselective aziridination using TMSCHCl2.

Protocol 2: Synthesis of gem-Borosilylcyclopropanes via TMSCHCl₂-Derived Reagents

TMSCHCl₂ serves as a critical starting material for synthesizing diiodomethylsilylboronate esters used in visible-light mediated cyclopropanation[3].

Step-by-Step Methodology:

• Halogen Exchange (Finkelstein Reaction): React TMSCHCl₂ with trimethyl borate, followed by pinacol protection to yield the dichloromethylsilylboronate ester[3]. Subject this intermediate to a double Finkelstein reaction with excess Sodium Iodide (NaI) in acetone at reflux for 24 hours to produce the diiodomethylsilylboronate reagent[3].

  • Causality Check: Why exchange chlorine for iodine? The C-Cl bonds in TMSCHCl₂ are too strong for efficient homolytic cleavage under mild visible-light photoredox conditions. Converting the dichloro moiety to a diiodo moiety lowers the bond dissociation energy, enabling efficient radical generation via single-electron transfer (SET)[3].

• Photoredox Cyclopropanation: Combine the diiodomethyl reagent (2.0 equiv), an alkene substrate (e.g., styrene derivative), an organophotocatalyst, and i-Pr₂NEt in acetone.

• Irradiation: Irradiate the mixture with household white LEDs for 24 hours.

  • Causality Check: The i-Pr₂NEt acts as a sacrificial electron donor, turning over the photocatalyst and facilitating the radical chain process that drives the diastereoselective cyclopropanation[3].

Conclusion

While TMSCHN₂ remains the industry standard for classical metal-catalyzed cyclopropanations and ketone homologations, TMSCHCl₂ provides a distinct, orthogonal reactivity profile. By harnessing the ambiphilic nature of its lithium carbenoid at cryogenic temperatures, researchers can unlock highly functionalized α-chloro amines, aziridines, and complex gem-disubstituted cyclopropanes that are otherwise inaccessible via diazo-chemistry.

References

• Diastereoselective Addition of Metal α-Fluoroenolates of Carboxylate Esters to N-tert-Butylsulfinyl Imines: Synthesis of α-Fluoro-β-amino Acids Source: ACS Publications URL
• ChemInform Abstract: One-Pot Synthesis of Trichloromethyl Carbinols from Primary Alcohols Source: ResearchGate URL
• Lithium Halomethylcarbenoids: Preparation and Use in the Homologation of Carbon Electrophiles Source: PubMed URL
• Organocatalyzed Visible Light-Mediated gem-Borosilylcyclopropanation Source: ACS Publications URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Lithium Halomethylcarbenoids: Preparation and Use in the Homologation of Carbon Electrophiles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

(Dichloromethyl)trimethylsilane proper disposal procedures

Title: (Dichloromethyl)trimethylsilane (CAS 5926-38-5): Comprehensive Laboratory Safety and Disposal Protocol

As a Senior Application Scientist, I recognize that the true benchmark of a high-functioning laboratory is not just the success of its syntheses, but the rigorous, self-validating safety systems it employs. (Dichloromethyl)trimethylsilane is a highly versatile halogenated organosilicon reagent used extensively in alkylation and silylation reactions[1]. However, its unique molecular architecture—combining a flammable hydrocarbon backbone, a moisture-sensitive silane center, and stable carbon-chlorine bonds—demands a highly specific disposal strategy.

This guide provides researchers and drug development professionals with the operational logic and step-by-step methodologies required to safely handle and dispose of (Dichloromethyl)trimethylsilane, ensuring compliance with Environmental Protection Agency (EPA) guidelines and preventing catastrophic facility failures.

Part 1: Chemical Profiling & Hazard Causality

To understand the disposal requirements of (Dichloromethyl)trimethylsilane, we must first analyze its physicochemical properties. The compound is a flammable liquid (Hazard Statement H226) that requires strict environmental controls[2].

Table 1: Quantitative Physicochemical Data

Property	Value	Operational Implication
Chemical Name	(Dichloromethyl)trimethylsilane	Contains both halogens and silicon.
CAS Number	5926-38-5	Primary identifier for waste manifests.
Molecular Formula	C4H10Cl2Si	Dictates incineration byproducts (HCl, SiO₂).
Molecular Weight	157.11 g/mol	Used for stoichiometric quenching calculations.
Physical State	Clear, colorless liquid	Easily mistaken for standard organic solvents.
Hazard Codes	H226 (Flammable Liquid)	Requires Category 2 Flammable storage[2].

The Causality of the Hazard: Unlike highly reactive chlorosilanes (e.g., trimethylchlorosilane) where the chlorine is bonded directly to the silicon atom, the chlorine atoms in (Dichloromethyl)trimethylsilane are bonded to the carbon atom. While this makes the compound slightly more stable against immediate violent hydrolysis, it still behaves as a moisture-sensitive halogenated organic compound. Over time, exposure to moisture or incompatible chemicals can lead to degradation and the slow off-gassing of hydrogen chloride (HCl) gas.

Part 2: The Logic of Organosilicon & Halogenated Waste

A common, yet dangerous, laboratory error is disposing of (Dichloromethyl)trimethylsilane into standard "Non-Halogenated Organic Waste" or pouring it down the drain. The EPA strictly prohibits the drain disposal of flammable liquids and poisonous organosilicon compounds[3][4].

The disposal of this chemical relies entirely on High-Temperature Incineration , but it presents two distinct chemical challenges to waste management facilities:

• The Halogen Challenge (Dioxin Prevention): Combusting chlorinated compounds at standard temperatures can generate highly toxic polychlorinated dibenzo-p-dioxins (PCDDs) and furans (PCDFs). To prevent this, the waste must be routed to a specialized incinerator operating at >1000°C[4][5].

• The Silicon Challenge (Silica Ash Fouling): When organosilicons combust, the silicon atom oxidizes to form solid silicon dioxide (SiO₂) ash[6]. If a waste stream contains too high a concentration of silanes, the resulting fine particulate silica fume will rapidly foul the incinerator's atomizing nozzles and overwhelm its particulate scrubbers[6].

Therefore, your waste manifest must explicitly identify the waste as a "Halogenated Organosilicon" so the disposal facility can blend it with other fuels to maintain a safe, low-concentration ash feed rate[6].

Fig 1: Thermal destruction pathway and byproducts of halogenated organosilicon compounds.

Part 3: Standard Operating Procedure (SOP) for Laboratory Disposal

To ensure a self-validating safety system, every step of the disposal process must be documented and controlled. Follow this step-by-step methodology for the disposal of (Dichloromethyl)trimethylsilane:

Step 1: Segregation at the Source

• Action: Isolate (Dichloromethyl)trimethylsilane from aqueous waste, strong acids, strong bases, and non-halogenated organic solvents.

• Causality: Mixing with aqueous waste can trigger delayed hydrolysis, pressurizing the container with HCl gas. Mixing with non-halogenated waste contaminates the entire carboy, drastically increasing disposal costs and incineration risks.

Step 2: Quenching Unreacted Reagent (If Applicable)

• Action: If the silane is part of an active reaction mixture, quench the reaction under an inert argon atmosphere by slowly adding a less reactive alcohol (e.g., isopropanol) dropwise at 0°C before transferring to the waste container.

• Causality: This safely neutralizes any highly reactive intermediates before they are introduced to the bulk waste stream.

Step 3: Containment

• Action: Transfer the waste into a sturdy, leak-proof High-Density Polyethylene (HDPE) or glass container. The container must have a secure, threaded screw-top lid. Snap caps, parafilm, or loose-fitting lids are strictly prohibited by EPA and OSHA standards[4].

• Causality: Threaded lids prevent the escape of flammable vapors (H226) and protect the contents from atmospheric moisture.

Step 4: Labeling and Storage

• Action: Label the container explicitly as "Hazardous Waste: Halogenated Organosilicon (Contains Dichloromethyltrimethylsilane)" . Store the sealed container in a grounded, ventilated flammable storage cabinet away from heat sources[2].

Fig 2: Step-by-step laboratory disposal workflow for (Dichloromethyl)trimethylsilane.

Part 4: Spill Response & Immediate Remediation

In the event of a localized spill outside of a fume hood:

• Evacuate & Ventilate: Immediately remove personnel from the immediate vicinity and ensure maximum room ventilation to disperse flammable vapors.

• Eliminate Ignition Sources: Turn off all hot plates, stirrers, and nearby electrical equipment.

• Containment: Do NOT use water to wash the spill[4]. Cover the spill with an inert, non-combustible absorbent material (e.g., dry sand, earth, or a commercial spill kit absorbent).

• Collection: Using non-sparking tools, sweep the absorbed mixture into a dedicated solid waste container, seal tightly, and label as hazardous halogenated solid waste.

By adhering to these protocols, laboratories not only protect their personnel and infrastructure but also ensure the downstream environmental integrity of their waste management processes.

References

• Cenmed Enterprises. "(Dichloromethyl)trimethylsilane (C007B-135589) Product Details & SDS." Cenmed. Available at:[Link]

• Encyclopedia MDPI. "Chemical Waste." Encyclopedia.pub. Available at:[Link]

• Know More Waste. "Chemical Waste Disposal." Know More Waste. Available at: [Link]

• U.S. Environmental Protection Agency (EPA). "Guidance on Setting Permit Conditions and Reporting Trial Burn Results: Volume II of the Hazardous Waste Incineration Guidance Series." WBDG. Available at:[Link]

• Vanderbilt Law Scholarship. "Recent Development: Ocean Incineration." Vanderbilt University. Available at: [Link]

Sources

• 1. Page loading... [guidechem.com]
• 2. cenmed.com [cenmed.com]
• 3. knowmorewaste.com [knowmorewaste.com]
• 4. encyclopedia.pub [encyclopedia.pub]
• 5. scholarship.law.vanderbilt.edu [scholarship.law.vanderbilt.edu]
• 6. wbdg.org [wbdg.org]

Personal protective equipment for handling (Dichloromethyl)trimethylsilane

As a Senior Application Scientist, I approach laboratory safety and chemical handling not merely as a checklist of precautions, but as a mechanistic system. Every safety measure, piece of personal protective equipment (PPE), and operational protocol must directly mitigate a specific molecular risk.

(Dichloromethyl)trimethylsilane (CAS: 5926-38-5) is a highly valuable dichloromethylating agent used in complex organic syntheses, such as the stereocontrolled preparation of α -(dichloromethyl)amines [1]. However, its reactivity profile—specifically its potential for hydrolysis and its nature as a halogenated electrophile—necessitates strict, self-validating operational controls.

This guide provides the authoritative, field-proven framework for handling, neutralizing, and disposing of (Dichloromethyl)trimethylsilane safely.

Chemical Profile & Mechanistic Hazard Analysis

To handle a chemical safely, you must understand why it is dangerous. (Dichloromethyl)trimethylsilane presents three primary mechanistic hazards:

• Hydrolysis and Corrosivity : While the Si-C bond is generally stable, the dichloromethyl group and potential trace chlorosilane impurities make this compound sensitive to moisture. Contact with aqueous solutions drives an exothermic hydrolysis reaction that releases hydrogen chloride (HCl) gas, a severe respiratory and mucosal irritant [1].

• Alkylating Potential : As a halogenated organic compound, it acts as a strong electrophile. Unprotected skin exposure leads to the alkylation of cellular nucleophiles, causing severe skin irritation (H315) and eye irritation (H319) [2].

• Thermal Hazards : With a closed-cup flash point of 91 °C, it is a combustible liquid. Vapor accumulation in poorly ventilated spaces poses an ignition risk [2].

Table 1: Quantitative Properties and Mechanistic Implications

Property	Value	Mechanistic Implication for Handling
CAS Number	5926-38-5	Unique identifier for hazardous waste tracking.
Density	1.024 g/mL at 25 °C	Slightly denser than water; will form the lower organic layer in biphasic extraction systems [2].
Boiling Point	106-107 °C at 15 mmHg	High volatility under reduced pressure; requires robust cold traps during vacuum transfer to prevent pump damage [2].
Flash Point	91 °C (Closed Cup)	Combustible liquid (WGK 3); requires the elimination of static and ignition sources during transfer [2].
Hazard Codes	H315, H319, H335	Direct irritant to skin, eyes, and the respiratory tract. Dictates strict PPE requirements [2].

Personal Protective Equipment (PPE) Matrix

Standard laboratory PPE is insufficient for halogenated silanes. Your protective gear must be engineered to defeat both the organic solvent properties and the acidic byproducts of potential hydrolysis.

Table 2: Required PPE and Causality

PPE Category	Specification	Mechanistic Justification
Respiratory	Type ABEK (EN14387) Filter	A : Organic vapors; B/E : Inorganic/acid gases (captures HCl from hydrolysis); K : Ammonia [2]. Essential for mitigating toxic gas exposure if accidental hydrolysis occurs.
Hand Protection	Nitrile or Fluorinated Rubber	Halogenated organics rapidly permeate standard latex. Nitrile provides a temporary barrier against electrophiles; double-gloving is highly recommended [1].
Eye/Face	Chemical Goggles + Face Shield	Prevents ocular exposure to both liquid splashes and evolved HCl gas, which can cause immediate corneal damage.
Body	Flame-Resistant (FR) Lab Coat	Mitigates the thermal risk associated with its combustible nature (Flash point 91 °C) [2].

Standard Operating Procedure: Air-Free Handling

To prevent premature hydrolysis and ensure reagent integrity, (Dichloromethyl)trimethylsilane must be handled using air-free techniques. This protocol is designed as a self-validating system: completing step one ensures step two can be performed safely.

Step-by-Step Methodology:

• Fume Hood Verification : Before opening the reagent, verify that the fume hood airflow is >100 feet per minute (fpm). Causality: This creates a fail-safe against unexpected vapor release.

• Atmospheric Purging : Ensure the reaction vessel is purged with ultra-high purity Argon or Nitrogen via a Schlenk line. Causality: Excludes ambient moisture to prevent HCl generation.

• Temperature Control : Cool the receiving flask to the required sub-ambient temperature (e.g., -78 °C) prior to addition. Causality: Suppresses the exothermic nature of dichloromethylation reactions.

• Syringe Transfer : Using a gas-tight, PTFE-plunger syringe, extract the required volume. Do not use standard plastic syringes, as the halogenated solvent can degrade the barrel.

• Controlled Addition : Add the reagent dropwise to the reaction mixture.

Caption: Workflow for the air-free handling and transfer of (Dichloromethyl)trimethylsilane.

Contingency Plan: Spill Response & Neutralization

In the event of a spill, the instinct to wash the area with water must be strictly avoided. Aqueous solutions will trigger rapid hydrolysis, converting a liquid spill into a toxic gas hazard [1].

Step-by-Step Spill Response:

• Isolation : Immediately evacuate personnel from the immediate vicinity and increase fume hood exhaust to maximum.

• PPE Verification : Ensure the response team is wearing ABEK respirators and heavy-duty nitrile gloves [2].

• Containment (The "No-Water" Rule) : Do NOT use water or aqueous neutralizers.

• Absorption : Cover the spill completely with an inert, non-combustible absorbent such as vermiculite or dry sand [1]. Causality: Inert absorbents trap the liquid physically without providing the moisture required for HCl evolution.

• Collection : Using non-sparking tools, sweep the absorbed mixture into a heavy-duty, sealable polyethylene container.

Caption: Step-by-step contingency and neutralization plan for (Dichloromethyl)trimethylsilane spills.

Waste Disposal Strategy

Improper disposal of halogenated silanes can lead to environmental contamination and dangerous reactions in waste carboys.

• Segregation : Segregate all waste containing (Dichloromethyl)trimethylsilane into dedicated, clearly labeled containers for Halogenated Organic Compounds [1].

• Incompatibility : Never mix this waste with heavy metals, strong oxidizers, or aqueous waste streams. Mixing with aqueous waste will pressurize the waste container with HCl gas, leading to a potential chemical explosion.

• Compliance : Collaborate exclusively with certified hazardous waste management services to ensure full compliance with EPA/RCRA (or local equivalent) environmental regulations regarding halogenated solvents [1].

References